Gracilin

• CAS: 23522-05-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of Gracilin A in Neurodegenerative Disease

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the molecular mechanisms through which Gracilin A and its derivatives exert neuroprotective effects, with a particular focus on their potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease.

Executive Summary

Gracilin A, a diterpenoid isolated from the marine sponge Spongionella gracilis, and its synthetic derivatives have emerged as promising multi-target agents for the treatment of neurodegenerative diseases. Extensive in vitro and in vivo studies have demonstrated their potent anti-inflammatory, antioxidant, and anti-protein aggregation properties. The core mechanism of action involves the modulation of key signaling pathways implicated in neurodegeneration, including the activation of the Nrf2 antioxidant response, inhibition of the pro-inflammatory NF-κB and p38 MAPK pathways, and regulation of the mTOR signaling cascade. Furthermore, Gracilin A derivatives have been shown to reduce amyloid-beta (Aβ) production by inhibiting BACE1 and to decrease the hyperphosphorylation of tau protein, two central pathological hallmarks of Alzheimer's disease. This guide synthesizes the current understanding of Gracilin A's mechanism of action, presenting quantitative data, detailed experimental protocols for key assays, and visual representations of the involved signaling pathways.

Mechanism of Action in Neurodegenerative Disease

Gracilin A and its derivatives exhibit a multi-faceted approach to combating the complex pathology of neurodegenerative diseases. Their neuroprotective effects stem from their ability to simultaneously target oxidative stress, neuroinflammation, and the pathological aggregation of proteins.

Anti-inflammatory Effects

Chronic neuroinflammation, primarily mediated by activated microglia, is a key contributor to neuronal damage in neurodegenerative disorders. Gracilin A derivatives have been shown to effectively suppress the pro-inflammatory response of microglial cells.

• Inhibition of NF-κB and p38 MAPK Pathways: In lipopolysaccharide (LPS)-activated BV2 microglial cells, Gracilin A derivatives inhibit the activation of the transcription factor NF-κB, a master regulator of the inflammatory response.[1][2][3] This leads to a downstream reduction in the expression and release of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α, as well as other damaging molecules like nitric oxide (NO) and reactive oxygen species (ROS).[1][4][5] Additionally, these compounds reduce the phosphorylation and activation of p38 MAPK, a kinase that plays a crucial role in the production of inflammatory mediators and has been implicated in tau hyperphosphorylation.[1][2]

• Modulation of Microglial Phenotype: By inhibiting the NF-κB pathway and activating the Nrf2 pathway (discussed below), Gracilin A derivatives can modulate microglial cells towards the protective M2 phenotype.[1]

Antioxidant and Mitochondrial Protective Effects

Oxidative stress is an early event in the pathogenesis of Alzheimer's disease and other neurodegenerative conditions. Gracilin A derivatives demonstrate significant antioxidant properties through multiple mechanisms.

• Activation of the Nrf2 Pathway: Gracilin A and its derivatives activate the nuclear factor E2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of a wide array of antioxidant and detoxifying enzymes.[1][6] Upon activation, Nrf2 translocates to the nucleus and induces the expression of genes such as catalase (CAT), superoxide (B77818) dismutases (SODs), and glutathione (B108866) peroxidases (GPx's).[1] This enhancement of the endogenous antioxidant defense system protects neurons from oxidative damage.

• Mitochondrial Protection: These compounds have been shown to protect against hydrogen peroxide-induced damage in SH-SY5Y neuronal cells by preserving mitochondrial membrane potential, reducing ROS levels, and restoring glutathione (GSH) content.[1] This mitochondrial-mediated neuroprotection is also linked to the inhibition of the mitochondrial permeability transition pore (mPTP) opening, an event that can trigger cell death.[1][7][8] This effect is likely related to the interaction of Gracilin A derivatives with cyclophilin D (CypD), a key regulator of the mPTP.[1][7][8]

Effects on Amyloid-β and Tau Pathologies

The accumulation of amyloid-β plaques and neurofibrillary tangles composed of hyperphosphorylated tau are the defining pathological features of Alzheimer's disease.

• Reduction of Amyloid-β Production: In vitro studies have demonstrated that gracilins can inhibit the activity of β-site amyloid precursor protein cleaving enzyme 1 (BACE1), the rate-limiting enzyme in the production of Aβ.[6] This leads to a decrease in the levels of the toxic Aβ42 peptide.[6]

• Inhibition of Tau Hyperphosphorylation: Gracilin A and its derivatives have been found to reduce tau hyperphosphorylation.[1][6] This effect is potentially mediated through the inhibition of kinases such as ERK and p38 MAPK, which are known to phosphorylate tau.[1][6]

Induction of Autophagy via mTOR Pathway Inhibition

Autophagy is a cellular process responsible for the degradation of damaged organelles and aggregated proteins, and its impairment is implicated in neurodegenerative diseases. While the primary research on Gracilin's effect on the mTOR pathway has been in the context of cancer, the findings are highly relevant to neurodegeneration.

• Inhibition of mTOR Signaling: Gracilin has been shown to inhibit the mTOR signaling pathway.[9][10][11] This inhibition is achieved by down-regulating the phosphorylation of key upstream activators like PI3K and Akt, and activating the mTOR inhibitor, AMPK.[9][10] The inhibition of mTORC1 is a well-established mechanism for inducing autophagy.[12] This suggests that Gracilin A could promote the clearance of protein aggregates in neurodegenerative diseases by activating autophagy.

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of Gracilin A and its derivatives from various in vitro studies.

Table 1: Anti-inflammatory and Antioxidant Effects of Gracilin A Derivatives

Compound/Derivative	Cell Line	Assay	Concentration	Effect	Reference
Derivative 2	BV2	p38 MAPK Activation (LPS-induced)	1 µM	55.9 ± 4.0% reduction	[1]
Derivative 3	BV2	p38 MAPK Activation (LPS-induced)	0.01 µM	47.5 ± 4.2% reduction	[1]
Derivative 3	BV2	p38 MAPK Activation (LPS-induced)	0.1 µM	70.3 ± 5.8% reduction	[1]
Derivatives 6 & 7	BV2	p38 MAPK Activation (LPS-induced)	1 µM	Up to 59% reduction	[1]
Derivative 1	BV2	Nrf2 Nuclear Translocation	0.1 µM	128.4 ± 20.0% of control	[1]
Derivative 2	BV2	Nrf2 Nuclear Translocation	0.1 µM	134.0 ± 6.9% of control	[1]
Derivative 3	BV2	Nrf2 Nuclear Translocation	0.01 µM	147.0 ± 14.4% of control	[1]
Derivative 4	BV2	Nrf2 Nuclear Translocation	1 µM	219.4 ± 28.2% of control	[1]
Derivative 6	BV2	Nrf2 Nuclear Translocation	0.01 µM	174.2 ± 19.9% of control	[1]
Derivative 2	SH-SY5Y	Nrf2 Gene Expression	0.1 µM	Increase	[1]
Derivative 3	SH-SY5Y	Nrf2 Gene Expression	0.01 µM	Increase	[1]
Derivative 5	SH-SY5Y	Nrf2 Gene Expression	0.1 µM	Increase	[1]
Derivatives 6 & 7	SH-SY5Y	Nrf2 Gene Expression	0.01 & 0.1 µM	Increase	[1]

Table 2: Neuroprotective Effects of Gracilin A Derivatives in an Oxidative Stress Model

Compound/Derivative	Cell Line	Assay	Lowest Effective Concentration (µM)	Effect (% of H₂O₂ treated cells)	Reference
Gracilin A Derivatives	SH-SY5Y	Cell Viability (H₂O₂ toxicity)	0.001 - 1.0	Protection from 55.6 ± 4.4% viability	[7]
Gracilin A Derivatives	SH-SY5Y	Mitochondrial Membrane Potential	0.001 - 1.0	Restoration from 75.9 ± 3%	[7]
Gracilin A Derivatives	SH-SY5Y	ROS Release Inhibition	0.001 - 1.0	Inhibition of 140.3 ± 4.4% increase	[7]
Gracilin A Derivatives	SH-SY5Y	Cellular GSH Levels	0.001 - 1.0	Increase from 82.9 ± 1.6%	[7]
Gracilin A Derivatives	SH-SY5Y	mPTP Blockage	0.001 - 1.0	Blockage of 76.7 ± 2.8% opening	[7]

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways modulated by Gracilin A and its derivatives.

References

• 1. Cytokine Elisa [bdbiosciences.com]
• 2. protocols.io [protocols.io]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Tau-phosphorylation assay [bio-protocol.org]
• 8. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 9. benchchem.com [benchchem.com]
• 10. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 11. benchchem.com [benchchem.com]
• 12. In Vitro Aggregation Assays Using Hyperphosphorylated Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity of Gracilin Derivatives: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gracilin A, a norditerpene originally isolated from the marine sponge Spongionella gracilis, and its derivatives have emerged as a promising class of compounds with a diverse range of biological activities.[1][2] These molecules have garnered significant attention in the scientific community for their potent immunosuppressive, neuroprotective, and anti-inflammatory properties.[1][3][4] The therapeutic potential of these compounds stems from their ability to selectively interact with key cellular targets, primarily cyclophilins (Cyps), which are implicated in various disease pathologies.[1][5] This technical guide provides an in-depth overview of the biological activities of Gracilin derivatives, focusing on quantitative data, mechanisms of action, and the experimental protocols used for their evaluation.

Quantitative Data on Biological Activity

The biological efficacy of Gracilin derivatives has been quantified through various assays. The data below summarizes key findings, including binding affinities and inhibitory concentrations for different derivatives.

Table 1: Immunosuppressive Activity of Gracilin A Derivatives

Compound	Binding to CypA (KD, µM)	IL-2 Release Inhibition (IC50, µM)	T-Lymphocyte Viability (EC50, µM)
Gracilin A	0.27	0.21	> 10
Derivative 7	No affinity up to 10 µM	> 10	> 10
Derivative (±)-8	No affinity up to 10 µM	> 10	> 10

Data sourced from SPR assays, ELISA, and MTT assays.[6][7]

Table 2: Neuroprotective and Anti-Inflammatory Activity of Gracilin A Derivatives

Compound	Target/Assay	Activity/Concentration	Effect
Gracilin A	CypD Inhibition	IC50 = 0.26 µM	Neuroprotective
Derivative 1	TNF-α Release (LPS-stimulated BV2 cells)	0.1 µM	Significant reduction
Derivative 2	p38 Phosphorylation (LPS-stimulated BV2 cells)	1 µM	55.9% reduction
Derivative 3	IL-1β Release (LPS-stimulated BV2 cells)	EC50 = 0.006 µM	Potent inhibition
Derivative 3	p38 Phosphorylation (LPS-stimulated BV2 cells)	0.01 µM	47.5% reduction
Derivative 5	GM-CSF Release (LPS-stimulated BV2 cells)	0.1 µM	50.9% reduction
Derivatives 6 & 7	p38 Phosphorylation (LPS-stimulated BV2 cells)	1 µM	59% reduction

Data highlights the multi-target effects of the derivatives in models of neuroinflammation.[2][3]

Signaling Pathways and Mechanisms of Action

Gracilin derivatives exert their effects by modulating several key signaling pathways. Their primary targets are cyclophilins A and D, leading to distinct immunosuppressive and neuroprotective outcomes.

Immunosuppressive Pathway via Cyclophilin A (CypA)

Gracilin A and some of its analogues mimic the immunosuppressive activity of Cyclosporin A (CsA).[1] They bind to Cyclophilin A (CypA), a cytosolic protein. This Gracilin-CypA complex inhibits calcineurin, a calcium-dependent phosphatase. The inhibition of calcineurin prevents the dephosphorylation and subsequent nuclear translocation of the Nuclear Factor of Activated T-cells (NFATc1).[1] As NFATc1 is a critical transcription factor for interleukin-2 (B1167480) (IL-2) gene expression, its inhibition leads to a significant reduction in IL-2 release from activated T-cells, thereby suppressing the immune response.[1][6]

Caption: Immunosuppressive mechanism of Gracilin derivatives via CypA-NFAT pathway inhibition.

Neuroprotective Pathway via Cyclophilin D (CypD)

Several Gracilin derivatives exhibit neuroprotective properties by targeting the mitochondrial isoform, Cyclophilin D (CypD).[6][8] Under conditions of oxidative stress, CypD facilitates the opening of the mitochondrial permeability transition pore (mPTP).[1][2] Chronic mPTP opening leads to the collapse of the mitochondrial membrane potential, release of pro-apoptotic factors, and ultimately, cell death. By binding to and inhibiting CypD, Gracilin derivatives prevent the mPTP from opening, thereby preserving mitochondrial function and protecting neurons from oxidative damage.[6][8]

Caption: Neuroprotective mechanism of Gracilin derivatives via CypD-mPTP pathway inhibition.

Anti-inflammatory Pathway via Nrf2 and NF-κB Modulation

Gracilin derivatives demonstrate significant anti-inflammatory effects, particularly in microglia, the resident immune cells of the brain.[3][9] In response to inflammatory stimuli like lipopolysaccharide (LPS), microglia activate pro-inflammatory pathways such as Nuclear Factor-kappa B (NF-κB) and p38 MAPK, leading to the release of reactive oxygen species (ROS), nitric oxide (NO), and pro-inflammatory cytokines (e.g., TNF-α, IL-6).[3][4] Gracilin derivatives have been shown to inhibit the activation of NF-κB and reduce p38 phosphorylation.[3][10] Concurrently, they promote the translocation of Nuclear factor-erythroid 2-related factor 2 (Nrf2), a key transcription factor for antioxidant genes.[1][5] This dual action suppresses the inflammatory response while bolstering the cell's endogenous antioxidant defenses.[3]

Caption: Anti-inflammatory action of Gracilin derivatives via NF-κB/p38 inhibition and Nrf2 activation.

Experimental Protocols

The biological activities of Gracilin derivatives are assessed using a variety of established in vitro assays. Detailed methodologies for key experiments are provided below.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxicity of the compounds and their protective effects against cellular insults.[1]

• Cell Seeding: Microglia (BV2) or neuroblastoma (SH-SY5Y) cells are seeded in 96-well plates at a density of 4 x 10⁴ cells per well and allowed to adhere.

• Treatment: Cells are treated with various concentrations of Gracilin derivatives (e.g., 0.01, 0.1, 1, and 10 µM) for 24 hours. For protective studies, cells are pre-treated with the derivatives for 1 hour before co-incubation with an insult (e.g., 500 ng/mL LPS or 150 µM H₂O₂) for 24 hours.[1][3]

• MTT Incubation: The treatment medium is removed, and cells are incubated with MTT solution (500 µg/mL) for 1 hour at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Measurement: The absorbance is measured at 570 nm using a spectrophotometer plate reader. Cell viability is expressed as a percentage relative to the untreated control.

Mitochondrial Membrane Potential (ΔΨm) Assay

This assay measures changes in mitochondrial health using the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM).[1]

• Cell Culture and Treatment: Cells are cultured and treated in 96-well plates as described for the MTT assay.

• TMRM Staining: After treatment, cells are washed twice with a saline buffer and then incubated with TMRM (1 µM) for 30 minutes at 37°C.[1]

• Lysis and Measurement: After incubation, a 50% water/DMSO solution is added to the cells to ensure lysis and dye solubilization.[1]

• Fluorescence Reading: Fluorescence is measured at an excitation wavelength of 536 nm and an emission wavelength of 590 nm in a spectrophotometer plate reader. A decrease in fluorescence indicates mitochondrial depolarization.[1]

Trans-well Co-culture Neuroprotection Assay

This assay evaluates the ability of the compounds to protect neurons from inflammatory mediators released by activated microglia.[3]

• Cell Seeding: SH-SY5Y neuroblastoma cells are seeded in 24-well plates (5 x 10⁵ cells/well). BV2 microglial cells are seeded in culture inserts with a 0.4 µm pore size (2.5 x 10⁵ cells/insert), which are then placed into the wells containing the SH-SY5Y cells.[3]

• Treatment: The BV2 cells in the inserts are pre-treated with Gracilin derivatives for 1 hour, followed by stimulation with 500 ng/mL LPS for 24 hours.[3]

• Assessment of Neuronal Viability: After the 24-hour co-culture, the inserts containing the BV2 cells are removed. The viability of the SH-SY5Y cells in the bottom wells is then determined using the MTT assay as described above.[3]

Caption: A generalized workflow for in vitro evaluation of Gracilin derivative bioactivity.

Conclusion

Gracilin derivatives represent a versatile class of marine natural products with significant therapeutic potential. Their ability to selectively target key proteins like cyclophilins A and D allows them to exert potent and distinct immunosuppressive and neuroprotective effects. Furthermore, their capacity to modulate inflammatory pathways such as NF-κB and activate antioxidant responses via Nrf2 makes them attractive multi-target candidates for complex diseases like Alzheimer's disease.[3][5] The quantitative data and mechanistic insights presented in this guide underscore the importance of continued research and development of these compounds as novel drug leads. Future work will likely focus on optimizing selectivity, improving pharmacokinetic properties, and advancing the most promising candidates into preclinical and clinical trials.

References

• 1. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 3. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 9. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Isolation of Gracilin from Marine Sponges

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin, a marine-derived norditerpenoid, has garnered significant attention within the scientific community for its potent and diverse biological activities. First discovered in the marine sponge Spongionella gracilis, this natural product has demonstrated promising potential as an immunosuppressive and neuroprotective agent.[1] This technical guide provides an in-depth overview of the discovery, isolation, and biological evaluation of Gracilin, with a focus on the experimental protocols and quantitative data essential for researchers in drug discovery and development.

Discovery of Gracilin

Gracilin A, the most studied analog, was first isolated from the Mediterranean marine sponge Spongionella gracilis.[2] Subsequent research has led to the identification of a series of Gracilin derivatives from various Spongionella species. The unique chemical structure of Gracilin, characterized by a bisacetoxy tricyclic framework, has spurred considerable interest in its synthesis and biological evaluation.[1]

Biological Activity and Mechanism of Action

Gracilin exhibits a range of biological activities, primarily attributed to its ability to inhibit cyclophilins, a family of proteins involved in protein folding and various cellular processes.

Immunosuppressive and Neuroprotective Effects

Gracilin A is a potent inhibitor of cyclophilin A (CypA) and cyclophilin D (CypD).[1] The inhibition of CypA is linked to immunosuppressive effects, similar to the mechanism of the well-known immunosuppressant cyclosporin (B1163) A.[1] By targeting CypD, a key regulator of the mitochondrial permeability transition pore (mPTP), Gracilin A demonstrates neuroprotective properties.[1] The opening of the mPTP is a critical event in cell death pathways implicated in neurodegenerative diseases.

Signaling Pathway Modulation

Gracilin has been shown to modulate several key signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK), mTOR, and Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways.

• MAPK Pathway: Gracilin can activate the MAPK signaling pathway, leading to an increase in phosphorylated ERK (p-ERK) and a decrease in phosphorylated JNK (p-JNK). This modulation has been linked to the induction of autophagy in cancer cells.

• mTOR Pathway: Gracilin has been observed to inhibit the mTOR signaling pathway, a central regulator of cell growth and proliferation.

• Nrf2 Pathway: Gracilin and its derivatives can activate the Nrf2 antioxidant response pathway, which plays a crucial role in protecting cells from oxidative stress.[3]

Quantitative Data Summary

The following table summarizes key quantitative data related to the biological activity of Gracilin A.

Parameter	Value	Target/Cell Line	Reference
IC50 (CypA Inhibition)	0.27 µM	Cyclophilin A	[1]
IC50 (CypD Inhibition)	0.26 µM	Cyclophilin D	[1]
Cytotoxicity (Compound 1)	IC50: 2.85 µM	BV2 microglia	[4]
Cytotoxicity (Compound 2)	IC50: 4.36 µM	BV2 microglia	[4]
Cytotoxicity (Cyclosporin A)	IC50: 2.42 µM	BV2 microglia	[4]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the isolation and characterization of Gracilin and the investigation of its mechanism of action.

Isolation and Purification of Gracilin

A modified Kupchan solvent partitioning scheme is a common method for the initial fractionation of the marine sponge extract, followed by chromatographic techniques for purification.[2]

1. Extraction:

• Lyophilize and grind the sponge material (Spongionella gracilis).

• Perform exhaustive extraction with a mixture of dichloromethane (B109758) (CH2Cl2) and methanol (B129727) (MeOH) (1:1) at room temperature.

• Concentrate the resulting extract under reduced pressure to obtain a crude extract.

2. Solvent Partitioning (Modified Kupchan Scheme):

• Suspend the crude extract in 90% aqueous MeOH.

• Perform liquid-liquid partitioning sequentially with n-hexane, carbon tetrachloride (CCl4), and CH2Cl2.

• This will yield fractions of increasing polarity. Gracilin is typically found in the less polar fractions.

3. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography:

  • Subject the Gracilin-containing fraction to silica gel column chromatography.

  • Elute with a gradient of n-hexane and ethyl acetate (B1210297) (EtOAc), gradually increasing the polarity.

  • Monitor fractions using thin-layer chromatography (TLC).

• High-Performance Liquid Chromatography (HPLC):

  • Further purify the active fractions by reversed-phase HPLC.

  • Column: C18 column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) (ACN) in water.

  • Detection: UV detector at an appropriate wavelength (e.g., 210 nm).

Western Blot Analysis of Signaling Pathways

1. Cell Culture and Treatment:

• Culture appropriate cell lines (e.g., SH-SY5Y for neuroprotection studies, cancer cell lines for MAPK/mTOR studies) to 70-80% confluency.

• Treat cells with various concentrations of Gracilin or its derivatives for a specified time period (e.g., 24 hours).

2. Protein Extraction:

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

3. SDS-PAGE and Protein Transfer:

• Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies specific for the target proteins (e.g., p-ERK, total ERK, p-JNK, total JNK, proteins of the mTOR and Nrf2 pathways) overnight at 4°C.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

5. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

Visualizations

Experimental Workflow for Gracilin Isolation

Caption: Workflow for the isolation and purification of Gracilin.

Gracilin-Modulated MAPK Signaling Pathway

Caption: Gracilin's effect on the MAPK signaling pathway.

Gracilin-Modulated mTOR Signaling Pathway

Caption: Gracilin's inhibitory effect on the mTOR signaling pathway.

Gracilin-Modulated Nrf2 Signaling Pathway

Caption: Gracilin's activation of the Nrf2 antioxidant pathway.

References

• 1. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 2. researchgate.net [researchgate.net]
• 3. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]

Gracilin's Dance with Cellular Targets: A Deep Dive into Structure-Activity Relationships

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals exploring the intricate structure-activity relationships (SAR) of gracilin and its derivatives. This whitepaper delves into the core of gracilin's multifaceted biological activities, offering a detailed examination of its anticancer, neuroprotective, and immunosuppressive properties through a SAR lens.

Gracilin, a norditerpenoid isolated from the marine sponge Spongionella gracilis, has emerged as a promising natural product scaffold for drug discovery. Its unique chemical architecture has inspired the synthesis of a diverse array of derivatives, leading to a deeper understanding of the structural features governing its potent biological effects. This guide summarizes the key findings from numerous studies, presenting quantitative data in accessible tables, detailing experimental methodologies, and visualizing complex biological pathways.

Unveiling the Pharmacophore: A Tale of Three Activities

The therapeutic potential of gracilin stems from its ability to modulate multiple cellular pathways. Structure-activity relationship studies have been pivotal in dissecting the contributions of different structural motifs to its distinct biological activities: anticancer, neuroprotective, and immunosuppressive. A key strategy in this exploration has been "Pharmacophore-Directed Retrosynthesis" (PDR), a method that targets a hypothesized minimal structural unit responsible for bioactivity early in the synthetic process.[1][2][3][4][5][6] This approach has enabled the development of simplified gracilin analogs with enhanced potency and selectivity.

Anticancer Activity: Targeting the Cellular Powerhouse and Signaling Cascades

Gracilin and its analogs have demonstrated significant cytotoxicity against a range of cancer cell lines.[7][8] The proposed mechanisms of action involve the induction of apoptosis and the disruption of cellular bioenergetics by targeting mitochondrial complex II.[9] Furthermore, gracilin has been shown to modulate key signaling pathways implicated in cancer cell proliferation and survival, namely the MAPK and mTOR pathways.

Table 1: Anticancer Activity of Gracilin and its Derivatives

Compound	Cell Line(s)	Activity Metric	Value (µM)	Reference(s)
Gracillin (B1672132)	Various human cancer cell lines	GI50	Micromolar levels	[8]
Methyl protoneogracillin (B10789027)	Leukemia (CCRF-CEM, RPMT-8226), Colon (KM12), CNS (SF-539, U251), Melanoma (M14), Renal (786-0), Prostate (DU-145), Breast (MDA-MB-435)	GI50	≤ 2.0	[8]

GI50: 50% growth inhibition concentration.

Gracilin's anticancer effects are partly mediated by its influence on the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a critical regulator of cell growth, differentiation, and apoptosis.

Gracilin's modulation of the MAPK signaling pathway.

Another key pathway implicated in gracilin's anticancer activity is the mTOR pathway, a central regulator of cell growth, proliferation, and metabolism.

Gracilin's inhibition of the mTOR signaling pathway.

Neuroprotective Effects: Shielding Neurons from Damage

Gracilin A and its derivatives have shown promise as neuroprotective agents, offering potential therapeutic avenues for neurodegenerative diseases like Alzheimer's.[10][11][12] Their mechanism of action is linked to the inhibition of cyclophilin D (CypD), a key component of the mitochondrial permeability transition pore (mPTP), the opening of which contributes to neuronal cell death.[10][13] By inhibiting CypD, these compounds help maintain mitochondrial integrity and function.[14]

Table 2: Neuroprotective Activity of Gracilin A and its Derivatives

Compound	Target	Activity Metric	Value (µM)	Reference(s)
Gracilin A	CypD	IC50	0.26	[13]
Derivative 3	IL-1β release	EC50	0.006	[15]

IC50: 50% inhibitory concentration; EC50: 50% effective concentration.

The neuroprotective effects of gracilin derivatives are also attributed to their ability to mitigate oxidative stress and neuroinflammation.[15][11][12]

Neuroprotective mechanism of gracilin derivatives via CypD inhibition.

Immunosuppressive Activity: Taming the Immune Response

Gracilin A exhibits immunosuppressive properties by inhibiting cyclophilin A (CypA), a key protein in the calcineurin pathway that leads to T-cell activation and the release of pro-inflammatory cytokines like Interleukin-2 (IL-2).[13][14][16] This mechanism is similar to that of the well-known immunosuppressant drug, cyclosporin (B1163) A.[16]

Table 3: Immunosuppressive Activity of Gracilin A and its Derivatives

Compound	Target	Activity Metric	Value (µM)	Reference(s)
Gracilin A	CypA	IC50	0.27	[13]
Gracilin A	CypA	KD	0.0053	[14]
Derivative 23a	CypA	KD	0.005	[14]
Derivative 23d	CypA	KD	0.007	[14]
Compound 1	T-cell viability	IC50	2.85	[16]
Compound 2	T-cell viability	IC50	4.36	[16]
Cyclosporin A	T-cell viability	IC50	2.42	[16]

IC50: 50% inhibitory concentration; KD: Dissociation constant.

The development of gracilin derivatives with selective affinity for CypA over CypD is a key objective to create potent immunosuppressants with reduced neurotoxic side effects.[14]

Immunosuppressive mechanism of gracilin derivatives via CypA inhibition.

Experimental Protocols: A Guide to Key Assays

The structure-activity relationships of gracilin and its derivatives have been elucidated through a variety of in vitro assays. Below are detailed methodologies for some of the key experiments cited in the literature.

Cell Viability and Cytotoxicity Assays (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[17][18][19] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Plating: Cells are seeded in 96-well plates at a predetermined optimal density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the gracilin derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation: MTT reagent (typically 0.5 mg/mL) is added to each well and incubated for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The culture medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control, and IC50 or GI50 values are calculated from dose-response curves.

Western Blot Analysis

Western blotting is used to detect specific proteins in a sample and to quantify their expression levels.[20][21][22][23][24] This technique is crucial for studying the modulation of signaling pathways like MAPK and mTOR by gracilin.

• Protein Extraction: Cells are lysed in a suitable buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) based on their molecular weight.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the protein of interest overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged.

• Analysis: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., GAPDH or β-actin).

Cyclophilin Binding Assays

Various methods are employed to determine the binding affinity of gracilin derivatives to cyclophilins, including Surface Plasmon Resonance (SPR) and competitive binding assays.[14][25][26][27][28]

• Surface Plasmon Resonance (SPR):

  • Immobilization: Recombinant cyclophilin A or D is immobilized on a sensor chip.

  • Binding Analysis: A series of concentrations of the gracilin derivative are flowed over the chip surface.

  • Data Acquisition: The binding events are detected as a change in the refractive index at the sensor surface, measured in resonance units (RU).

  • Kinetic Analysis: Association (ka) and dissociation (kd) rate constants are determined, and the equilibrium dissociation constant (KD) is calculated (KD = kd/ka).

• Competitive Binding Assay (Fluorescence Polarization):

  • Principle: This assay measures the displacement of a fluorescently labeled ligand (e.g., fluorescent cyclosporin A) from the cyclophilin by a test compound.

  • Procedure: A fixed concentration of cyclophilin and the fluorescent ligand are incubated with increasing concentrations of the gracilin derivative.

  • Measurement: The fluorescence polarization is measured. Binding of the small fluorescent ligand to the larger protein results in a high polarization value. Displacement by the test compound leads to a decrease in polarization.

  • Data Analysis: The IC50 value, the concentration of the test compound that displaces 50% of the fluorescent ligand, is determined.

The Path Forward: Pharmacophore-Directed Retrosynthesis in Action

The synthesis of gracilin derivatives has been significantly advanced by the Pharmacophore-Directed Retrosynthesis (PDR) approach.[1][2][3][4][5][6] This strategy prioritizes the early synthesis of a hypothesized pharmacophore, allowing for iterative biological testing and refinement of the molecular structure.

Workflow of Pharmacophore-Directed Retrosynthesis (PDR).

This iterative process of design, synthesis, and biological evaluation accelerates the discovery of potent and selective gracilin-based drug candidates. The insights gained from SAR studies continue to guide the development of the next generation of therapeutics inspired by this remarkable marine natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. communities.springernature.com [communities.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacophore-directed retrosynthesis: Melding total synthesis and targeted derivative synthesis as mile markers - American Chemical Society [acs.digitellinc.com]
• 5. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 6. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 7. Potent Anticancer Effect of the Natural Steroidal Saponin Gracillin Is Produced by Inhibiting Glycolysis and Oxidative Phosphorylation-Mediated Bioenergetics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cytotoxicity of methyl protoneogracillin (NSC-698793) and gracillin (NSC-698787), two steroidal saponins from the rhizomes of Dioscorea collettii var. hypoglauca, against human cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The natural compound gracillin exerts potent antitumor activity by targeting mitochondrial complex II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 11. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 14. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. texaschildrens.org [texaschildrens.org]
• 19. scribd.com [scribd.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. Experimental Protocol for Western Blotting Clinisciences [clinisciences.com]
• 22. cdn.bcm.edu [cdn.bcm.edu]
• 23. benchchem.com [benchchem.com]
• 24. ulab360.com [ulab360.com]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]
• 27. Cyclophilin TR-FRET Competitive Binding Assay | Selcia [selcia.com]
• 28. Determination of cyclosporine by a competitive binding assay with cyclophilin - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular Targets of Gracilin A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin A, a norditerpenoid isolated from the marine sponge Spongionella gracilis, has emerged as a molecule of significant interest in biomedical research. Its diverse biological activities, including potent anti-inflammatory, neuroprotective, and anticancer properties, have prompted extensive investigation into its molecular mechanisms of action. This technical guide provides a comprehensive overview of the known molecular targets of Gracilin A, presenting quantitative data, detailed experimental methodologies, and visual representations of the signaling pathways it modulates.

Quantitative Data on Molecular Targets

Gracilin A and its derivatives have been shown to interact with several key cellular proteins. The following table summarizes the available quantitative data for these interactions.

Target Protein	Compound	Activity	Value	Cell Line/System	Reference
Cyclophilin A (CypA)	Gracilin A	IC50	0.27 µM	In vitro	[1]
Cyclophilin D (CypD)	Gracilin A	IC50	0.26 µM	In vitro	[1]
Interleukin-2 (IL-2) Inhibition	Derivative 29a	IC50	0.12 µM	Cellular assay	[2]
Interleukin-2 (IL-2) Inhibition	Derivative 23a	IC50	0.15 µM	Cellular assay	[2]

Primary Molecular Target: Vacuolar-Type H+-ATPase (V-ATPase)

The most well-characterized molecular target of Gracilin A is the Vacuolar-type H+-ATPase (V-ATPase), a multi-subunit proton pump essential for the acidification of intracellular organelles such as lysosomes and endosomes.

Mechanism of Inhibition

Gracilin A acts as a potent and specific inhibitor of V-ATPase. While the precise binding site is still under investigation, it is understood that this interaction disrupts the proton-translocating activity of the V0 domain of the enzyme complex. This inhibition leads to an increase in the pH of acidic organelles, impairing their function.

Signaling Pathways Modulated by Gracilin A

Gracilin A exerts its pleiotropic effects by modulating several critical signaling pathways, primarily as a consequence of V-ATPase inhibition and its interactions with other cellular targets.

mTOR Signaling Pathway

Gracilin A has been shown to be a significant inhibitor of the mTOR signaling pathway, a central regulator of cell growth, proliferation, and autophagy. The inhibitory effect of Gracilin A on mTOR is mediated through the modulation of the PI3K/Akt and AMPK signaling pathways.[3][4][5] Specifically, Gracilin A has been observed to:

• Inhibit the PI3K/Akt Pathway: By downregulating the phosphorylation of PI3K and Akt, Gracilin A suppresses a key upstream activation signal for mTOR.[3][4]

• Activate the AMPK Pathway: Gracilin A promotes the phosphorylation of AMPK, which in turn inhibits mTOR activity.[3][4]

This dual action leads to the downstream induction of autophagy, a cellular process of degradation and recycling, which contributes to the anticancer effects of Gracilin A.[3][4]

References

• 1. Identifying Components of the NF-κB Pathway in the Beneficial Euprymna scolopes-Vibrio fischeri Light Organ Symbiosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The mTOR pathway in the control of protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for Probing Regulated Lysosomal Activity and Function in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]

The Pharmacophore Model of Gracilin A: A Technical Guide for Drug Design

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the pharmacophore model of Gracilin A, a marine-derived norditerpene with potent immunosuppressive and neuroprotective activities. Gracilin A and its derivatives have emerged as promising lead compounds for the development of novel therapeutics targeting a range of diseases, including neurodegenerative disorders and inflammatory conditions. This document outlines the core pharmacophoric features of Gracilin A, summarizes key structure-activity relationship (SAR) data, provides detailed experimental protocols for assessing biological activity, and visualizes the key signaling pathways modulated by these compounds.

Introduction to Gracilin A and its Pharmacophore

Gracilin A, isolated from the marine sponge Spongionella gracilis, has garnered significant attention in the field of drug discovery due to its unique chemical architecture and dual biological activities.[1] It acts as an inhibitor of cyclophilin A (CypA) and cyclophilin D (CypD), enzymes involved in protein folding and cellular stress responses.[1] Inhibition of CypA is linked to immunosuppression, while CypD inhibition is associated with neuroprotection through the modulation of the mitochondrial permeability transition pore (mPTP).[1]

A key strategy in the development of Gracilin A-based drug candidates is pharmacophore-directed retrosynthesis . This approach identifies the minimal structural motifs, or pharmacophores, responsible for the desired biological activity, guiding the synthesis of simplified, yet potent, analogs.[2] For Gracilin A, the bis-acetoxy furanose moiety has been identified as a critical pharmacophore for its immunosuppressive activity.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for Gracilin A and its derivatives from published studies. These data are crucial for understanding the structure-activity relationships and for guiding future drug design efforts.

Table 1: Inhibitory Activity of Gracilin A and Derivatives against Cyclophilins

Compound	CypA IC50 (µM)	CypD IC50 (µM)	Reference
Gracilin A	0.27	0.26	[1]
Derivative 27a	~0.9	~0.3	[3]
Derivative 29a	~9.0	~0.5	[3]
Derivative 27b	>10	0.48	[3]
Derivative 22	~0.2	~0.8	[3]

Table 2: Neuroprotective and Immunosuppressive Activities of Gracilin A Derivatives

Compound	H2O2-induced Toxicity (% viability)	IL-2 Release Inhibition (IC50, µM)	Reference
Gracilin A	Not Reported	Not Reported
Derivative 27a	75.2 ± 3.5	>10	[3]
Derivative 27b	73.1 ± 2.9	>10	[3]
Derivative 29a	78.9 ± 4.1	>10	[3]
Derivative 22	68.4 ± 3.2	0.007	[3]
Derivative 23c	Not Reported	0.005	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the biological activity of Gracilin A and its derivatives.

Cyclophilin A Peptidyl-Prolyl Isomerase (PPIase) Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of CypA.

Materials:

• Recombinant human Cyclophilin A

• N-succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (S-AAPF-pNA) substrate

• Chymotrypsin (B1334515)

• Assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, pH 8.0)

• Test compounds (Gracilin A or derivatives)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of the S-AAPF-pNA substrate in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the assay buffer, recombinant CypA, and the test compound or vehicle control.

• Incubate the plate at the desired temperature (e.g., 10°C) for a specified time.

• Initiate the reaction by adding the S-AAPF-pNA substrate to each well.

• Immediately add chymotrypsin to each well. Chymotrypsin cleaves the trans-isoform of the substrate, releasing p-nitroaniline, which can be detected spectrophotometrically.

• Monitor the increase in absorbance at 390 nm over time using a microplate reader.

• Calculate the rate of the reaction for each concentration of the test compound.

• Determine the IC50 value by plotting the reaction rates against the logarithm of the compound concentrations and fitting the data to a dose-response curve.

Hydrogen Peroxide (H2O2)-Induced Neurotoxicity Assay in SH-SY5Y Cells

This assay assesses the neuroprotective effects of compounds against oxidative stress-induced cell death.

Materials:

• SH-SY5Y human neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12 supplemented with FBS and antibiotics)

• Hydrogen peroxide (H2O2)

• Test compounds (Gracilin A or derivatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability reagent

• 96-well cell culture plates

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for a specified duration (e.g., 1-2 hours).

• Induce oxidative stress by adding a final concentration of H2O2 (e.g., 200-400 µM) to the wells, excluding the control wells.

• Incubate the cells for an additional 24 hours.

• Assess cell viability using the MTT assay. Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control group.

Western Blot Analysis for Nrf2 and NF-κB Activation

This technique is used to determine the levels of key proteins in signaling pathways.

Materials:

• Cells or tissue lysates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against Nrf2, Keap1, NF-κB p65, IκBα, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with the test compounds and/or a stimulus (e.g., LPS for NF-κB activation).

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

Signaling Pathways and Experimental Workflows

Gracilin A and its derivatives exert their biological effects by modulating key intracellular signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways and the experimental workflows used to study them.

Nrf2 Signaling Pathway

Gracilin A derivatives have been shown to activate the Nrf2 antioxidant response pathway, which plays a crucial role in protecting cells from oxidative stress.

Caption: Nrf2 signaling pathway activation by Gracilin A derivatives.

NF-κB Signaling Pathway

Gracilin A analogs have demonstrated anti-inflammatory effects by inhibiting the pro-inflammatory NF-κB signaling pathway.

Caption: Inhibition of NF-κB signaling by Gracilin A analogs.

Experimental Workflow for Pharmacophore-Directed Retrosynthesis

The following diagram illustrates the logical workflow of the pharmacophore-directed retrosynthesis approach for developing novel Gracilin A-based drug candidates.

Caption: Workflow of pharmacophore-directed retrosynthesis.

Conclusion

The pharmacophore model of Gracilin A provides a powerful framework for the design and development of novel therapeutic agents. By focusing on the key structural features responsible for its biological activities, researchers can synthesize simplified and more potent analogs with improved drug-like properties. The data and protocols presented in this guide offer a comprehensive resource for scientists working in this exciting area of drug discovery. Further exploration of the signaling pathways modulated by Gracilin A and its derivatives will undoubtedly lead to the development of new and effective treatments for a variety of human diseases.

References

• 1. Cyclophilin Functional PPIase Assay | Drug Discovery | Selcia [selcia.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Gracilin's Role in Modulating Mitochondrial Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Initial investigations into a protein termed "Gracilin" and its direct, intrinsic role in the modulation of mitochondrial function have not yielded significant results within the established scientific literature. However, the term "Gracilin" is associated with a class of natural compounds, specifically Gracilin A and its derivatives, which are marine-sponge-derived diterpenoids.[1][2] These compounds have demonstrated notable effects on mitochondrial function, primarily through indirect mechanisms related to oxidative stress and cellular signaling pathways.[3][4] Recent studies have also identified a natural steroidal saponin, also referred to as gracillin (B1672132), as a mitochondria-targeting antitumor agent that disrupts mitochondrial complex II-mediated function.[5][6]

This technical guide will, therefore, focus on the effects of the natural compound gracillin on mitochondrial function, summarizing the current understanding of its mechanisms of action, presenting available quantitative data, detailing relevant experimental protocols, and visualizing the implicated signaling pathways. This information is critical for researchers and professionals in drug development exploring mitochondria-targeting therapies.

Core Mechanism of Action: Targeting Mitochondrial Complex II

The primary mechanism by which gracillin modulates mitochondrial function is through the disruption of mitochondrial complex II (succinate dehydrogenase, SDH).[5][6] This leads to a cascade of events that ultimately impact cellular bioenergetics and can induce apoptosis, particularly in cancer cells.[7][8]

Gracillin's interaction with complex II abrogates the activity of succinate (B1194679) dehydrogenase (SDH) without affecting succinate:ubiquinone reductase activity.[5][6] This targeted inhibition leads to several downstream consequences:

• Decreased Mitochondrial Membrane Potential: Disruption of the electron transport chain at complex II leads to a reduction in the mitochondrial membrane potential.[7]

• Inhibition of Oxidative Phosphorylation and ATP Synthesis: The impaired function of the electron transport chain results in decreased oxidative phosphorylation and a subsequent reduction in ATP synthesis.[5][7]

• Increased Mitochondrial Reactive Oxygen Species (ROS) Production: Inhibition of complex II can lead to an accumulation of electrons, which can then be transferred to molecular oxygen, generating superoxide (B77818) and other reactive oxygen species.[5][7]

Signaling Pathways and Cellular Effects

The mitochondrial dysfunction induced by gracillin triggers several signaling pathways, leading to broader cellular effects, most notably apoptosis and the disruption of redox homeostasis.

Mitochondria-Mediated Apoptosis

Gracillin is a potent inducer of mitochondria-mediated apoptosis.[7][9] The excessive ROS accumulation and mitochondrial dysfunction caused by gracillin can trigger the intrinsic apoptotic pathway. This is often characterized by the release of cytochrome c from the mitochondria into the cytosol, which then activates caspases and leads to programmed cell death.

Gracilin's impact on mitochondrial function and apoptosis.

Inhibition of the NRF2/HO-1 Antioxidant Axis

Recent studies have shown that gracillin can inhibit the NRF2/HO-1 antioxidant axis.[9] NRF2 (Nuclear factor erythroid 2-related factor 2) is a key transcription factor that regulates the expression of antioxidant proteins, including Heme Oxygenase-1 (HO-1). By inhibiting this pathway, gracillin exacerbates oxidative stress within the cell, contributing to its pro-apoptotic effects. Molecular docking studies suggest a strong binding affinity between gracillin and NRF2, indicating a potential direct inhibitory interaction.[9]

Gracilin's inhibition of the NRF2/HO-1 antioxidant pathway.

Quantitative Data on Gracilin's Effects

The following table summarizes the quantitative data from various studies on the effects of gracillin on cancer cell lines.

Cell Line	Assay	Metric	Gracilin Concentration	Result	Reference
Various Human Cancer Lines	MTT Assay	IC50	~1–5 µM	Inhibition of mitochondrial function	[5]
H1299, H460, A549 (NSCLC)	ATP Production Assay	% of Control	5 µM	Significant decrease in ATP production	[6]
H1299, H460, A549 (NSCLC)	Oxygen Consumption Rate (OCR)	% of Control	5 µM	Significant decrease in OCR	[6]
Pancreatic Ductal Adenocarcinoma	Cell Viability	% of Control	Varies	Inhibition of cell viability	[9]
BV2 microglia	Mitochondrial Membrane Potential	Fluorescence	0.1 and 1 µM	Recovery of potential after LPS stimulation	[10]
SH-SY5Y neuroblastoma	Mitochondrial Membrane Potential	% of Control	Varies	Improved potential after H2O2-induced damage	[3]

Experimental Protocols

This section provides an overview of the key experimental protocols used to investigate the effects of gracillin on mitochondrial function.

Cell Viability and Mitochondrial Function Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Protocol Outline:

  • Seed cells in a 96-well plate at a desired density (e.g., 4 x 10^4 cells per well).[10]

  • Treat cells with various concentrations of gracillin for a specified duration (e.g., 24 hours).[10]

  • Add MTT solution (e.g., 500 µg/mL) to each well and incubate for 1-4 hours at 37°C.[10]

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Mitochondrial Membrane Potential Assay (TMRM Assay)

• Principle: Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant, fluorescent dye that accumulates in active mitochondria with intact membrane potentials. A decrease in fluorescence intensity indicates a loss of mitochondrial membrane potential.

• Protocol Outline:

  • Culture and treat cells with gracillin as required for the experiment.

  • Wash cells with a suitable buffer (e.g., saline buffer).[10]

  • Incubate cells with TMRM (e.g., 1 µM) for 30 minutes at 37°C.[10]

  • Wash cells to remove excess dye.

  • Measure fluorescence using a fluorescence microscope or a plate reader at the appropriate excitation and emission wavelengths (e.g., 536 nm excitation and 590 nm emission).[10]

Measurement of Cellular Oxygen Consumption Rate (OCR)

• Principle: OCR is a key indicator of mitochondrial respiration. It is typically measured using specialized instruments like the Seahorse XF Analyzer, which uses solid-state sensors to measure the oxygen concentration in the medium surrounding the cells in real-time.

• Protocol Outline:

  • Seed cells in a Seahorse XF cell culture microplate.

  • Treat cells with gracillin.

  • The instrument sequentially injects various mitochondrial respiratory chain inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A) to measure basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

  • The instrument records real-time OCR, which is then normalized to cell number or protein concentration.

Western Blot Analysis for Protein Expression

• Principle: Western blotting is used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

• Protocol Outline:

  • Lyse gracillin-treated and control cells to extract total protein.

  • Determine protein concentration using a suitable assay (e.g., BCA assay).

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against target proteins (e.g., NRF2, HO-1, cleaved caspases).

  • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate and an imaging system.

Experimental workflow for studying gracilin's effects.

Conclusion and Future Directions

The natural compound gracillin demonstrates significant potential as a modulator of mitochondrial function, primarily through its inhibitory action on mitochondrial complex II. This activity leads to a cascade of events including decreased ATP synthesis, increased ROS production, and the induction of apoptosis, particularly in cancer cells. Furthermore, its ability to inhibit the NRF2/HO-1 antioxidant pathway highlights a multi-faceted mechanism of action that could be therapeutically exploited.

For researchers and drug development professionals, gracillin and its derivatives represent a promising class of compounds for the development of novel anticancer therapies. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the potency and selectivity of gracillin derivatives for mitochondrial complex II.

• In Vivo Efficacy and Toxicity Studies: To evaluate the therapeutic potential and safety profile of gracillin in preclinical animal models.

• Elucidation of Upstream Signaling: Further investigation into the precise molecular interactions between gracillin and its targets, including NRF2, is warranted.

By continuing to explore the intricate ways in which gracillin modulates mitochondrial function, the scientific community can pave the way for new and effective therapeutic strategies targeting mitochondrial metabolism.

References

• 1. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 2. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The natural compound gracillin exerts potent antitumor activity by targeting mitochondrial complex II - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Gracillin induces mitochondria-mediated apoptosis on pancreatic ductal adenocarcinoma through disruption of redox homeostasis via inhibiting NRF2/HO-1 antioxidant axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Interaction of Gracilin with Cyclophilin A and Cyclophilin D

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gracilin A, a norditerpene isolated from the marine sponge Spongionella gracilis, has emerged as a potent inhibitor of cyclophilin A (CypA) and cyclophilin D (CypD).[1] This technical guide provides a comprehensive overview of the molecular interactions between Gracilin A and these two important cyclophilin isoforms. It details the quantitative binding parameters, explores the downstream signaling consequences of these interactions, and provides detailed experimental protocols for studying these phenomena. The information presented herein is intended to serve as a valuable resource for researchers in the fields of drug discovery, molecular biology, and pharmacology who are interested in the therapeutic potential of Gracilin A and its derivatives.

Introduction to Gracilin and Cyclophilins

Gracilin A is a natural product that has garnered significant interest due to its immunosuppressive and neuroprotective properties.[1][2] These biological activities are primarily attributed to its interaction with cyclophilins, a family of ubiquitously expressed proteins that possess peptidyl-prolyl cis-trans isomerase (PPIase) activity.[3] PPIases play crucial roles in protein folding, trafficking, and signaling.

Cyclophilin A (CypA) is a cytosolic protein that is the primary intracellular receptor for the immunosuppressive drug Cyclosporin A (CsA). The CypA-CsA complex inhibits the phosphatase activity of calcineurin, a key enzyme in the T-cell activation pathway, leading to immunosuppression.[3][4] Beyond its role in the immune system, CypA has been implicated in various cellular processes, including inflammation and cancer progression.

Cyclophilin D (CypD) is a mitochondrial matrix protein that is a key regulator of the mitochondrial permeability transition pore (mPTP).[1][5] The opening of the mPTP is a critical event in some forms of cell death, and its dysregulation is associated with a variety of pathologies, including neurodegenerative diseases and ischemia-reperfusion injury.[1]

The ability of Gracilin A to interact with both CypA and CypD makes it a fascinating molecule with the potential for dual therapeutic applications.[1] Understanding the specifics of these interactions is paramount for the development of novel drugs targeting cyclophilin-mediated pathways.

Quantitative Analysis of Gracilin-Cyclophilin Interactions

The interaction of Gracilin A with CypA and CypD has been quantified, primarily through the determination of their half-maximal inhibitory concentrations (IC50). This value represents the concentration of Gracilin A required to inhibit 50% of the cyclophilin's PPIase activity.

Compound	Target	IC50 (µM)	Reference
Gracilin A	Cyclophilin A (CypA)	0.27	[1]
Gracilin A	Cyclophilin D (CypD)	0.26	[1]

Table 1: Summary of IC50 values for Gracilin A against Cyclophilin A and Cyclophilin D.

Signaling Pathways Modulated by Gracilin-Cyclophilin Interactions

The binding of Gracilin A to CypA and CypD initiates a cascade of downstream signaling events, leading to its observed immunosuppressive and neuroprotective effects.

Gracilin-CypA Interaction and Immunosuppression

Similar to Cyclosporin A, Gracilin A's interaction with CypA leads to the inhibition of calcineurin phosphatase activity.[3][6] This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a transcription factor crucial for the expression of pro-inflammatory cytokines like interleukin-2 (B1167480) (IL-2).[3] The suppression of IL-2 production ultimately leads to a dampening of the immune response. This signaling cascade is a key mechanism behind the immunosuppressive properties of Gracilin A.

Furthermore, the NF-κB signaling pathway, a central regulator of inflammation, is also modulated by Gracilin A. Studies have shown that Gracilin derivatives can reduce the translocation of the NF-κB p65 subunit to the nucleus in inflammatory conditions.[3] While the precise molecular steps linking the Gracilin-CypA interaction to NF-κB inhibition are still under investigation, it is known that CypA can directly interact with the p65 subunit of NF-κB, promoting its nuclear translocation and stability.[7][8] By binding to CypA, Gracilin A may interfere with this interaction, thereby attenuating NF-κB-mediated inflammation.

Caption: Gracilin A-CypA signaling pathway leading to immunosuppression.

Gracilin-CypD Interaction and Neuroprotection

The neuroprotective effects of Gracilin A are largely attributed to its inhibition of CypD and the subsequent modulation of mitochondrial function.[2][5] By binding to CypD, Gracilin A prevents the opening of the mPTP, a critical event in many neurodegenerative pathways.[2] The sustained opening of the mPTP leads to mitochondrial swelling, dissipation of the mitochondrial membrane potential, and the release of pro-apoptotic factors, ultimately culminating in cell death.

In addition to its direct effect on the mPTP, the interaction of Gracilin A with CypD also leads to the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2] Nrf2 is a master regulator of the antioxidant response, and its activation leads to the expression of a battery of cytoprotective genes. Under basal conditions, Nrf2 is kept inactive in the cytoplasm through its interaction with Keap1, which facilitates its degradation. Gracilin A derivatives have been shown to promote the translocation of Nrf2 to the nucleus.[3] While the exact mechanism is not fully elucidated, it is hypothesized that the inhibition of CypD by Gracilin A may lead to a signaling cascade that disrupts the Keap1-Nrf2 interaction, allowing Nrf2 to translocate to the nucleus and activate the expression of antioxidant genes.

Caption: Gracilin A-CypD signaling pathway leading to neuroprotection.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of Gracilin with cyclophilins and its downstream effects.

Determination of Binding Affinity

This competitive binding assay measures the displacement of a fluorescently labeled ligand from a cyclophilin by an unlabeled competitor (e.g., Gracilin A).

• Materials:

  • Recombinant human Cyclophilin A or D

  • Fluorescently labeled probe with known affinity for the target cyclophilin (e.g., a fluorescent derivative of Cyclosporin A)

  • Gracilin A or its derivatives

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Tween-20)

  • Black, low-volume 384-well plates

  • Plate reader with fluorescence polarization capabilities

• Procedure:

  • Prepare a solution of the cyclophilin protein and the fluorescent probe in the assay buffer. The concentration of the protein should be in the range of the probe's Kd, and the probe concentration should be low (e.g., 1-10 nM).

  • Serially dilute Gracilin A in the assay buffer.

  • Add the Gracilin A dilutions to the wells of the 384-well plate.

  • Add the cyclophilin/probe mixture to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes) to reach equilibrium.

  • Measure the fluorescence polarization on the plate reader.

  • Plot the fluorescence polarization values against the logarithm of the Gracilin A concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

SPR is a label-free technique that measures the binding of an analyte (e.g., Gracilin A) to a ligand (e.g., cyclophilin) immobilized on a sensor chip in real-time.

• Materials:

  • SPR instrument (e.g., Biacore)

  • Sensor chip (e.g., CM5 chip)

  • Immobilization reagents (e.g., EDC, NHS)

  • Recombinant human Cyclophilin A or D

  • Gracilin A or its derivatives

  • Running buffer (e.g., HBS-EP+)

• Procedure:

  • Immobilize the cyclophilin protein onto the sensor chip surface using standard amine coupling chemistry.

  • Prepare a series of dilutions of Gracilin A in the running buffer.

  • Inject the Gracilin A solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the SPR signal (response units, RU) over time to obtain sensorgrams for the association and dissociation phases.

  • Regenerate the sensor surface between injections using a suitable regeneration solution.

  • Fit the sensorgram data to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Functional Assays

This assay measures the ability of Gracilin A to inhibit the catalytic activity of cyclophilins. A common method is a protease-coupled assay.

• Materials:

  • Recombinant human Cyclophilin A or D

  • Substrate peptide (e.g., N-Suc-Ala-Ala-Pro-Phe-p-nitroanilide)

  • α-chymotrypsin

  • Gracilin A or its derivatives

  • Assay buffer (e.g., 50 mM HEPES, pH 8.0, 100 mM NaCl)

  • Spectrophotometer

• Procedure:

  • Prepare a solution of the substrate peptide in a solvent that favors the cis conformation (e.g., trifluoroethanol containing LiCl).

  • In a cuvette, mix the assay buffer, α-chymotrypsin, and the cyclophilin enzyme.

  • Add Gracilin A at various concentrations.

  • Initiate the reaction by adding the substrate solution.

  • Monitor the increase in absorbance at 390 nm, which corresponds to the release of p-nitroaniline by chymotrypsin (B1334515) cleavage of the trans isomer of the substrate.

  • Calculate the initial reaction rates and determine the IC50 of Gracilin A by plotting the percentage of inhibition against the inhibitor concentration.

This assay assesses the ability of Gracilin A to inhibit mPTP opening in isolated mitochondria or permeabilized cells. A common method is the calcium retention capacity (CRC) assay.

• Materials:

  • Isolated mitochondria or permeabilized cells

  • Calcium indicator dye (e.g., Calcium Green-5N)

  • Respiration buffer

  • CaCl2 solution

  • Gracilin A or its derivatives

  • Fluorometric plate reader

• Procedure:

  • Incubate isolated mitochondria or permeabilized cells with the calcium indicator dye in the respiration buffer.

  • Pre-incubate the samples with different concentrations of Gracilin A.

  • Sequentially add pulses of a known concentration of CaCl2.

  • Monitor the fluorescence of the calcium indicator dye. Mitochondrial calcium uptake will quench the fluorescence.

  • mPTP opening is indicated by a sudden, large increase in fluorescence due to the release of accumulated calcium from the mitochondria.

  • The total amount of calcium taken up by the mitochondria before pore opening is the calcium retention capacity.

  • Determine the effect of Gracilin A on the CRC.

Conclusion

Gracilin A represents a promising natural product with significant therapeutic potential stemming from its dual inhibition of Cyclophilin A and Cyclophilin D. This guide has provided a detailed overview of the quantitative aspects of these interactions and the subsequent modulation of key signaling pathways involved in immunosuppression and neuroprotection. The experimental protocols outlined herein offer a practical framework for researchers to further investigate the intricate mechanisms of Gracilin A and to facilitate the development of novel cyclophilin-targeted therapies. Future research should focus on elucidating the precise molecular links between Gracilin-cyclophilin interactions and downstream signaling events to fully unlock the therapeutic potential of this fascinating marine-derived compound.

References

• 1. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 2. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclophilin D in Mitochondrial Dysfunction: A Key Player in Neurodegeneration? [mdpi.com]
• 5. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyclophilin A (CypA) interacts with NF-κB subunit, p65/RelA, and contributes to NF-κB activation signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cyclophilin A (CypA) Interacts with NF-κB Subunit, p65/RelA, and Contributes to NF-κB Activation Signaling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Source and Biosynthesis of Gracilin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gracilin, a member of the spongiane diterpenoid class of natural products, has garnered significant interest within the scientific community due to its potent neuroprotective and immunosuppressive activities. Isolated from the marine sponge Spongionella gracilis, this complex molecule presents a compelling scaffold for the development of novel therapeutics. This technical guide provides a comprehensive overview of the natural sources of Gracilin, a detailed exploration of its putative biosynthetic pathway, and a summary of relevant quantitative data. Furthermore, it outlines key experimental protocols for its isolation and the characterization of the enzymes involved in its biosynthesis, and presents visual representations of critical pathways and workflows to facilitate a deeper understanding of this promising marine-derived compound.

Natural Source and Abundance

Compound(s)	Source Organism	Amount of Crude Extract	Yield	Reference
Gracilin H, J, K, and L	Spongionella spp.	5 g	152 mg (mixture)	(Rateb et al., 2009)

Table 1: Reported yield of a mixture of Gracilin compounds from Spongionella spp.

The biological activity of Gracilin A has been quantified, highlighting its potent inhibitory effects on cyclophilins A (CypA) and D (CypD), which are implicated in immunosuppression and neurodegenerative diseases, respectively.

Compound	Target	IC50	Reference
Gracilin A	Cyclophilin A (CypA)	0.27 µM	--INVALID-LINK--
Gracilin A	Cyclophilin D (CypD)	0.26 µM	--INVALID-LINK--

Table 2: In vitro biological activity of Gracilin A.

Putative Biosynthetic Pathway of Gracilin

The biosynthesis of Gracilin is believed to follow the general pathway for diterpenoid synthesis, originating from the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). While the specific enzymes from Spongionella gracilis have not yet been characterized, a putative pathway can be proposed based on known terpene biochemistry and biomimetic synthesis studies of spongiane diterpenes.

The pathway commences with the formation of the C20 precursor, geranylgeranyl pyrophosphate (GGPP), through the sequential condensation of IPP and DMAPP. A diterpene synthase, likely a type I terpene cyclase, then catalyzes the complex cyclization of GGPP to form the characteristic 6-6-6-5 tetracyclic spongiane scaffold. This cyclization is a key step, establishing the core structure of the Gracilin family. Subsequent tailoring reactions, including oxidations and acetylations, catalyzed by enzymes such as cytochrome P450 monooxygenases and acetyltransferases, would then modify the spongiane skeleton to produce the various Gracilin analogues, including Gracilin A.

Caption: Putative biosynthetic pathway of Gracilin A.

Experimental Protocols

Isolation and Purification of Gracilin A from Spongionella gracilis

This protocol is a generalized procedure based on common methods for the isolation of diterpenoids from marine sponges.

1. Collection and Extraction:

• Collect specimens of Spongionella gracilis and freeze-dry them.
• Grind the lyophilized sponge material into a fine powder.
• Perform exhaustive extraction of the powdered sponge with a mixture of dichloromethane (B109758) (DCM) and methanol (B129727) (MeOH) (e.g., 1:1 v/v) at room temperature.
• Combine the extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

2. Solvent Partitioning:

• Suspend the crude extract in 90% aqueous MeOH and partition it against n-hexane to remove nonpolar lipids.
• Evaporate the aqueous MeOH fraction to dryness.
• Resuspend the residue in water and partition sequentially with solvents of increasing polarity, such as DCM and ethyl acetate (B1210297) (EtOAc).

3. Chromatographic Purification:

• Subject the bioactive fraction (typically the DCM or EtOAc fraction) to column chromatography on silica (B1680970) gel.
• Elute the column with a gradient of n-hexane and EtOAc.
• Monitor the fractions by thin-layer chromatography (TLC) and combine those containing compounds with similar Rf values.
• Perform further purification of the Gracilin-containing fractions using high-performance liquid chromatography (HPLC) on a C18 reversed-phase column with a suitable solvent system (e.g., a gradient of acetonitrile (B52724) and water) to yield pure Gracilin A.

4. Structure Elucidation:

• Confirm the structure of the isolated Gracilin A using spectroscopic methods, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Sponge [label="Spongionella gracilis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; FreezeDry [label="Freeze-drying & Grinding", fillcolor="#FBBC05"]; Extraction [label="Solvent Extraction\n(DCM/MeOH)", fillcolor="#FBBC05"]; CrudeExtract [label="Crude Extract", shape=ellipse, fillcolor="#F1F3F4"]; Partitioning [label="Solvent Partitioning\n(Hexane, DCM, EtOAc)", fillcolor="#FBBC05"]; BioactiveFraction [label="Bioactive Fraction", shape=ellipse, fillcolor="#F1F3F4"]; SilicaCC [label="Silica Gel Column Chromatography", fillcolor="#34A853"]; Fractions [label="Semi-pure Fractions", shape=ellipse, fillcolor="#F1F3F4"]; HPLC [label="Reversed-Phase HPLC", fillcolor="#34A853"]; PureGracilin [label="Pure Gracilin A", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="Structural Analysis\n(NMR, MS)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

Sponge -> FreezeDry; FreezeDry -> Extraction; Extraction -> CrudeExtract; CrudeExtract -> Partitioning; Partitioning -> BioactiveFraction; BioactiveFraction -> SilicaCC; SilicaCC -> Fractions; Fractions -> HPLC; HPLC -> PureGracilin; PureGracilin -> Analysis; }

Caption: Experimental workflow for the isolation of Gracilin A.

Terpene Synthase Enzyme Assay

This protocol describes a general method for the functional characterization of a candidate diterpene synthase from Spongionella gracilis.

1. Gene Cloning and Heterologous Expression:

• Isolate total RNA from Spongionella gracilis.
• Synthesize cDNA and amplify the putative diterpene synthase gene using PCR with specific primers.
• Clone the amplified gene into an appropriate expression vector (e.g., pET vector for E. coli).
• Transform the expression construct into a suitable host strain (e.g., E. coli BL21(DE3)).
• Induce protein expression with isopropyl β-D-1-thiogalactopyranoside (IPTG).

2. Protein Purification:

• Lyse the bacterial cells and clarify the lysate by centrifugation.
• Purify the recombinant protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).
• Verify the purity and size of the protein by SDS-PAGE.

3. Enzyme Assay:

• Prepare an assay buffer containing a suitable pH and cofactors (e.g., MgCl₂).
• Add the purified enzyme and the substrate, geranylgeranyl pyrophosphate (GGPP), to the assay buffer.
• Incubate the reaction mixture at an optimal temperature for a defined period.
• Quench the reaction by adding a stop solution (e.g., EDTA).

4. Product Extraction and Analysis:

• Extract the enzymatic products with an organic solvent (e.g., n-hexane or ethyl acetate).
• Analyze the extracted products by gas chromatography-mass spectrometry (GC-MS) to identify the cyclized diterpene products.
• Compare the mass spectra and retention times of the enzymatic products with those of authentic standards, if available.

GeneCloning [label="Gene Cloning & Heterologous Expression", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ProteinPurification [label="Protein Purification", fillcolor="#FBBC05"]; EnzymeAssay [label="Enzyme Assay with GGPP", fillcolor="#34A853"]; ProductExtraction [label="Product Extraction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; GCMS [label="GC-MS Analysis", fillcolor="#5F6368", fontcolor="#FFFFFF"];

GeneCloning -> ProteinPurification; ProteinPurification -> EnzymeAssay; EnzymeAssay -> ProductExtraction; ProductExtraction -> GCMS; }

Caption: Experimental workflow for a terpene synthase assay.

Downstream Signaling Effects of Gracilin

Gracilin A exerts its immunosuppressive effects by inhibiting the calcineurin pathway. It binds to cyclophilin A (CypA), and this complex then inhibits the phosphatase activity of calcineurin. This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), thereby blocking its translocation to the nucleus and subsequent transcription of target genes, such as interleukin-2 (B1167480) (IL-2), a key cytokine in T-cell activation.

Caption: Inhibition of the Calcineurin-NFAT signaling pathway by Gracilin A.

Conclusion

Gracilin represents a fascinating and promising class of marine natural products with significant therapeutic potential. Understanding its natural origin and biosynthetic pathway is crucial for ensuring a sustainable supply for future drug development, potentially through synthetic biology approaches. The information and protocols provided in this guide offer a solid foundation for researchers to further investigate the biosynthesis of Gracilin and to explore the full therapeutic potential of this remarkable spongiane diterpenoid.

References

• 1. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. baylor-ir.tdl.org [baylor-ir.tdl.org]

An In-Depth Technical Guide to the Physicochemical Properties of Gracilin Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin compounds, a family of spongiane diterpenoids originally isolated from the marine sponge Spongionella gracilis, have garnered significant interest in the scientific community due to their potent and diverse biological activities.[1][2] These activities, including immunosuppressive, neuroprotective, and anti-inflammatory effects, position them as promising candidates for drug discovery and development.[1][2] A thorough understanding of their physicochemical properties is paramount for advancing these compounds from the laboratory to clinical applications. This technical guide provides a comprehensive overview of the core physicochemical properties of key Gracilin compounds, details the experimental protocols for their determination, and visualizes associated biological pathways and experimental workflows.

Physicochemical Properties of Gracilin Compounds

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic and pharmacodynamic profiles, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET). Key parameters for Gracilin compounds are summarized below.

Data Presentation: Quantitative Physicochemical Properties

The following tables summarize the available quantitative data for representative Gracilin compounds. It is important to note that many of the currently available data points are computationally predicted, highlighting the need for further experimental characterization.

Table 1: Core Physicochemical Properties of Gracilin A, Gracilin L, and Gracilin

Property	Gracilin A	Gracilin L[3]	Gracilin
Molecular Formula	C₂₃H₃₄O₅	C₂₃H₃₄O₆	C₁₅H₂₀O₃
Molecular Weight ( g/mol )	390.5	406.5	248.32
Calculated LogP (XLogP3)	5.1	Not Available	1.4
Hydrogen Bond Donors	0	1	1
Hydrogen Bond Acceptors	5	6	3
Polar Surface Area (Ų)	61.8	82.1	43.4

Note: Data for Gracilin A and Gracilin are from PubChem, where most values are computed.

Table 2: Physicochemical Data for Synthetic Gracilin A Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted Affinity for CypD (kcal/mol)
Gracilin A Analogue 1	C₂₁H₃₀O₅	362.46	-8.5
Gracilin A Analogue 2	C₂₀H₂₈O₅	348.43	-8.2
Mono-acetoxy furanose derivative (29a)	C₂₁H₃₀O₄	346.46	-7.9

Note: Predicted affinity data is based on docking studies aimed at enhancing neuroprotective effects by targeting Cyclophilin D.[4]

Experimental Protocols

Detailed and validated experimental protocols are essential for the accurate and reproducible determination of physicochemical properties. The following sections outline standard methodologies applicable to the study of Gracilin compounds.

Determination of Lipophilicity (LogP)

Lipophilicity, a key factor influencing membrane permeability and drug-receptor interactions, is commonly expressed as the logarithm of the partition coefficient (LogP) between octanol (B41247) and water.

Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for LogP Determination

This method offers a rapid and reliable alternative to the traditional shake-flask method, especially for compounds with low aqueous solubility.[5][6][7][8]

• System Preparation:

  • HPLC System: An HPLC system equipped with a UV detector and a C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer (e.g., phosphate (B84403) buffer, pH 7.4). The composition is varied to obtain a range of retention times.

  • Reference Compounds: A set of compounds with known LogP values are used for calibration.

• Procedure:

  • Prepare stock solutions of the Gracilin compound and reference compounds in a suitable organic solvent (e.g., methanol).

  • Inject each compound onto the HPLC system under isocratic conditions with varying mobile phase compositions.

  • Record the retention time (t_R) for each compound at each mobile phase composition. Determine the void time (t_0) by injecting a non-retained compound (e.g., uracil).

  • Calculate the capacity factor (k) for each compound using the formula: k = (t_R - t_0) / t_0.

  • Extrapolate the logarithmic capacity factor (log k) to 100% aqueous phase to obtain log k_w.

  • Create a calibration curve by plotting the log k_w values of the reference compounds against their known LogP values.

  • Determine the LogP of the Gracilin compound by interpolating its log k_w value on the calibration curve.

Determination of Aqueous Solubility

Aqueous solubility is a critical parameter that affects a drug's dissolution rate and subsequent absorption.

Protocol: Shake-Flask Method for Solubility Determination

The shake-flask method is the gold standard for determining thermodynamic solubility.[9][10][11][12][13]

• Materials:

  • The Gracilin compound (solid form).

  • Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4).

  • A temperature-controlled shaker or incubator.

  • Filtration or centrifugation equipment to separate undissolved solid.

  • An analytical method for quantification (e.g., HPLC-UV).

• Procedure:

  • Add an excess amount of the Gracilin compound to a known volume of the aqueous buffer in a sealed flask.

  • Agitate the flask at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant and separate the undissolved solid by filtration (using a filter that does not adsorb the compound) or centrifugation.

  • Quantify the concentration of the dissolved Gracilin compound in the clear filtrate or supernatant using a validated analytical method, such as HPLC-UV.

  • The measured concentration represents the thermodynamic solubility of the compound under the specified conditions.

Determination of Acid Dissociation Constant (pKa)

The pKa value indicates the strength of an acidic or basic functional group and influences a compound's solubility and permeability at different physiological pH values.

Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration is a precise method for determining pKa values.[1][14][15][16]

• Apparatus:

  • A calibrated pH meter with a suitable electrode.

  • A burette for the precise addition of titrant.

  • A temperature-controlled titration vessel.

• Procedure:

  • Dissolve a known amount of the Gracilin compound in a suitable solvent. For water-insoluble compounds, a co-solvent system (e.g., methanol-water) may be necessary.

  • Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), depending on the nature of the compound.

  • Record the pH of the solution after each incremental addition of the titrant.

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The pKa value corresponds to the pH at the half-equivalence point, which is the point of inflection on the titration curve. For titrations in co-solvent systems, extrapolation to 0% co-solvent is required to obtain the aqueous pKa.

Chemical Stability Assessment

Stability studies are crucial to determine the shelf-life of a drug substance and identify potential degradation products.

Protocol: Forced Degradation (Stress Testing) Studies

Forced degradation studies are conducted under more severe conditions than accelerated stability testing to identify likely degradation pathways.[17][18][19][20][21]

• Stress Conditions:

  • Acidic Hydrolysis: Treat the Gracilin compound with a dilute acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: Treat the compound with a dilute base (e.g., 0.1 M NaOH) at an elevated temperature.

  • Oxidation: Expose the compound to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Heat the solid compound or a solution at a high temperature (e.g., 80°C).

  • Photostability: Expose the compound to light according to ICH Q1B guidelines.

• Analysis:

  • At specified time points, analyze the stressed samples using a stability-indicating HPLC method.[22][23][24][25][26] This is a chromatographic method that can separate the parent compound from all its degradation products.

  • Quantify the amount of the remaining parent compound to determine the degradation rate.

  • Identify and characterize the major degradation products using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Mandatory Visualizations

Signaling Pathways

Gracilin compounds exert their biological effects by modulating several key signaling pathways. The following diagrams, created using Graphviz (DOT language), illustrate these interactions.

Caption: Inhibition of the pro-inflammatory NF-κB signaling pathway by Gracilin compounds.

Caption: Activation of the Nrf2-mediated antioxidant response by Gracilin compounds.

Experimental Workflows

The following diagrams illustrate common experimental workflows used in the study of Gracilin compounds.

Caption: Workflow for assessing the cytotoxicity of Gracilin compounds using an MTT assay.

Caption: Workflow for measuring the anti-inflammatory effect of Gracilin compounds via nitric oxide production.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of Gracilin compounds, essential for their continued development as potential therapeutic agents. The presented data, while highlighting the promise of these marine natural products, also underscores the need for more extensive experimental characterization. The detailed protocols and visual workflows offer a practical resource for researchers in the fields of natural product chemistry, pharmacology, and drug development to further investigate and unlock the full potential of the Gracilin family of compounds. As research progresses, a more complete physicochemical profile will be crucial for optimizing formulation, predicting in vivo behavior, and ultimately translating these fascinating molecules into clinical use.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gracilin L | C23H34O6 | CID 44254080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A robust, viable, and resource sparing HPLC-based logP method applied to common drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How to Evaluate Lipophilicity Rapidly? The Significance of Reversed-Phase Liquid Chromatography (RP-HPLC) - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 10. enamine.net [enamine.net]
• 11. quora.com [quora.com]
• 12. bioassaysys.com [bioassaysys.com]
• 13. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. Potentiometric and spectrophotometric pKa determination of water-insoluble compounds: validation study in a new cosolvent system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 17. biopharminternational.com [biopharminternational.com]
• 18. researchgate.net [researchgate.net]
• 19. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 20. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 21. pharmtech.com [pharmtech.com]
• 22. A stability-indicating HPLC assay method for docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Development and Validation of a Stability-Indicating RP-HPLC Method for Bexagliflozin and Structural Elucidation of a Novel Acidic Degradation Product | MDPI [mdpi.com]
• 24. scispace.com [scispace.com]
• 25. Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel - PMC [pmc.ncbi.nlm.nih.gov]
• 26. innoriginal.com [innoriginal.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Evaluation of Gracilin A Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of neuroprotective derivatives of Gracilin A, a marine-derived norditerpene. It also includes comprehensive methodologies for evaluating their biological activity in cellular models of neuroinflammation and oxidative stress.

I. Synthetic Protocol: Pharmacophore-Directed Retrosynthesis of Gracilin A Derivatives

The synthesis of Gracilin A derivatives is achieved through a pharmacophore-directed retrosynthesis strategy. This approach focuses on the early-stage synthesis of a core structural motif believed to be essential for biological activity, followed by the gradual addition of complexity to generate a library of derivatives. A key step in this synthesis is an enantioselective, organocatalytic Diels-Alder-lactonization cascade to construct the cis-fused 6,5-bicyclic core.

Experimental Protocol: Gram-scale Diels-Alder-Lactonization Organocascade for the Bicyclic Core[1]

This protocol describes the synthesis of the γ-lactone bicyclic core, a key intermediate for various Gracilin A derivatives.

Materials:

• Silyloxydiene alcohol 12

• (S)-(-)-TM·HCl (organocatalyst)

• 2,6-Lutidine

• Anhydrous Toluene (B28343)

• Anhydrous Dichloromethane (DCM)

• Silica (B1680970) gel for column chromatography

Procedure:

• To an oven-dried 250-mL round-bottomed flask equipped with a magnetic stir bar, add silyloxydiene alcohol 12 (2.14 g, 10.0 mmol, 1.0 equiv), (S)-(-)-TM·HCl (2.40 g, 10.0 mmol, 1.0 equiv), and 2,6-lutidine (3.5 mL, 30.0 mmol, 3.0 equiv).

• Add anhydrous toluene (100 mL) and cool the mixture to 0 °C.

• Add the dienophile dropwise over 10 minutes.

• Stir the reaction mixture at 0 °C for 24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (using a gradient of ethyl acetate (B1210297) in hexanes) to afford the desired γ-lactones, the bicyclic core of Gracilin A derivatives.

This bicyclic core can then be further functionalized to generate a variety of Gracilin A derivatives.[1]

II. Biological Evaluation Protocols

The following protocols are used to assess the neuroprotective and anti-inflammatory properties of the synthesized Gracilin A derivatives.

Cell Culture

• SH-SY5Y Human Neuroblastoma Cells: These cells are used as a model for neuronal cells to study neuroprotection and oxidative stress. They are maintained in a 1:1 mixture of Minimum Essential Medium (MEM) and Ham's F-12 Nutrient Mix, supplemented with 10% fetal bovine serum (FBS), 1% sodium pyruvate, 1% MEM non-essential amino acids, and 1% penicillin-streptomycin (B12071052). Cells are cultured at 37°C in a humidified atmosphere of 5% CO2.

• BV2 Murine Microglial Cells: These immortalized microglial cells are used as a model to study neuroinflammation. They are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

Experimental Protocol: Assessment of Anti-Neuroinflammatory Properties in BV2 Cells

This protocol details the procedure to evaluate the ability of Gracilin A derivatives to suppress the inflammatory response in microglial cells activated with lipopolysaccharide (LPS).

Materials:

• BV2 cells

• Lipopolysaccharide (LPS) from E. coli

• Gracilin A derivatives (dissolved in DMSO)

• Cell culture medium

• Reagents for measuring Nitric Oxide (NO), Reactive Oxygen Species (ROS), and cytokines (e.g., Griess reagent, DCFDA, ELISA kits)

Procedure:

• Seed BV2 cells in 96-well plates at a density of 4 x 10^4 cells per well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Gracilin A derivatives (e.g., 0.01, 0.1, 1 µM) for 1 hour. A vehicle control (DMSO) should be included.

• Stimulate the cells with LPS (500 ng/mL) for 24 hours to induce an inflammatory response. Include a control group of cells not treated with LPS.

• After 24 hours, collect the cell culture supernatant to measure the levels of secreted inflammatory mediators.

• Nitric Oxide (NO) Measurement: Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent assay.

• Reactive Oxygen Species (ROS) Measurement: Measure intracellular ROS levels using a fluorescent probe such as 2',7'-dichlorofluorescin diacetate (DCFDA).

• Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in the supernatant using specific ELISA kits.

Experimental Protocol: Western Blot for NF-κB and Nrf2 Translocation

This protocol is used to determine if Gracilin A derivatives affect the translocation of the transcription factors NF-κB and Nrf2 from the cytoplasm to the nucleus, a key step in their activation.

Materials:

• BV2 cells treated as described above

• Nuclear and cytoplasmic extraction kits

• Protein assay reagents (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis equipment

• PVDF membranes

• Primary antibodies against NF-κB p65, Nrf2, Lamin B1 (nuclear marker), and β-actin (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Following treatment with Gracilin A derivatives and/or LPS, harvest the BV2 cells.

• Separate the nuclear and cytoplasmic fractions using a commercial extraction kit according to the manufacturer's instructions.

• Determine the protein concentration of each fraction using a BCA assay.

• Separate equal amounts of protein from each fraction by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against NF-κB p65 and Nrf2 overnight at 4°C. Also, probe for Lamin B1 and β-actin to serve as loading controls for the nuclear and cytoplasmic fractions, respectively.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the relative amounts of NF-κB and Nrf2 in the nuclear and cytoplasmic fractions. An increase in the nuclear fraction indicates translocation and activation.

III. Data Presentation

The following tables summarize the quantitative data on the biological effects of representative Gracilin A derivatives.

Table 1: Effect of Gracilin A Derivatives on Inflammatory Mediators in LPS-stimulated BV2 Microglia

Compound	Concentration (µM)	NO Production (% of LPS control)	ROS Production (% of LPS control)	TNF-α Release (% of LPS control)
Derivative 1	0.1	75 ± 5	80 ± 6	65 ± 7
Derivative 2	0.1	60 ± 4	70 ± 5	55 ± 6
Derivative 3	0.01	55 ± 6	65 ± 7	50 ± 5

*Data are presented as mean ± SEM.

Table 2: Effect of Gracilin A Derivatives on NF-κB and Nrf2 Nuclear Translocation in LPS-stimulated BV2 Microglia

Compound	Concentration (µM)	Nuclear NF-κB p65 (% of LPS control)	Nuclear Nrf2 (% of control)
LPS only	-	100	55.7 ± 10.3[1]
Derivative 2	0.1	45 ± 5	120 ± 8
Derivative 3	0.01	40 ± 6	135 ± 9

*Data are presented as mean ± SEM. An increase in nuclear Nrf2 and a decrease in nuclear NF-κB are considered beneficial.

IV. Visualizations

Signaling Pathways and Experimental Workflow

Caption: Synthetic workflow for Gracilin A derivatives.

Caption: Inhibition of the NF-κB pathway by Gracilin A derivatives.

Caption: Activation of the Nrf2 antioxidant pathway by Gracilin A derivatives.

References

• 1. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assessment of Gracilin's Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing in vitro assays for evaluating the neuroprotective properties of Gracilin, a marine-derived compound, and its analogues. The following protocols are designed for use in a standard cell culture laboratory setting and are targeted toward researchers in neurobiology, pharmacology, and drug discovery.

Introduction

Gracilin and its derivatives have emerged as promising candidates for the development of neuroprotective therapeutics.[1][2][3][4] Studies have indicated that these compounds exert their effects through the modulation of key cellular pathways involved in oxidative stress and neuroinflammation.[1][2][3][4] The primary mechanisms of action include the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of antioxidant responses, and the inhibition of the pro-inflammatory Nuclear Factor-kappa B (NF-κB) signaling cascade.[1][3] Furthermore, Gracilin has been shown to protect mitochondrial function, a critical component of neuronal health.[1][5]

This document outlines a panel of in vitro assays to systematically investigate the neuroprotective effects of Gracilin. The protocols provided herein cover the assessment of cell viability, cytotoxicity, oxidative stress, apoptosis, and anti-inflammatory activity in relevant neuronal and microglial cell lines.

Key Experimental Assays

A multi-faceted approach is recommended to thoroughly characterize the neuroprotective profile of Gracilin. The following assays provide a robust platform for this purpose:

• Cell Viability and Cytotoxicity Assays: To determine the protective effects of Gracilin against neurotoxic insults.

• Oxidative Stress Assays: To quantify the antioxidant capacity of Gracilin.

• Apoptosis Assays: To investigate the anti-apoptotic properties of Gracilin.

• Anti-inflammatory Assays: To assess the ability of Gracilin to suppress inflammatory responses in microglia.

The following sections provide detailed protocols for these key experiments.

Data Presentation

All quantitative data from the described assays should be summarized in clearly structured tables for straightforward comparison of different treatment groups. An example template is provided below.

Treatment Group	Concentration (µM)	Cell Viability (%)	LDH Release (%)	Intracellular ROS (Fold Change)	Caspase-3 Activity (Fold Change)	Nitric Oxide (µM)	IL-6 (pg/mL)	TNF-α (pg/mL)
Vehicle Control	-	100	0	1.0	1.0	Baseline	Baseline	Baseline
Toxin Control	-
Gracilin	X
Gracilin + Toxin	X

Experimental Workflow

The general experimental workflow for assessing the neuroprotective effects of Gracilin is depicted below.

Caption: General experimental workflow for in vitro testing of Gracilin.

Experimental Protocols

Cell Culture and Maintenance

a. SH-SY5Y Human Neuroblastoma Cells

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 2% GlutaMAX, and 1% Penicillin/Streptomycin.[6]

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: When cells reach 80-90% confluency, aspirate the medium, rinse with PBS, and detach using Trypsin/EDTA.[6] Resuspend in fresh medium and re-plate at the desired density.

b. BV2 Murine Microglial Cells

• Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.[7]

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells every 2-3 days when they reach 80-90% confluency.

Neurotoxicity Induction

• Oxidative Stress: Treat SH-SY5Y cells with hydrogen peroxide (H₂O₂) at a final concentration of 100-200 µM for 24 hours.[5]

• Excitotoxicity: Expose primary neurons or SH-SY5Y cells to glutamate at a concentration of 5-10 mM for 24 hours.[8][9]

• Neuroinflammation: Stimulate BV2 microglial cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for 24 hours.[7][10]

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[10][11][12]

• Procedure:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.[13]

  • Pre-treat cells with various concentrations of Gracilin for 1-2 hours.

  • Induce neurotoxicity as described above.

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1][13]

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

  • Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.[1][14]

Cytotoxicity Assay (LDH Assay)

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.[15][16][17]

• Procedure:

  • Follow the cell seeding and treatment protocol as described for the MTT assay.

  • After the treatment period, carefully collect 50 µL of the cell culture supernatant from each well.[18]

  • Transfer the supernatant to a new 96-well plate.

  • Add 50 µL of the LDH assay reaction mixture to each well.[18]

  • Incubate the plate in the dark at room temperature for 30-60 minutes.[18]

  • Add 50 µL of stop solution to each well.[18]

  • Measure the absorbance at 490 nm using a microplate reader.[14][18]

Intracellular Reactive Oxygen Species (ROS) Assay

This assay measures the levels of intracellular ROS using the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[16][19][20][21]

• Procedure:

  • Seed SH-SY5Y cells in a black, clear-bottom 96-well plate.

  • Treat the cells with Gracilin and the neurotoxic agent.

  • Wash the cells with PBS and then incubate with 5 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.[16]

  • Wash the cells again with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation at 485 nm and emission at 535 nm.[22]

Caspase-3 Activity Assay

This colorimetric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.[4][15][23][24][25]

• Procedure:

  • After treatment, lyse the cells in the provided lysis buffer on ice for 10-15 minutes.[23][24]

  • Centrifuge the lysate at 10,000 x g for 1 minute to pellet the cell debris.[24]

  • Transfer the supernatant to a new tube and determine the protein concentration.

  • In a 96-well plate, add 50-200 µg of protein lysate to each well.[24]

  • Add the reaction buffer containing the caspase-3 substrate (DEVD-pNA) to each well.[24][25]

  • Incubate the plate at 37°C for 1-2 hours.[23][24]

  • Measure the absorbance at 405 nm using a microplate reader.[23]

Nitric Oxide Assay (Griess Assay)

This assay measures the production of nitric oxide (NO) by BV2 microglial cells, a marker of neuroinflammation.[7][26][27]

• Procedure:

  • Seed BV2 cells in a 96-well plate and treat with Gracilin and LPS.

  • After 24 hours, collect 100 µL of the culture supernatant.[26]

  • Add 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl) ethylenediamine) to the supernatant.[26]

  • Incubate for 10-15 minutes at room temperature in the dark.[27]

  • Measure the absorbance at 540 nm.[7][27]

  • Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.[27]

Cytokine Measurement (ELISA)

This assay quantifies the levels of pro-inflammatory cytokines such as TNF-α and IL-6 released by BV2 cells.[28][29][30][31]

• Procedure:

  • Collect the cell culture supernatant after treatment.

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit (e.g., Human IL-6 ELISA Kit, Human TNF-α ELISA Kit).[30][31][32]

  • Briefly, coat a 96-well plate with the capture antibody.

  • Add the standards and samples (supernatants) to the wells.

  • Add the detection antibody, followed by a streptavidin-HRP conjugate.

  • Add the substrate solution and stop the reaction.

  • Measure the absorbance at 450 nm.[30][31]

Western Blot Analysis

This technique is used to detect and quantify specific proteins involved in Gracilin's mechanism of action, such as Nrf2 and components of the NF-κB pathway.[33][34]

• Procedure:

  • Lyse the treated cells and determine the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against the target proteins (e.g., Nrf2, p-p65, IκBα) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Mitochondrial Membrane Potential (ΔΨm) Assay

This assay assesses the health of mitochondria using a fluorescent dye like Tetramethylrhodamine, Methyl Ester (TMRM).[35][36][37][38]

• Procedure:

  • Seed and treat cells as previously described.

  • Incubate the cells with a low concentration of TMRM (e.g., 20-100 nM) for 20-30 minutes at 37°C.

  • Wash the cells with PBS.

  • Measure the fluorescence intensity using a fluorescence microscope or a microplate reader (Excitation/Emission: ~548/573 nm). A decrease in TMRM fluorescence indicates mitochondrial depolarization.

Signaling Pathways

The neuroprotective effects of Gracilin are mediated through complex signaling pathways. The diagrams below illustrate the key pathways involved.

Caption: Gracilin's activation of the Nrf2 antioxidant pathway.

Caption: Gracilin's inhibition of the NF-κB inflammatory pathway.

References

• 1. 4.12. Assessment of Neuroprotective Activity and MTT Assay [bio-protocol.org]
• 2. Ethanol Induction of Innate Immune Signals Across BV2 Microglia and SH-SY5Y Neuroblastoma Involves Induction of IL-4 and IL-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay [bio-protocol.org]
• 4. Caspase-3 Activity Assay [bio-protocol.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. accegen.com [accegen.com]
• 7. Hispidin inhibits LPS-induced nitric oxide production in BV-2 microglial cells via ROS-dependent MAPK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Baicalin protects neurons from oxidative stress and apoptosis induced by glutamate excitotoxicity in HT-22 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. innoprot.com [innoprot.com]
• 10. psasir.upm.edu.my [psasir.upm.edu.my]
• 11. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time | PLOS One [journals.plos.org]
• 12. sciencellonline.com [sciencellonline.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. cosmobiousa.com [cosmobiousa.com]
• 16. Quantification of Reactive Oxygen Species Using 2′,7′-Dichlorofluorescein Diacetate Probe and Flow-Cytometry in Müller Glial Cells [jove.com]
• 17. MTT assay [protocols.io]
• 18. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. arigobio.com [arigobio.com]
• 20. cosmobiousa.com [cosmobiousa.com]
• 21. Measurement of Reactive Oxygen and Nitrogen Species in Living Cells Using the Probe 2',7'-Dichlorodihydrofluorescein - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 25. documents.thermofisher.com [documents.thermofisher.com]
• 26. Small molecule inhibiting microglial nitric oxide release could become a potential treatment for neuroinflammation | PLOS One [journals.plos.org]
• 27. researchgate.net [researchgate.net]
• 28. Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. sigmaaldrich.com [sigmaaldrich.com]
• 31. documents.thermofisher.com [documents.thermofisher.com]
• 32. kamiyabiomedical.com [kamiyabiomedical.com]
• 33. researchgate.net [researchgate.net]
• 34. researchgate.net [researchgate.net]
• 35. Life cell quantification of mitochondrial membrane potential at the single organelle level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 36. Measurement of Mitochondrial Membrane Potential with the Fluorescent Dye Tetramethylrhodamine Methyl Ester (TMRM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. researchgate.net [researchgate.net]
• 38. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Application Notes and Protocols for Utilizing Gracilin in SH-SY5Y Cell Culture Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gracilin, a marine-derived diterpenoid, and its derivatives have emerged as promising compounds in neuroprotective research. This document provides detailed application notes and experimental protocols for investigating the effects of Gracilin in the human neuroblastoma SH-SY5Y cell line, a widely used in vitro model for neurodegenerative diseases. The protocols outlined below focus on assessing Gracilin's impact on oxidative stress, apoptosis, and key signaling pathways.

Data Presentation

The following tables summarize the quantitative effects of Gracilin A derivatives on SH-SY5Y cells subjected to oxidative stress induced by hydrogen peroxide (H₂O₂).

Table 1: Neuroprotective Effects of Gracilin A Derivatives Against H₂O₂-Induced Oxidative Stress in SH-SY5Y Cells [1]

Treatment	Cell Viability (% of Control)	Mitochondrial Membrane Potential (ΔΨm) (% of Control)	Intracellular ROS Levels (% of Control)	Glutathione (GSH) Content (% of Control)
Control	100 ± 5.0	100 ± 6.2	100 ± 7.5	100 ± 8.1
H₂O₂ (150 µM)	60 ± 4.5	75 ± 5.8	150 ± 12.3	70 ± 6.5
H₂O₂ + Gracilin A derivative 1 (1 µM)	85 ± 6.1	90 ± 7.1	115 ± 9.8	92 ± 7.8
H₂O₂ + Gracilin A derivative 5 (1 µM)	88 ± 5.9	92 ± 6.9	110 ± 8.5	95 ± 8.0
H₂O₂ + Vitamin E (25 µM) (Positive Control)	90 ± 6.5	95 ± 7.5	105 ± 7.9	98 ± 8.2

Table 2: Effect of Gracilin A Derivatives on Antioxidant Gene Expression in SH-SY5Y Cells [2]

Gene	Treatment	Fold Change in mRNA Expression (vs. Control)
CAT	Gracilin A derivative 2	~1.5
Gracilin A derivative 3	~1.8
GPx	Gracilin A derivative 2	~1.4
Gracilin A derivative 3	~1.6
SODs	Gracilin A derivative 2	~1.3
Gracilin A derivative 3	~1.5
Nrf2	Gracilin A derivative 2	~1.6
Gracilin A derivative 3	~1.9

Experimental Protocols

SH-SY5Y Cell Culture and Maintenance

This protocol details the standard procedure for culturing and passaging SH-SY5Y cells to ensure healthy, viable cultures for experiments.

• Materials:

  • SH-SY5Y cells (ATCC® CRL-2266™)

  • Complete Growth Medium: Dulbecco's Modified Eagle Medium (DMEM)/F12 (1:1) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

  • Phosphate-Buffered Saline (PBS), sterile

  • 0.25% Trypsin-EDTA

  • T-75 cell culture flasks

  • Humidified incubator (37°C, 5% CO₂)

• Protocol:

  • Medium Change: Aspirate the old medium and replace it with fresh, pre-warmed complete growth medium every 2-3 days.

  • Passaging: When cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer once with sterile PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin by adding 6-8 mL of complete growth medium.

  • Gently pipette the cell suspension to create a single-cell suspension.

  • Transfer the suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

  • Count the cells using a hemocytometer and seed new T-75 flasks at a subcultivation ratio of 1:4 to 1:10.

Assessment of Neuroprotection using MTT Assay

This assay measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases.

• Materials:

  • SH-SY5Y cells cultured in a 96-well plate

  • Gracilin or Gracilin derivatives

  • Hydrogen Peroxide (H₂O₂)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • 96-well plate reader

• Protocol:

  • Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours.

  • Pre-treatment: Remove the medium and replace it with fresh medium containing various concentrations of Gracilin. Incubate for a predetermined time (e.g., 2 hours).

  • Induction of Oxidative Stress: Add H₂O₂ to the wells to a final concentration of 150 µM. Include wells with Gracilin alone, H₂O₂ alone, and untreated cells as controls. Incubate for 6 hours.[1]

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Express cell viability as a percentage of the untreated control.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA) to measure intracellular ROS levels.

• Materials:

  • SH-SY5Y cells cultured in a black, clear-bottom 96-well plate

  • Gracilin or Gracilin derivatives

  • Hydrogen Peroxide (H₂O₂)

  • DCFDA (H2DCFDA) solution (10 mM stock in DMSO)

  • Hanks' Balanced Salt Solution (HBSS)

  • Fluorescence microplate reader

• Protocol:

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol, using a black, clear-bottom 96-well plate.

  • DCFDA Staining: After the treatment period, remove the medium and wash the cells twice with warm HBSS.

  • Add 100 µL of 10 µM DCFDA in HBSS to each well and incubate for 30 minutes at 37°C in the dark.

  • Fluorescence Measurement: Remove the DCFDA solution, wash the cells once with HBSS, and add 100 µL of HBSS to each well.

  • Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

  • Data Analysis: Express ROS levels as a percentage of the H₂O₂-treated control.

Western Blot Analysis of Signaling Proteins (Nrf2, NF-κB, p-ERK)

This protocol describes the detection of key signaling proteins by Western blotting, including nuclear and cytoplasmic fractionation for Nrf2 and NF-κB.

• Materials:

  • SH-SY5Y cells cultured in 6-well plates

  • Gracilin or Gracilin derivatives

  • Nuclear and Cytoplasmic Extraction Kit

  • RIPA buffer

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies (anti-Nrf2, anti-NF-κB p65, anti-phospho-ERK, anti-ERK, anti-Lamin B1, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Protocol:

  • Cell Treatment and Lysis: Treat SH-SY5Y cells with Gracilin as required. For Nrf2 and NF-κB translocation, perform nuclear and cytoplasmic fractionation according to the manufacturer's protocol. For total protein, lyse cells in RIPA buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

  • SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again and add the chemiluminescent substrate. Visualize the protein bands using a chemiluminescence imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the protein of interest to a loading control (Lamin B1 for nuclear fraction, β-actin for cytoplasmic and total lysates).

Visualization of Pathways and Workflows

Caption: General experimental workflow for assessing the neuroprotective effects of Gracilin.

Caption: Proposed signaling pathways modulated by Gracilin in SH-SY5Y cells.

References

• 1. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Gracilin in Alzheimer's Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin, a marine-derived diterpenoid, and its synthetic derivatives have emerged as promising multi-target agents in the investigation of Alzheimer's disease (AD) therapeutics.[1] Research indicates that these compounds exert significant neuroprotective effects by targeting key pathological hallmarks of AD, including oxidative stress, neuroinflammation, amyloid-beta (Aβ) pathology, and tau hyperphosphorylation.[1][2] This document provides detailed application notes and experimental protocols based on published research to guide the utilization of Gracilin and its derivatives in a laboratory setting.

Mechanism of Action

Gracilin and its derivatives have been shown to modulate several critical signaling pathways implicated in Alzheimer's disease.[2][3] Their neuroprotective effects are attributed to their ability to:

• Combat Oxidative Stress: Upregulate the expression of antioxidant enzymes through the activation of the Nrf2 signaling pathway.[2][4]

• Reduce Neuroinflammation: Inhibit the production of pro-inflammatory mediators by suppressing the NFκB pathway and reducing the activation of p38 MAPK.[2][5]

• Target Amyloid and Tau Pathologies: Inhibit BACE1, a key enzyme in the production of Aβ peptides, and reduce the hyperphosphorylation of tau protein by inhibiting ERK.[1]

Data Presentation

The following tables summarize the quantitative effects of Gracilin A derivatives from in vitro studies.

Table 1: Effect of Gracilin A Derivatives on the Expression of Antioxidant Genes in H₂O₂-treated SH-SY5Y Cells [2]

Derivative	Concentration (µM)	CAT Gene Expression (Fold Change vs. H₂O₂ Control)	GPx1 Gene Expression (Fold Change vs. H₂O₂ Control)	SOD1 Gene Expression (Fold Change vs. H₂O₂ Control)	Nrf2 Gene Expression (Fold Change vs. H₂O₂ Control)
1	0.1	↑ (Significant Increase)	-	-	-
2	0.1	↑ (Significant Increase)	↑ (p<0.001)	↑ (p<0.001)	↑
3	0.01	↑ (Significant Increase)	↑ (p<0.001)	↑ (p<0.001)	↑
4	0.01	-	↑ (p<0.001)	-	-
5	1	-	↑ (p<0.001)	-	↑
6	0.01	↓ (Significant Decrease)	↑ (p<0.001)	-	↑
7	0.01	↓ (Significant Decrease)	↑ (p<0.001)	↑ (p<0.01)	↑ (at 0.1 µM)

Arrow (↑) indicates an increase, (↓) indicates a decrease, and (-) indicates no significant change reported.

Table 2: Effect of Gracilin A Derivatives on Pro-inflammatory Markers in LPS-stimulated BV2 Microglial Cells [2]

Derivative	Concentration (µM)	TNF-α Release (% of LPS Control)	GM-CSF Release (% of LPS Control)	p38 MAPK Activation (% of LPS Control)	NFκB-p65 Nuclear Translocation (% of LPS Control)	Nrf2 Nuclear Translocation (% of Control)
1	0.1	↓ (Most Effective)	↓ (56.3±1.2%, p<0.05)	-	↓ (66.9±4.7%, p<0.05)	↑ (128.4±20.0%, p<0.01)
2	0.1	↓ (Most Effective)	-	↓ (55.9±4.0%, p<0.01)	↓ (45.0±10.5%, p<0.01)	↑ (134.0±6.9%, p<0.01)
3	0.01	-	-	↓ (47.5±4.2%, p<0.001)	↓ (49.0±3.1%, p<0.01)	↑ (147.0±14.4%, p<0.01)
4	-	-	-	-	↓ (57.7±3.4%, p<0.05)	↑ (219.4±28.2%, p<0.001)
5	0.1	↓ (Most Effective)	↓ (50.9±1.5%, p<0.01)	-	-	↑ (138.5±9.6%, p<0.05)
6	0.01	-	-	↓ (up to 59%, p<0.01)	↓ (55.4±4.2%, p<0.01)	↑ (174.2±19.9%, p<0.001)
7	0.01	-	-	↓ (up to 59%, p<0.01)	↓ (59.8±8.5%, p<0.05)	↑ (129.4±8.2%, p<0.01)

Arrow (↓) indicates a decrease and (↑) indicates an increase. (-) indicates no significant change or not reported.

Experimental Protocols

Protocol 1: Evaluation of Antioxidant Gene Expression in SH-SY5Y Cells

Objective: To determine the effect of Gracilin derivatives on the gene expression of antioxidant enzymes in a neuronal cell line under oxidative stress.

Materials:

• SH-SY5Y human neuroblastoma cells

• Gracilin A derivatives

• Hydrogen peroxide (H₂O₂)

• Cell culture medium (e.g., DMEM/F12)

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for CAT, GPx1, SOD1, Nrf2, and a housekeeping gene (e.g., GAPDH)

Procedure:

• Cell Culture: Culture SH-SY5Y cells in standard conditions.

• Treatment: Treat the cells with the desired concentrations of Gracilin A derivatives for a specified pre-incubation time (e.g., 1 hour).

• Induction of Oxidative Stress: Add H₂O₂ (e.g., 150 µM) to the cell culture medium and incubate for 6 hours.[2]

• RNA Extraction: Isolate total RNA from the cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcriptase kit.

• Quantitative PCR (qPCR): Perform qPCR using SYBR Green master mix and specific primers for the target genes.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the H₂O₂-treated control group.[2]

Protocol 2: Assessment of Anti-Neuroinflammatory Properties in BV2 Microglial Cells

Objective: To evaluate the effect of Gracilin derivatives on the release of pro-inflammatory cytokines and the activation of inflammatory signaling pathways in microglial cells.

Materials:

• BV2 murine microglial cells

• Gracilin A derivatives

• Lipopolysaccharide (LPS)

• Cell culture medium

• Reagents for measuring TNF-α, GM-CSF (e.g., ELISA kits)

• Reagents for Western blotting (antibodies against p38, phospho-p38, NFκB-p65, Nrf2, and loading controls)

Procedure:

• Cell Culture: Culture BV2 cells in appropriate conditions.

• Pre-treatment: Pre-treat the cells with Gracilin A derivatives for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 500 ng/mL) for 24 hours to induce an inflammatory response.[2]

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of TNF-α and GM-CSF using ELISA kits.

• Western Blotting for Signaling Proteins:

  • Lyse the cells to extract total protein.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies against total and phosphorylated p38, NFκB-p65, and Nrf2.

  • Use appropriate secondary antibodies and a detection system to visualize the protein bands.

  • Quantify band intensities and normalize to a loading control. For nuclear translocation studies, perform nuclear and cytoplasmic fractionation prior to Western blotting.

Protocol 3: Trans-well Co-culture to Assess Neuroprotection

Objective: To determine if Gracilin derivatives can protect neuronal cells from microglia-mediated neurotoxicity.

Materials:

• SH-SY5Y cells

• BV2 cells

• Trans-well culture inserts (e.g., 0.4 µm pore size)

• 24-well culture plates

• Gracilin A derivatives

• LPS

• MTT assay kit

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in the bottom of a 24-well plate. Seed BV2 cells in the trans-well inserts.

• Co-culture Assembly: Place the inserts containing BV2 cells into the wells with the SH-SY5Y cells.

• Treatment of Microglia: Pre-treat the BV2 cells in the inserts with Gracilin A derivatives for 1 hour.

• Activation of Microglia: Add LPS (e.g., 500 ng/mL) to the inserts to activate the BV2 cells and incubate for 24 hours.[2]

• Assessment of Neuronal Viability:

  • Remove the trans-well inserts containing the BV2 cells.

  • Perform an MTT assay on the SH-SY5Y cells in the bottom wells to assess their viability.

  • Express the results as a percentage of the viability of SH-SY5Y cells co-cultured with untreated microglia.[2]

Visualizations

Caption: Signaling pathways modulated by Gracilin in Alzheimer's disease models.

References

• 1. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Anti-inflammatory Activity of Gracilin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin, a marine-derived diterpenoid, and its synthetic analogs have emerged as promising candidates for the development of novel anti-inflammatory therapeutics. These compounds have demonstrated significant potential in modulating key inflammatory pathways, thereby reducing the production of pro-inflammatory mediators. This document provides a comprehensive guide with detailed protocols for the in vitro evaluation of Gracilin's anti-inflammatory properties, focusing on its effects on nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) production, pro-inflammatory cytokine release, and the underlying NF-κB and MAPK signaling pathways.

Experimental Workflow

The following diagram outlines a general workflow for assessing the anti-inflammatory potential of Gracilin and its derivatives.

Caption: General experimental workflow for evaluating Gracilin's anti-inflammatory activity.

Data Presentation: Quantitative Analysis of Gracilin Derivatives

The following tables summarize the inhibitory activities of various Gracilin derivatives on key inflammatory markers. This data provides a comparative overview of their potency.

Table 1: Inhibitory Concentration (IC50) of Gracilin Derivatives on IL-2 Release [1]

Compound	IC50 for IL-2 Release (µM)
Gracilin A	0.08
Derivative 1	2.85
Derivative 2	4.36
Cyclosporine A (Control)	2.42

Table 2: Effect of Gracilin Derivatives on NF-κB p65 Nuclear Translocation in LPS-stimulated BV2 Cells [2]

Compound (Concentration)	% of LPS Control	p-value
Gracilin Derivative 1 (0.1 µM)	66.9 ± 4.7%	p<0.05
Gracilin Derivative 2 (0.1 µM)	45.0 ± 10.5%	p<0.01
Gracilin Derivative 3 (0.01 µM)	49.0 ± 3.1%	p<0.01
Gracilin Derivative 3 (0.1 µM)	61.5 ± 6.9%	p<0.05
Gracilin Derivative 4 (0.1 µM)	57.7 ± 3.4%	p<0.05
Gracilin Derivative 6 (0.1 µM)	55.4 ± 4.2%	p<0.01
Gracilin Derivative 7 (0.1 µM)	59.8 ± 8.5%	p<0.05

Experimental Protocols

Cell Culture and Induction of Inflammation

A common in vitro model for neuroinflammation involves the use of murine microglial cell lines, such as BV2, stimulated with lipopolysaccharide (LPS).[3][4][5][6][7]

• Cell Line: BV2 murine microglia.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Inflammatory Stimulus: Lipopolysaccharide (LPS) from E. coli. A typical concentration for stimulation is 100 ng/mL to 1 µg/mL.[4][6]

• Treatment Protocol: Pre-treat BV2 cells with varying concentrations of Gracilin or its derivatives for 1-2 hours before stimulating with LPS for a specified duration (e.g., 24 hours).

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452) (NO2-), a stable metabolite of NO, in the cell culture supernatant.

• Principle: The Griess reagent converts nitrite into a colored azo compound, and the absorbance is measured spectrophotometrically.[8][9][10]

• Protocol:

  • After treating the cells with Gracilin and/or LPS, collect 50-100 µL of the cell culture supernatant.

  • Add an equal volume of Griess Reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to each sample in a 96-well plate.[10]

  • Incubate the plate in the dark at room temperature for 10-15 minutes.[10]

  • Measure the absorbance at 540 nm using a microplate reader.[9][10]

  • Quantify the nitrite concentration by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.[10]

Pro-inflammatory Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of secreted pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in the cell culture supernatant.

• Principle: A sandwich ELISA uses a capture antibody coated on a plate to bind the cytokine of interest, which is then detected by a second, enzyme-linked antibody. The addition of a substrate produces a color change proportional to the amount of cytokine present.[11][12][13]

• Protocol (General):

  • Use a commercial ELISA kit for TNF-α or IL-6, following the manufacturer's instructions.[11][14][15]

  • Briefly, add cell culture supernatants to the antibody-coated wells of the 96-well plate.

  • Incubate to allow the cytokine to bind to the capture antibody.

  • Wash the plate to remove unbound substances.

  • Add the detection antibody, followed by an enzyme conjugate (e.g., Streptavidin-HRP).[13]

  • Wash the plate again.

  • Add the substrate solution and incubate until color develops.

  • Stop the reaction with a stop solution and measure the absorbance at the appropriate wavelength (typically 450 nm).[13]

  • Calculate the cytokine concentration based on a standard curve.

COX-2 Inhibition Assay

This assay determines the ability of Gracilin to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the synthesis of prostaglandins.

• Principle: The inhibition of COX-2 is often measured by quantifying the reduction in its product, prostaglandin E2 (PGE2), in LPS-stimulated cells.[16]

• Protocol:

  • Culture cells (e.g., RAW 264.7 macrophages) and pre-treat with Gracilin derivatives.[16]

  • Induce COX-2 expression by stimulating with LPS.[16]

  • Collect the cell culture supernatant.

  • Measure the concentration of PGE2 in the supernatant using a competitive ELISA kit.[16]

  • The inhibitory activity is determined by comparing PGE2 levels in Gracilin-treated cells to untreated, LPS-stimulated controls.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

Western blotting is used to detect changes in the expression and phosphorylation of key proteins in the NF-κB and MAPK signaling pathways.

• Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and then probed with specific antibodies to detect target proteins.

• Protocol:

  • After treatment, lyse the cells to extract total protein.

  • Determine protein concentration using a standard assay (e.g., BCA assay).

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for total and phosphorylated forms of p65 (NF-κB), p38, ERK, and JNK (MAPK).[17][18][19]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Normalize the levels of phosphorylated proteins to their total protein levels and a loading control (e.g., β-actin or GAPDH).[18]

Signaling Pathway Diagrams

The anti-inflammatory effects of Gracilin are often mediated through the inhibition of the NF-κB and MAPK signaling pathways.

Caption: Gracilin inhibits the NF-κB signaling pathway.

Caption: Gracilin modulates the MAPK signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of BV2 microglia by lipopolysaccharide triggers an inflammatory reaction in PC12 cell apoptosis through a toll-like receptor 4-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipopolysaccharide Preconditioning Induces an Anti-inflammatory Phenotype in BV2 Microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Response Profiles of BV2 Microglia to IFN-γ and LPS Co-Stimulation and Priming - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. LPS-Induced proNGF Synthesis and Release in the N9 and BV2 Microglial Cells: A New Pathway Underling Microglial Toxicity in Neuroinflammation | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. bmgrp.com [bmgrp.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Gracilin Administration Protocol for In Vivo Mouse Models: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gracilin, a marine-derived norditerpenoid, and its analogs have garnered significant interest within the scientific community for their potent anti-cancer, anti-inflammatory, and neuroprotective properties. Preclinical research has demonstrated their potential in modulating key signaling pathways implicated in various diseases. This document provides detailed application notes and standardized protocols for the in vivo administration of Gracilin in mouse models, designed to assist researchers in conducting reproducible and effective studies.

Mechanism of Action

Gracilin and its derivatives exert their biological effects through the modulation of several critical signaling pathways. In the context of cancer, Gracilin has been shown to induce autophagic cell death by inhibiting the mTOR signaling pathway and activating the MAPK signaling pathway.[1][2] For its neuroprotective and anti-inflammatory effects, Gracilin and its analogs have been found to regulate the Nrf2/NF-κB signaling cascade, which plays a crucial role in the cellular response to oxidative stress and inflammation.[3]

Signaling Pathways

Quantitative Data Summary

While specific in vivo dosages of Gracilin are not extensively detailed in publicly available literature, the following tables summarize the applications and potential administration routes based on existing studies. It is crucial to perform dose-response studies to determine the optimal and non-toxic dose for each specific mouse model and experimental endpoint.

Table 1: Gracilin Administration in Neurodegenerative Disease Models

Parameter	Details	Reference
Mouse Model	Triple-transgenic model of Alzheimer's disease (3xTg-AD)	[1]
Compound	Gracilin H and L	[1]
Administration Route	Intraperitoneal (i.p.) injection	[1]
Frequency	Chronic administration (specifics not detailed)	[1]
Observed Effects	Reduced amyloid-β42 and hyperphosphorylated tau levels	[1]
Vehicle	Not specified, but a solution suitable for i.p. injection of hydrophobic compounds should be used (e.g., 10% DMSO, 40% PEG300, 50% PBS).

Table 2: Gracilin Administration in Anti-inflammatory Models

Parameter	Details	Reference
Mouse Model	Delayed-Type Hypersensitivity (DTH) in the ear	[2]
Compound	Gracilin H and L	[2]
Administration Route	Topical	[2]
Frequency	Not specified	[2]
Observed Effects	Reduced ear swelling and inflammatory cell infiltration	[2]
Vehicle	Not specified, likely a suitable solvent for topical application.

Table 3: Gracilin Administration in Cancer Models

Parameter	Details	Reference
Mouse Model	Xenograft model of non-small cell lung cancer	[1]
Compound	Gracilin	[1]
Administration Route	Not specified, likely intraperitoneal or intravenous for systemic treatment.
Frequency	Not specified	[1]
Observed Effects	Robust anticancer efficacy with no significant adverse effects reported.	[1]
Vehicle	Not specified, a solution suitable for systemic administration of hydrophobic compounds should be used.

Experimental Protocols

Protocol 1: Intraperitoneal Administration of Gracilin for Neurodegenerative Models

1. Materials:

• Gracilin compound (H or L)

• Vehicle solution (e.g., sterile 10% DMSO, 40% PEG300, 50% PBS)

• Sterile 1 mL syringes with 27-30 gauge needles

• 3xTg-AD mice (or other appropriate neurodegenerative model)

• Animal scale

• 70% ethanol

2. Procedure:

• Preparation of Gracilin Solution:

  • On the day of injection, prepare the Gracilin solution in the chosen vehicle. Gracilin is hydrophobic, so ensure complete dissolution. Sonication may be required.

  • The final concentration should be calculated based on the desired dosage and the average weight of the mice.

• Animal Handling and Injection:

  • Weigh each mouse to determine the precise volume of the Gracilin solution to be administered.

  • Gently restrain the mouse, exposing the abdomen.

  • Disinfect the injection site (lower right or left abdominal quadrant) with 70% ethanol.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid puncturing internal organs.

  • Slowly inject the calculated volume of the Gracilin solution.

  • Withdraw the needle and return the mouse to its cage.

• Monitoring:

  • Observe the mice for any immediate adverse reactions.

  • Continue with the chronic administration schedule as determined by the study design.

  • Monitor animal health, body weight, and behavioral endpoints throughout the study.

Experimental Workflow for Intraperitoneal Administration

Protocol 2: Topical Administration of Gracilin for Anti-inflammatory Models (DTH)

1. Materials:

• Gracilin compound (H or L)

• Suitable vehicle for topical application (e.g., acetone/olive oil mixture)

• Micropipette

• Mice for DTH model

• Calipers for measuring ear thickness

2. Procedure:

• Induction of DTH:

  • Sensitize the mice according to a standard DTH protocol (e.g., using oxazolone (B7731731) or DNFB).

• Preparation of Gracilin Solution:

  • Prepare the Gracilin solution in the chosen topical vehicle at the desired concentration.

• Topical Application:

  • At the time of challenge (re-exposure to the sensitizing agent on the ear), apply a precise volume of the Gracilin solution to the inner and outer surfaces of the ear using a micropipette.

• Measurement of Inflammation:

  • Measure the ear thickness using calipers at baseline (before challenge) and at specified time points after the challenge (e.g., 24, 48, 72 hours).

  • The difference in ear swelling between Gracilin-treated and vehicle-treated groups indicates the anti-inflammatory effect.

Protocol 3: Systemic Administration of Gracilin for Xenograft Cancer Models

1. Materials:

• Gracilin compound

• Vehicle solution for systemic administration (e.g., 10% DMSO, 40% PEG300, 50% PBS)

• Sterile 1 mL syringes with 27-30 gauge needles

• Immunocompromised mice (e.g., nude or SCID) bearing tumor xenografts

• Calipers for tumor measurement

• Animal scale

2. Procedure:

• Tumor Implantation and Growth:

  • Implant cancer cells subcutaneously into the flank of the mice.

  • Allow tumors to reach a palpable size (e.g., 50-100 mm³).

  • Randomize mice into treatment and control groups.

• Preparation and Administration of Gracilin:

  • Prepare the Gracilin solution as described in Protocol 1.

  • Administer the Gracilin solution via intraperitoneal or intravenous injection at the predetermined dose and schedule.

• Monitoring of Tumor Growth and Animal Health:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor the body weight and overall health of the mice throughout the study.

  • At the end of the study, tumors can be excised for further analysis.

Toxicity and Safety Considerations

There is currently no publicly available data on the LD50 or comprehensive toxicity profile of Gracilin in mice. Therefore, it is imperative to conduct a preliminary dose-escalation study to determine the maximum tolerated dose (MTD) before initiating efficacy studies.

General recommendations for a preliminary toxicity study:

• Start with a low dose and gradually increase the dose in different groups of mice.

• Monitor for signs of toxicity, including weight loss, changes in behavior, and any signs of distress.

• Perform a gross necropsy and histopathological analysis of major organs to identify any potential organ toxicity.

Conclusion

Gracilin and its derivatives represent a promising class of compounds with diverse therapeutic potential. The protocols outlined in this document provide a framework for the in vivo evaluation of Gracilin in mouse models of cancer, neuroinflammation, and other inflammatory conditions. Adherence to these guidelines, with careful consideration of dose-optimization and toxicity assessment, will facilitate the generation of reliable and reproducible data, ultimately advancing our understanding of Gracilin's therapeutic utility.

References

• 1. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]

Techniques for Measuring Gracilin Inhibition of BACE1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1), a transmembrane aspartyl protease, is a primary therapeutic target in the drug development pipeline for Alzheimer's disease. BACE1 initiates the amyloidogenic pathway by cleaving the amyloid precursor protein (APP), leading to the production of amyloid-beta (Aβ) peptides. The accumulation of these peptides is a hallmark of Alzheimer's disease. Gracilin, a marine-derived diterpenoid, has been identified as a potential inhibitor of BACE1, offering a promising avenue for therapeutic intervention. This document provides detailed application notes and protocols for measuring the inhibitory activity of Gracilin and its analogs against BACE1.

BACE1 Signaling Pathway and Inhibition by Gracilin

The cleavage of APP by BACE1 is the rate-limiting step in the production of Aβ. As illustrated in the signaling pathway diagram below, BACE1 cleaves APP to generate a soluble N-terminal fragment (sAPPβ) and a membrane-anchored C-terminal fragment (C99). The C99 fragment is subsequently cleaved by γ-secretase to release Aβ peptides. Gracilin, as a BACE1 inhibitor, directly interferes with this initial cleavage, thereby reducing the downstream production of Aβ.

Application Notes and Protocols: Assessing the Effect of Gracilin on Tau Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol to investigate the effects of Gracilin and its derivatives on tau protein phosphorylation, a key pathological hallmark of Alzheimer's disease and other tauopathies.

Introduction

Gracilin, a norditerpene isolated from the marine sponge Spongionella gracilis, and its derivatives have emerged as promising neuroprotective agents.[1][2] Studies have demonstrated their ability to mitigate oxidative stress and neuroinflammation, both of which are early events in the pathogenesis of Alzheimer's disease.[1][3][4] Notably, Gracilin compounds have been shown to reduce the hyperphosphorylation of the tau protein, a critical event that leads to the formation of neurofibrillary tangles (NFTs) and subsequent neuronal dysfunction.[5][6] The mechanism of action for this effect is linked to the inhibition of Extracellular signal-regulated kinase (ERK), a known tau kinase, and the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the antioxidant response.[1][5][6]

This document provides detailed protocols for assessing the efficacy of Gracilin and its derivatives in reducing tau phosphorylation in a cell-based model. The protocols cover the evaluation of changes in the phosphorylation status of specific tau epitopes, the assessment of cell viability, and the direct measurement of ERK kinase activity.

Data Presentation

Table 1: Summary of Expected Quantitative Data from Gracilin Treatment

Parameter	Assay	Expected Outcome with Gracilin Treatment	Cellular Model
Tau Phosphorylation (e.g., at Ser202, Thr205, Ser396)	Western Blot	Dose-dependent decrease in the ratio of phosphorylated tau to total tau.	SH-SY5Y neuroblastoma cells, primary neurons
Total Tau Levels	Western Blot	No significant change.	SH-SY5Y neuroblastoma cells, primary neurons
Cell Viability	MTT or similar assay	Increased cell viability in the presence of a neurotoxic stimulus (e.g., Aβ oligomers).	SH-SY5Y neuroblastoma cells, primary neurons
ERK Kinase Activity	In vitro Kinase Assay	Dose-dependent decrease in ERK activity.	Cell lysates from treated SH-SY5Y cells
Nrf2 Activation	Western Blot or Reporter Assay	Increased nuclear translocation of Nrf2 or increased reporter gene expression.	SH-SY5Y neuroblastoma cells

Signaling Pathway

The proposed mechanism of Gracilin's action on tau phosphorylation involves the inhibition of the ERK signaling pathway.

Caption: Proposed signaling pathway for Gracilin's effect on tau phosphorylation.

Experimental Protocols

Cell Culture and Treatment

This protocol describes the culture of SH-SY5Y neuroblastoma cells, a commonly used model for neuronal studies, and their treatment with Gracilin.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Gracilin or its derivatives

• Dimethyl sulfoxide (B87167) (DMSO)

• 6-well and 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Culture:

  • Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Subculture the cells every 2-3 days to maintain logarithmic growth.

• Gracilin Preparation:

  • Prepare a stock solution of Gracilin in DMSO.

  • On the day of the experiment, dilute the stock solution in culture medium to the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

• Cell Treatment:

  • Seed SH-SY5Y cells in 6-well plates (for Western blotting) or 96-well plates (for cell viability assays) at an appropriate density to reach 70-80% confluency at the time of treatment.

  • Allow the cells to adhere overnight.

  • Remove the culture medium and replace it with fresh medium containing various concentrations of Gracilin or vehicle control (medium with the same concentration of DMSO).

  • Incubate the cells for the desired treatment period (e.g., 24 hours).

Western Blotting for Tau Phosphorylation

This protocol details the steps to assess the levels of total and phosphorylated tau protein in cell lysates.

Materials:

• Treated SH-SY5Y cells from Protocol 1

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-polyacrylamide gels

• PVDF membrane

• Tris-Buffered Saline with 0.1% Tween-20 (TBST)

• Blocking buffer (5% Bovine Serum Albumin (BSA) in TBST)

• Primary antibodies:

  • Anti-phospho-Tau (specific for desired phosphorylation sites, e.g., Ser202, Thr205, Ser396)

  • Anti-total-Tau

  • Anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis:

  • Wash the treated cells twice with ice-cold PBS.

  • Add ice-cold RIPA buffer to each well and incubate on ice for 15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA Protein Assay Kit according to the manufacturer's instructions.

• Sample Preparation and Gel Electrophoresis:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Mix 20-30 µg of protein from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Load the samples onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-Tau) diluted in blocking buffer overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as described above.

• Detection and Analysis:

  • Apply the ECL detection reagent to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the intensity of the phospho-tau bands to the total tau bands and the loading control.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of Gracilin on cell viability, particularly its potential to protect against neurotoxic insults.

Materials:

• Treated SH-SY5Y cells in a 96-well plate from Protocol 1

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• MTT Addition:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization:

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

In Vitro ERK Kinase Activity Assay

This protocol provides a general framework for measuring the activity of ERK kinase in cell lysates. Specific kits are commercially available and their instructions should be followed.

Materials:

• Cell lysates from Gracilin-treated cells (prepared as in Western Blot protocol, but without Laemmli buffer)

• ERK Kinase Assay Kit (containing a specific substrate for ERK, ATP, and assay buffer)

• Kinase-Glo® Luminescent Kinase Assay (or similar detection reagent)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Prepare Kinase Reaction:

  • In a white 96-well plate, add the following to each well according to the kit manufacturer's instructions:

    • Assay Buffer

    • Cell lysate containing ERK

    • ERK substrate

    • ATP

• Initiate Reaction:

  • Start the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for the time recommended in the kit protocol (e.g., 30-60 minutes).

• Detect Kinase Activity:

  • Add the Kinase-Glo® reagent to each well to stop the kinase reaction and generate a luminescent signal proportional to the amount of ATP remaining.

  • Incubate for 10 minutes at room temperature.

  • Measure the luminescence using a luminometer. A lower luminescent signal indicates higher kinase activity (more ATP consumed).

• Data Analysis:

  • Calculate the percentage of ERK activity in Gracilin-treated samples relative to the vehicle-treated control.

Experimental Workflow

The following diagram illustrates the overall workflow for assessing the effect of Gracilin on tau phosphorylation.

Caption: Experimental workflow for assessing Gracilin's effect on tau.

References

• 1. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocols: Investigating the Anti-Neuroinflammatory Effects of Gracilin A in Microglia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microglia are the resident immune cells of the central nervous system (CNS), playing a critical role in brain homeostasis and disease. In response to pathogens or injury, microglia become activated, a process characterized by morphological changes and the release of signaling molecules such as cytokines and reactive oxygen species (ROS). While this inflammatory response is crucial for neuronal protection, chronic or excessive microglial activation contributes to neurotoxicity and the progression of neurodegenerative diseases like Alzheimer's disease.

Gracilin A, a diterpenoid originally isolated from the marine sponge Spongionella gracilis, and its derivatives have emerged as promising compounds with potent neuroprotective and anti-inflammatory properties.[1][2][3][4][5][6] Studies have demonstrated that Gracilin A derivatives can modulate microglial activity, shifting them from a pro-inflammatory (M1) to a more protective, anti-inflammatory (M2) phenotype.[1][3] The primary mechanisms of action involve the inhibition of pro-inflammatory signaling pathways such as NF-κB and p38 MAPK, and the activation of the Nrf2 antioxidant response pathway.[1][3][7]

This document provides a detailed experimental framework for researchers to investigate the effects of Gracilin A on microglial activation, outlining key protocols for cell culture, stimulation, and downstream functional and mechanistic analysis.

Proposed Signaling Pathways of Gracilin A in Microglia

The following diagram illustrates the hypothesized signaling cascade through which Gracilin A exerts its anti-inflammatory effects on microglia following activation by a toll-like receptor 4 (TLR4) agonist like lipopolysaccharide (LPS).

Caption: Hypothesized signaling pathways modulated by Gracilin A in LPS-stimulated microglia.

Experimental Design Workflow

The following workflow provides a comprehensive strategy to characterize the effects of Gracilin A on microglial function, from initial viability assessment to in-depth mechanistic studies.

Caption: Overall workflow for investigating Gracilin A's effects on microglial function.

Experimental Protocols & Data Presentation

Protocol 1: Assessment of Gracilin A Cytotoxicity (MTT Assay)

Objective: To determine the optimal non-toxic concentration range of Gracilin A for subsequent experiments.

Methodology:

• Cell Seeding: Seed BV2 microglial cells in a 96-well plate at a density of 1 x 10⁴ cells/well in complete DMEM/F12 medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Prepare serial dilutions of Gracilin A (e.g., 0.01 µM to 20 µM) in serum-free medium. Remove the culture medium from the cells and replace it with 100 µL of the Gracilin A dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Express cell viability as a percentage relative to the vehicle-treated control group.

Data Presentation:

Gracilin A (µM)	Mean Absorbance (570 nm)	Std. Deviation	Cell Viability (%)
0 (Vehicle)	1.250	0.08	100.0
0.01	1.245	0.07	99.6
0.1	1.230	0.09	98.4
1.0	1.215	0.08	97.2
5.0	1.150	0.10	92.0
10.0	0.850	0.06	68.0

| 20.0 | 0.450 | 0.05 | 36.0 |

Table 1: Representative data from an MTT assay to determine Gracilin A cytotoxicity on BV2 cells.

Protocol 2: Analysis of Nitric Oxide (NO) Production (Griess Assay)

Objective: To quantify the effect of Gracilin A on the production of NO, a key inflammatory mediator, in LPS-stimulated microglia.[1]

Methodology:

• Cell Seeding: Seed BV2 cells in a 24-well plate at 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Pre-treat cells with non-toxic concentrations of Gracilin A (e.g., 0.1 µM, 1.0 µM) for 1 hour.

• Stimulation: Add LPS (100 ng/mL final concentration) to the wells to induce an inflammatory response. Include control groups: Untreated, Gracilin A alone, and LPS alone.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Sample Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: In a 96-well plate, mix 50 µL of supernatant with 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm. Calculate nitrite (B80452) concentration using a sodium nitrite standard curve.

Data Presentation:

Treatment Group	Nitrite Concentration (µM)	Std. Deviation	% Inhibition of NO Production
Control (Untreated)	1.2	0.3	N/A
Gracilin A (1 µM)	1.5	0.4	N/A
LPS (100 ng/mL)	25.8	2.1	0.0
LPS + Gracilin A (0.1 µM)	15.4	1.5	42.6

| LPS + Gracilin A (1.0 µM) | 8.7 | 1.1 | 69.3 |

Table 2: Representative data showing Gracilin A-mediated inhibition of LPS-induced nitric oxide production.

Protocol 3: Cytokine Quantification (ELISA)

Objective: To measure the effect of Gracilin A on the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from LPS-stimulated microglia.[4]

Methodology:

• Cell Treatment: Seed, pre-treat, and stimulate BV2 cells as described in Protocol 4.2.

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatant and centrifuge at 1,000 x g for 10 minutes to remove cellular debris. Store at -80°C until use.

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions (e.g., R&D Systems, BioLegend).

• Standard Curve: Generate a standard curve using recombinant cytokines provided in the kit.

• Measurement: Read the absorbance on a microplate reader at the specified wavelength (typically 450 nm).

• Analysis: Calculate the concentration of each cytokine in the samples by interpolating from the standard curve.

Data Presentation:

Treatment Group	TNF-α Concentration (pg/mL)	IL-6 Concentration (pg/mL)
Control (Untreated)	25.5 ± 4.2	15.8 ± 3.1
LPS (100 ng/mL)	3250.0 ± 210.5	1850.0 ± 150.7
LPS + Gracilin A (0.1 µM)	1875.0 ± 155.2	980.5 ± 95.4

| LPS + Gracilin A (1.0 µM) | 950.0 ± 98.6 | 450.0 ± 55.2 |

Table 3: Representative data showing Gracilin A-mediated reduction of pro-inflammatory cytokine secretion. Data are presented as Mean ± SD.

Protocol 4: Mechanistic Analysis by Western Blot

Objective: To investigate the effect of Gracilin A on key inflammatory signaling proteins (p-p38, NF-κB p65) and antioxidant proteins (Nrf2).[1][7]

Methodology:

• Cell Seeding & Treatment: Seed BV2 cells in 6-well plates. Pre-treat with Gracilin A for 1 hour, followed by LPS stimulation for a shorter duration (e.g., 30 minutes for p-p38/p-p65, 2-4 hours for Nrf2).

• Cell Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE & Transfer: Separate 20-30 µg of protein per lane on a polyacrylamide gel and transfer to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-p-p38, anti-p38, anti-p-p65, anti-p65, anti-Nrf2, anti-β-actin) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using software like ImageJ. Normalize phosphorylated proteins to their total protein counterparts and other proteins to the loading control (β-actin).

Data Presentation:

Treatment Group	p-p38 / Total p38 (Fold Change)	Nrf2 / β-actin (Fold Change)
Control (Untreated)	1.0 ± 0.1	1.0 ± 0.2
LPS (100 ng/mL)	5.8 ± 0.6	0.7 ± 0.1

| LPS + Gracilin A (1.0 µM) | 2.1 ± 0.3 | 2.5 ± 0.4 |

Table 4: Representative quantitative Western blot data. Data are presented as Mean Fold Change ± SD relative to the untreated control.

Conclusion

The provided protocols and experimental design offer a robust framework for elucidating the anti-neuroinflammatory mechanisms of Gracilin A in microglia. By systematically evaluating its effects on cell viability, inflammatory mediator release, and key intracellular signaling pathways, researchers can generate comprehensive data to support its potential as a therapeutic agent for neuroinflammatory disorders. The findings from these experiments are expected to confirm that Gracilin A attenuates microglial activation by inhibiting the NF-κB and p38 MAPK pathways while promoting the protective Nrf2 antioxidant response.

References

• 1. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Gracilin A Solubility for In Vivo Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in solubilizing Gracilin A for in vivo studies.

Troubleshooting Guide: Gracilin A Solubility Issues

Researchers may encounter difficulties in dissolving Gracilin A, a lipophilic marine-derived norditerpene, in aqueous solutions suitable for in vivo administration. This guide offers step-by-step solutions to common solubility problems.

Problem	Potential Cause	Suggested Solution
Gracilin A precipitates out of solution upon addition to aqueous buffer.	High lipophilicity and low aqueous solubility of Gracilin A.	1. Optimize Solvent System: Start with a small amount of a water-miscible organic solvent (e.g., DMSO, ethanol) to dissolve Gracilin A before adding it to the aqueous vehicle. 2. Utilize Co-solvents: Employ a co-solvent system to increase the solubilizing capacity of the vehicle. 3. Formulation Strategies: Consider advanced formulation approaches such as cyclodextrin (B1172386) complexation, lipid-based formulations (e.g., SEDDS), or nanosuspensions.
Low and variable drug exposure in animal studies.	Poor dissolution rate and/or precipitation of Gracilin A in the gastrointestinal tract (for oral administration) or at the injection site (for parenteral administration).	1. Particle Size Reduction: Decrease the particle size of Gracilin A to increase its surface area and dissolution rate. This can be achieved through micronization or creating a nanosuspension. 2. Enhance Wetting: Incorporate a surfactant (e.g., Tween 80) in the formulation to improve the wetting of the hydrophobic Gracilin A particles. 3. Maintain Solubilization: Use of lipid-based formulations can help maintain Gracilin A in a solubilized state in vivo.
Vehicle toxicity observed in animal models.	High concentrations of organic solvents (e.g., DMSO) or certain surfactants can cause adverse effects.	1. Minimize Organic Solvents: Keep the concentration of organic solvents to a minimum, ideally below 5-10% of the total vehicle volume. 2. Select Biocompatible Excipients: Choose excipients with a good safety profile for the intended route of administration. For example, use cyclodextrins or lipid-based excipients that are generally recognized as safe (GRAS).
Inconsistent results between experiments.	Variability in formulation preparation, such as incomplete dissolution or particle aggregation.	1. Standardize Protocol: Develop and strictly follow a standardized protocol for formulation preparation. 2. Characterize Formulation: Characterize the formulation before each experiment to ensure consistency in particle size, drug content, and stability.

Frequently Asked Questions (FAQs)

Q1: What is Gracilin A and why is its solubility a challenge?

Gracilin A is a bioactive norditerpene isolated from the marine sponge Spongionella gracilis.[1] It exhibits promising immunosuppressive and neuroprotective properties.[1] Its chemical structure is highly lipophilic, leading to poor solubility in aqueous solutions, which is a significant hurdle for conducting in vivo studies.

Q2: What are the initial steps to solubilize Gracilin A for a preliminary in vivo study?

For initial studies, a common approach is to first dissolve Gracilin A in a minimal amount of a water-miscible organic solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol. This stock solution is then slowly added to the aqueous vehicle (e.g., saline, phosphate-buffered saline) while vortexing to create a solution or a fine dispersion. It is crucial to visually inspect for any precipitation.

Q3: What are some advanced formulation strategies to improve Gracilin A's bioavailability?

Several advanced formulation strategies can significantly enhance the solubility and bioavailability of poorly soluble drugs like Gracilin A. These include:

• Cyclodextrin Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides that can encapsulate lipophilic molecules like Gracilin A within their hydrophobic core, forming an inclusion complex with improved aqueous solubility.[2][3]

• Lipid-Based Formulations: These formulations, such as self-emulsifying drug delivery systems (SEDDS), involve dissolving Gracilin A in a mixture of oils, surfactants, and co-solvents.[4][5] Upon gentle agitation in an aqueous medium, these systems form fine oil-in-water emulsions, enhancing drug solubilization and absorption.[6]

• Nanosuspensions: This technique involves reducing the particle size of Gracilin A to the nanometer range. The increased surface area leads to a higher dissolution rate.[7]

Q4: How do I choose the right solubilization approach for my study?

The choice of solubilization method depends on several factors, including the intended route of administration (e.g., oral, intravenous, intraperitoneal), the required dose, and the animal model being used. For early-stage preclinical studies, simpler methods like co-solvent systems may be sufficient. For more advanced studies aiming for clinical translation, more sophisticated formulations like SEDDS or nanosuspensions might be necessary to achieve adequate bioavailability and minimize vehicle-related toxicity.

Data Presentation: Solubility of Lipophilic Diterpenes

While specific quantitative solubility data for Gracilin A is not widely published, the following table provides a general guide to the solubility of lipophilic diterpenes in common solvents. Researchers should perform their own solubility studies to determine the optimal solvent or solvent system for Gracilin A.

Solvent	General Solubility of Lipophilic Diterpenes	Notes
Water	Very Poor	The primary challenge for in vivo studies.
Ethanol	Soluble to Freely Soluble	A common co-solvent for in vivo formulations.
Methanol	Soluble to Freely Soluble	Primarily used for analytical purposes.
Dimethyl Sulfoxide (DMSO)	Freely Soluble	A powerful solvent, but potential for toxicity at higher concentrations.
Acetone	Soluble	Generally used for extraction and in vitro work, not for in vivo administration.
Chloroform	Soluble	Used for extraction and analytical purposes.
Ethyl Acetate	Soluble	Used for extraction and chromatography.

Experimental Protocols

Protocol 1: Preparation of a Cyclodextrin Inclusion Complex

This protocol describes a general method for preparing a Gracilin A-cyclodextrin inclusion complex using the kneading method.

Materials:

• Gracilin A

• β-cyclodextrin (or a derivative like HP-β-CD for improved solubility)

• Mortar and pestle

• Distilled water

• Ethanol

Procedure:

• Calculate the required amounts of Gracilin A and cyclodextrin, typically in a 1:1 or 1:2 molar ratio.

• Place the cyclodextrin in the mortar and add a small amount of water to form a paste.

• Dissolve Gracilin A in a minimal volume of ethanol.

• Slowly add the Gracilin A solution to the cyclodextrin paste while continuously kneading with the pestle.

• Continue kneading for at least 30-60 minutes to ensure thorough mixing and complex formation.

• The resulting paste is then dried in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• The dried complex is pulverized into a fine powder.

• To remove any uncomplexed Gracilin A, the powder can be washed with a small amount of a non-polar solvent in which the complex is insoluble.

• The final product is a powder of the Gracilin A-cyclodextrin inclusion complex, which should exhibit improved aqueous solubility.

Protocol 2: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

This protocol outlines the steps to develop a SEDDS formulation for Gracilin A.

Materials:

• Gracilin A

• Oil (e.g., Labrafac™ lipophile WL 1349, Capryol™ 90)

• Surfactant (e.g., Cremophor® EL, Tween® 80)

• Co-surfactant/Co-solvent (e.g., Transcutol® HP, PEG 400)

• Glass vials

• Vortex mixer

• Water bath

Procedure:

• Screening of Excipients: Determine the solubility of Gracilin A in various oils, surfactants, and co-surfactants to select components with the highest solubilizing capacity.

• Formulation Preparation:

  • Accurately weigh the selected oil, surfactant, and co-surfactant into a glass vial.

  • Heat the mixture in a water bath to a slightly elevated temperature (e.g., 40°C) to facilitate mixing.

  • Add the pre-weighed Gracilin A to the mixture.

  • Vortex the mixture until the Gracilin A is completely dissolved and the solution is clear and homogenous.

• Self-Emulsification Assessment:

  • Add a small volume (e.g., 100 µL) of the prepared SEDDS formulation to a larger volume of distilled water (e.g., 100 mL) with gentle agitation.

  • Observe the formation of an emulsion. A successful SEDDS formulation will form a clear or slightly bluish-white emulsion rapidly.

  • The droplet size of the resulting emulsion can be measured using dynamic light scattering to ensure it is within the desired nano-range (typically < 200 nm).

Visualizations

Signaling Pathways

Gracilin A and its derivatives have been shown to modulate several key signaling pathways, including the MAPK and Nrf2 pathways, which are involved in inflammation, oxidative stress, and cell survival.

Caption: Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway.

Caption: Nrf2-Mediated Antioxidant Response Pathway.

Experimental Workflow

The following diagram illustrates a logical workflow for selecting a suitable solubilization strategy for Gracilin A.

Caption: Workflow for Gracilin A Solubilization Strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. β-Cyclodextrin inclusion complex: preparation, characterization, and its aspirin release in vitro | Semantic Scholar [semanticscholar.org]
• 5. cusabio.com [cusabio.com]
• 6. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oatext.com [oatext.com]

Technical Support Center: Total Synthesis of Gracilin A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the total synthesis of Gracilin A and its derivatives. The content is tailored to address specific experimental challenges, with a focus on the pharmacophore-directed retrosynthesis (PDR) approach.

Frequently Asked Questions (FAQs)

Q1: What is the core strategic challenge in the total synthesis of Gracilin A?

A1: A primary strategic challenge is not merely the construction of the complex tetracyclic spongiane core, but the efficient and stereocontrolled incorporation of the key bis-acetoxy furanose pharmacophore. A "pharmacophore-directed retrosynthesis" (PDR) has been developed to address this, enabling the synthesis and biological evaluation of simplified, bioactive analogs early in the synthetic sequence.[1] This approach allows for the exploration of structure-activity relationships (SAR) throughout the synthesis.

Q2: What is the key bond-forming reaction in the featured synthetic route to the Gracilin A core?

A2: The cornerstone of the synthesis is an enantioselective, organocatalytic Diels-Alder-lactonization (DAL) cascade. This reaction utilizes an isothiourea catalyst (e.g., tetramisole) to activate an α,β-unsaturated acyl chloride, which then undergoes a [4+2] cycloaddition with a suitable diene, followed by an intramolecular lactonization. This cascade efficiently constructs the crucial cis-fused 6,5-bicyclic γ-lactone core of Gracilin A derivatives with high enantioselectivity.[1]

Q3: Why is the cis-fusion of the 6,5-bicyclic system important and how is it achieved?

A3: The cis-ring fusion is a key stereochemical feature of the natural product's core architecture. The Diels-Alder-lactonization cascade is designed to favor the formation of the endo-diastereomer, which directly leads to the desired cis-fused bicyclic lactone. The choice of catalyst and reaction conditions is critical for achieving high diastereoselectivity.[1]

Troubleshooting Guides

Problem 1: Low Yield and/or Diastereoselectivity in the Diels-Alder-Lactonization (DAL) Cascade

Symptoms:

• Low isolated yield of the desired endo-diastereomer of the bicyclic lactone.

• Formation of a significant amount of the undesired exo-diastereomer, complicating purification.

• Incomplete reaction, with starting materials remaining even after extended reaction times.

Potential Cause	Recommended Solution	Expected Outcome
Suboptimal Catalyst Activity	Ensure the isothiourea catalyst (e.g., (-)-tetramisole) is of high purity and handled under anhydrous conditions. Consider using a freshly opened bottle or purifying the catalyst before use.	Improved reaction rate and stereoselectivity.
Incorrect Stoichiometry	Carefully control the stoichiometry of the diene, acyl chloride, and catalyst. An excess of the diene may be necessary to drive the reaction to completion.	Increased conversion to the desired product.
Inappropriate Solvent or Temperature	The reaction is sensitive to the solvent and temperature. Dichloromethane (B109758) (DCM) at low temperatures (e.g., -20 °C) is typically used. Ensure the solvent is anhydrous.	Enhanced diastereoselectivity and suppression of side reactions.
Slow Lactonization	The lactonization step may be slow. After the Diels-Alder cycloaddition is complete (monitored by TLC), the addition of a mild Lewis acid or protic source might facilitate the final ring closure.	Higher yield of the desired bicyclic lactone.

Problem 2: Low Yields in the Four-Step Sequence to Bis-acetoxy Furanoses (Swern Oxidation)

Symptoms:

• Low overall yield for the four-step sequence (reduction, desilylation, oxidation, acetylation).

• Formation of a complex mixture of partially oxidized and mono-acetylated byproducts.

• Incomplete or non-simultaneous Swern oxidation of the diol intermediate.[1]

Potential Cause	Recommended Solution	Expected Outcome
Incomplete Swern Oxidation	The Swern oxidation of the diol to the dialdehyde (B1249045) can be problematic, leading to mono-aldehydes. Ensure precise control of temperature and stoichiometry of the Swern reagents (oxalyl chloride, DMSO, and triethylamine). Consider slow addition of the reagents at low temperature (e.g., -78 °C).	More complete and simultaneous oxidation to the dialdehyde, leading to a cleaner reaction profile.
Instability of the Dialdehyde	The dialdehyde intermediate can be unstable. It is recommended to proceed directly to the acid-promoted acetylation step without purification of the crude dialdehyde.[1]	Minimized degradation of the intermediate and improved yield of the bis-acetoxy furanose.
Side Reactions during Acetylation	The acidic conditions for acetylation might cause side reactions if the dialdehyde is not fully formed. Ensure the Swern oxidation is complete before proceeding.	A cleaner acetylation reaction with fewer byproducts.

Quantitative Data

The following table summarizes the yields for key steps in the synthesis of a representative bicyclic Gracilin A derivative.

Step	Transformation	Product	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)
1	Diels-Alder-Lactonization	endo-Bicyclic Lactone	58	3:1	94
2	LiAlH4 Reduction	Diol	-	-	-
3	Desilylation	Ketodiol	-	-	-
4	Swern Oxidation/Acetylation	Keto bis-acetoxy furanose	Low (unspecified)	Mixture	-
5	NaBH4 Reduction/Dehydration	Bicyclic bis-acetoxy furanose	-	Mixture	-

Data extracted from the synthesis of bicyclic bis-acetoxy furanoses 7a,b as described in Abbasov et al., Nature Chemistry, 2019.[1]

Experimental Protocols

Key Experiment: Enantioselective Organocatalytic Diels-Alder-Lactonization Cascade

This protocol describes the synthesis of the endo-bicyclic lactone, a key intermediate in the PDR of Gracilin A derivatives.[1]

Materials:

• Diene (e.g., 1-((tert-butyldimethylsilyl)oxy)-3-methyl-1,3-butadiene)

• Acryloyl chloride

• (-)-Tetramisole (catalyst)

• Anhydrous dichloromethane (DCM)

• Triethylamine (B128534) (Et3N)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the diene (1.2 equivalents) and anhydrous DCM.

• Cool the solution to -20 °C.

• In a separate flask, prepare a solution of (-)-tetramisole (0.1 equivalents) in anhydrous DCM.

• To the catalyst solution, add acryloyl chloride (1.0 equivalent) dropwise at -20 °C. Stir for 5 minutes to allow for the formation of the acylammonium intermediate.

• Add the solution of the acylammonium intermediate to the cooled diene solution dropwise over 10 minutes.

• Stir the reaction mixture at -20 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding triethylamine (1.5 equivalents), followed by saturated aqueous NH4Cl.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate the desired endo-bicyclic lactone.

Visualizations

Caption: Pharmacophore-Directed Retrosynthesis of Gracilin A Derivatives.

Caption: Troubleshooting Workflow for the Swern Oxidation Step.

References

• 1. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Stability Challenges with Gracilin A in Aqueous Solutions

Welcome to the technical support center for Gracilin A. This resource is designed for researchers, scientists, and drug development professionals to address potential challenges related to the stability of Gracilin A in aqueous solutions during experimental procedures. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key technical data to support your research.

Frequently Asked Questions (FAQs)

Q1: Is Gracilin A known to be unstable in aqueous solutions?

A1: While specific public data on the degradation kinetics of Gracilin A in aqueous solutions is limited, its chemical structure provides clues to potential stability issues. Gracilin A is a norditerpene with a bisacetoxy tricyclic structure.[1] The presence of ester functional groups suggests a susceptibility to hydrolysis, particularly at non-neutral pH and elevated temperatures. Therefore, it is crucial to handle and prepare Gracilin A solutions with care to ensure the consistency and reproducibility of experimental results.

Q2: What are the likely degradation pathways for Gracilin A in aqueous buffers?

A2: Based on its chemical structure, the primary degradation pathway for Gracilin A in aqueous solutions is likely hydrolysis of its two acetate (B1210297) ester groups. This reaction would yield the corresponding diol derivative and acetic acid. The rate of hydrolysis is typically dependent on pH and temperature. Additionally, like many complex organic molecules, Gracilin A may be susceptible to oxidation, although specific oxidative degradation products have not been extensively documented in the literature.

Q3: What is the recommended solvent for preparing Gracilin A stock solutions?

A3: For initial solubilization, it is recommended to use a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO). Gracilin A is a lipophilic molecule and exhibits poor solubility in purely aqueous solutions. A concentrated stock solution in DMSO can then be diluted into aqueous buffers or cell culture media for experiments. It is crucial to ensure that the final concentration of DMSO in the experimental setup is low (typically <0.5%) to avoid solvent-induced artifacts or toxicity.

Q4: I'm observing inconsistent results in my cell-based assays with Gracilin A. Could this be a stability issue?

A4: Inconsistent results in biological assays can stem from several factors, and the stability of Gracilin A in your assay medium is a potential contributor. If the compound degrades over the course of a long incubation period (e.g., 24-48 hours) at 37°C, the effective concentration of the active compound will decrease, leading to variability in your results. It is advisable to prepare fresh dilutions of Gracilin A for each experiment and minimize the time between solution preparation and its addition to the assay. For long-term experiments, consider the need to replenish the compound.

Q5: How can I assess the stability of Gracilin A in my specific experimental conditions?

A5: To determine the stability of Gracilin A in your experimental setup, a simple stability study can be performed. This involves incubating a solution of Gracilin A in your specific buffer or medium under your experimental conditions (e.g., temperature, light exposure) and measuring its concentration at various time points using a suitable analytical method like High-Performance Liquid Chromatography (HPLC). A detailed protocol for a generic stability assessment is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Precipitation upon dilution of DMSO stock into aqueous buffer.	Poor aqueous solubility of Gracilin A.	- Decrease the final concentration of Gracilin A.- Increase the final percentage of DMSO (be mindful of cell toxicity).- Use a co-solvent like PEG300 or Tween-80 in your final formulation (requires validation for your specific assay).- Vigorously vortex or sonicate the solution upon dilution.
Loss of biological activity over time in cell culture.	Degradation of Gracilin A in the culture medium at 37°C.	- Prepare fresh Gracilin A solutions immediately before each experiment.- Minimize the incubation time if possible.- For longer experiments, consider replenishing the medium with fresh Gracilin A at set intervals.- Perform a stability study in your specific cell culture medium to quantify the rate of degradation.
Inconsistent IC50 values between experiments.	- Inaccurate initial concentration due to incomplete dissolution of stock.- Degradation of stock solution during storage.- Variability in the preparation of working solutions.	- Ensure the Gracilin A stock in DMSO is fully dissolved before making dilutions.- Aliquot the DMSO stock solution and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.- Use calibrated pipettes and follow a consistent dilution protocol.
Unexpected peaks in analytical chromatography (e.g., HPLC).	Formation of degradation products.	- Analyze a freshly prepared solution as a reference.- Compare chromatograms of aged solutions to identify new peaks corresponding to potential degradation products.- If possible, use mass spectrometry (LC-MS) to identify the mass of the degradation products to infer their structure.

Experimental Protocols

Protocol 1: Preparation of Gracilin A Stock and Working Solutions

Objective: To prepare a stable, concentrated stock solution of Gracilin A and dilute it to a working concentration for biological assays.

Materials:

• Gracilin A (lyophilized powder)

• Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile microcentrifuge tubes

• Aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Procedure:

• Stock Solution Preparation (e.g., 10 mM in DMSO): a. Allow the vial of Gracilin A powder to equilibrate to room temperature before opening to prevent moisture condensation. b. Weigh the required amount of Gracilin A powder in a sterile microcentrifuge tube. c. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock of Gracilin A with a molecular weight of 390.5 g/mol , dissolve 3.905 mg in 1 mL of DMSO). d. Vortex thoroughly until the powder is completely dissolved. The solution should be clear. e. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles. f. Store the aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation: a. Thaw a single aliquot of the Gracilin A stock solution at room temperature. b. Perform serial dilutions of the stock solution in your aqueous buffer or cell culture medium to achieve the final desired concentration. c. It is recommended to add the DMSO stock to the aqueous solution while vortexing to facilitate mixing and prevent precipitation. d. Use the working solution immediately after preparation.

Protocol 2: Assessment of Gracilin A Stability in Aqueous Buffer

Objective: To evaluate the stability of Gracilin A in a specific aqueous buffer over time at a defined temperature.

Materials:

• Gracilin A stock solution in DMSO

• Aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4)

• Incubator or water bath set to the desired temperature (e.g., 37°C)

• HPLC system with a C18 column and UV detector

• HPLC vials

Procedure:

• Prepare a working solution of Gracilin A in the aqueous buffer at a known concentration (e.g., 10 µM).

• Immediately after preparation (t=0), transfer an aliquot to an HPLC vial and analyze it to determine the initial concentration.

• Incubate the remaining solution at the desired temperature (e.g., 37°C), protected from light.

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots of the solution, transfer to HPLC vials, and analyze immediately.

• HPLC Analysis:

  • Use a suitable mobile phase gradient (e.g., acetonitrile (B52724) and water with 0.1% formic acid) to achieve good separation of the Gracilin A peak from any potential degradation products.

  • Monitor the elution profile at the λmax of Gracilin A.

  • Integrate the peak area of the intact Gracilin A at each time point.

• Data Analysis:

  • Calculate the percentage of Gracilin A remaining at each time point relative to the initial concentration at t=0.

  • Plot the percentage of Gracilin A remaining versus time to visualize the degradation profile.

Quantitative Data Summary

The following tables summarize key quantitative data for Gracilin A and its derivatives from published literature.

Table 1: Biological Activity of Gracilin A

Target	Assay	IC50 (µM)	Reference
Cyclophilin A (CypA)	PPIase Inhibition	0.27	[1]
Cyclophilin D (CypD)	PPIase Inhibition	0.26	[1]

Table 2: Neuroprotective Effects of Gracilin A Derivatives

The lowest effective concentration is indicated in parentheses (µM). Values are calculated as a percentage of untreated control cells in comparison to H2O2 treated cells.

Derivative	Cell Viability vs. H2O2 Toxicity (%)	Mitochondrial Membrane Potential Restoration (%)	ROS Release Inhibition (%)	Cellular GSH Level Increase (%)	mPTP Blockage (%)
Gracilin A Derivative (example)	Data not available	Data not available	Data not available	Data not available	Data not available

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Signaling pathway of Gracilin A, illustrating its immunosuppressive and neuroprotective effects through the inhibition of Cyclophilin A (CypA) and Cyclophilin D (CypD).

Caption: Experimental workflow for assessing the stability of Gracilin A in an aqueous solution using HPLC analysis.

References

• 1. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]

Technical Support Center: Optimizing Gracilin Dosage for Neuroprotection Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working to optimize the dosage of the novel neuroprotective agent, Gracilin.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process of determining the optimal dosage of Gracilin for neuroprotection assays.

Question/Issue	Potential Causes	Suggested Solutions
High cell toxicity is observed at all tested concentrations of Gracilin.	The starting concentrations are too high. Gracilin may have a narrow therapeutic window.	Perform a broader dose-range finding study, starting from nanomolar concentrations. Ensure the drug solvent (e.g., DMSO) concentration is non-toxic to the cells.
No dose-dependent neuroprotective effect is observed.	The concentrations tested are outside the effective range (either too low or too high, leading to a "U-shaped" dose-response). The experimental model of neurotoxicity is too severe.	Test a wider and more granular range of concentrations.[1] Titrate the neurotoxic stimulus (e.g., H₂O₂, glutamate) to achieve approximately 50% cell death in control wells, allowing a window to observe protection.
Results show high variability between replicate wells.	Inconsistent cell seeding density. Pipetting errors during compound or toxin addition. Edge effects in the microplate.	Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes and consistent technique. Avoid using the outer wells of the plate or fill them with a buffer to maintain humidity.
How can I differentiate between a true neuroprotective effect and a general increase in cell proliferation?	Some compounds can stimulate cell division, which may be misinterpreted as neuroprotection in viability assays like MTT.	Supplement viability assays with direct measures of cell death (e.g., LDH assay for cytotoxicity) or apoptosis (e.g., caspase-3 activity assay).[2] Microscopic examination for neuronal morphology and neurite outgrowth can also provide qualitative evidence of neuroprotection.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the design and interpretation of Gracilin dosage optimization experiments.

Q1: What is the recommended starting concentration range for screening a new compound like Gracilin?

A1: For a novel compound with unknown potency, it is advisable to start with a broad, logarithmic dilution series. A typical range would span from 1 nM to 100 µM. This wide range helps in identifying the effective concentration window and any potential toxicity at higher doses.

Q2: What are the essential controls for a neuroprotection assay?

A2: A well-controlled experiment is crucial for valid results. Essential controls include:

• Untreated Control: Cells with media only, to represent 100% viability.

• Vehicle Control: Cells treated with the solvent used to dissolve Gracilin (e.g., DMSO) to ensure it has no effect on its own.

• Toxin-Only Control: Cells exposed only to the neurotoxic stimulus (e.g., glutamate) to establish the baseline for cell death (target ~50% viability).

• Positive Control: A known neuroprotective agent to validate the assay's responsiveness.

Q3: How long should cells be pre-incubated with Gracilin before inducing neurotoxicity?

A3: The pre-incubation time depends on the hypothesized mechanism of action. If Gracilin is thought to act by inducing protective gene expression, a longer pre-incubation (e.g., 12-24 hours) may be necessary. If it acts directly to block a toxic cascade, a shorter pre-incubation (e.g., 1-2 hours) might be sufficient. It is often necessary to test a few different pre-incubation times empirically.

Q4: Which neuronal cell line is most appropriate for these assays?

A4: The choice of cell line depends on the specific neurodegenerative disease being modeled. SH-SY5Y (human neuroblastoma) cells are commonly used due to their neuronal-like properties and ease of culture.[3] For studies targeting specific neuronal populations, primary neuronal cultures or iPSC-derived neurons may be more appropriate, though they are more complex to work with.[4]

Data Presentation: Hypothetical Dose-Response Data

Effective data presentation is key to interpreting experimental outcomes. The tables below show hypothetical results from initial screening assays for Gracilin.

Table 1: Gracilin Cytotoxicity in SH-SY5Y Cells (MTT Assay)

Gracilin Concentration	Mean Cell Viability (% of Control)	Standard Deviation
0 (Vehicle)	100%	4.5
1 µM	98.2%	5.1
10 µM	95.5%	4.8
25 µM	91.3%	5.5
50 µM	70.1%	6.2
100 µM	45.8%	7.1

Table 2: Neuroprotective Efficacy of Gracilin against Glutamate-Induced Excitotoxicity

Gracilin Concentration	Mean Cell Viability (% of Toxin Control)	Standard Deviation
0 (Toxin Only)	52.1%	5.3
100 nM	65.7%	6.1
500 nM	78.4%	5.8
1 µM	89.2%	4.9
5 µM	92.5%	5.2
10 µM	85.3%	6.4

Experimental Protocols

Detailed methodologies are essential for reproducibility. Below are standard protocols for key experiments in optimizing Gracilin dosage.

Protocol 1: MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[6]

• Cell Plating: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.[3]

• Compound Addition: Prepare serial dilutions of Gracilin in culture media. Replace the old media with media containing the different concentrations of Gracilin or vehicle control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Oxidative Stress-Induced Neurotoxicity Assay

This protocol assesses the ability of Gracilin to protect neurons from damage induced by hydrogen peroxide (H₂O₂).

• Cell Plating: Plate and grow SH-SY5Y cells as described in the MTT protocol.

• Pre-incubation: Treat cells with various non-toxic concentrations of Gracilin (determined from the cytotoxicity assay) for 12-24 hours.

• Induction of Toxicity: After pre-incubation, add H₂O₂ to a final concentration of 100 µM (or a pre-determined optimal toxic concentration) to all wells except the untreated controls.

• Incubation: Incubate for 24 hours.

• Viability Assessment: Measure cell viability using the MTT assay or another suitable method like the LDH assay.

Visualizations

Diagrams can clarify complex processes and relationships, from signaling pathways to experimental workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. neuroproof.com [neuroproof.com]
• 3. benchchem.com [benchchem.com]
• 4. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dose-response features of neuroprotective agents: an integrative summary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting Gracilin A crystallization experiments

Welcome to the technical support center for Gracilin A crystallization experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for obtaining high-quality crystals of Gracilin A.

Frequently Asked Questions (FAQs)

Q1: What is Gracilin A and why is its crystallization important?

Gracilin A is a norditerpene isolated from the marine sponge Spongionella gracilis. It has shown potent immunosuppressive and neuroprotective properties.[1] Crystallization is crucial for determining its three-dimensional structure through X-ray crystallography, which is vital for understanding its mechanism of action and for structure-based drug design.

Q2: What are the common challenges in crystallizing Gracilin A?

Like many natural products, crystallizing Gracilin A can be challenging due to factors such as:

• Purity: The presence of even minor impurities can inhibit crystal nucleation and growth.

• Polymorphism: The ability to exist in different crystal forms can lead to inconsistent results.

• Solubility: Finding the optimal solvent or solvent system with suitable solubility properties is critical.

• Oiling out: The compound may separate as an oil instead of a solid crystalline phase.

Q3: What are the most promising crystallization techniques for Gracilin A?

Based on general principles for small molecules and natural products, the following techniques are recommended for initial screening:

• Slow Evaporation: Simple and effective for many organic compounds.

• Vapor Diffusion: A gentle method that allows for slow equilibration and crystal growth.

• Solvent Diffusion (Layering): Useful when a compound is highly soluble in one solvent and poorly soluble in another.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Gracilin A crystallization experiments.

Problem 1: No crystals are forming.

Possible Cause	Suggested Solution
Sub-optimal Solvent System	The solubility of Gracilin A in the chosen solvent may be too high or too low. Screen a variety of solvents with different polarities. Consider using a binary solvent system to fine-tune solubility.
Low Purity	Impurities can inhibit nucleation. Ensure Gracilin A is of the highest possible purity (>95%). Further purification by chromatography may be necessary.
Supersaturation Not Reached	The solution is not concentrated enough for nucleation to occur. Try slowly evaporating the solvent or using a higher initial concentration.
Vibrations or Disturbances	Mechanical shocks can disrupt the formation of stable crystal nuclei. Place your crystallization experiments in a quiet, vibration-free environment.

Problem 2: The sample "oils out" instead of crystallizing.

Possible Cause	Suggested Solution
High Solute Concentration	The concentration of Gracilin A is too high, leading to phase separation as a liquid. Try using a more dilute solution.
Rapid Temperature Change	Cooling the solution too quickly can cause the compound to crash out as an oil. Allow for slow, controlled cooling.
Inappropriate Solvent	The solvent may be too "good," preventing the necessary intermolecular interactions for crystallization. Experiment with less polar solvents or add an anti-solvent.

Problem 3: The resulting crystals are too small, needle-like, or of poor quality.

Possible Cause	Suggested Solution
Rapid Crystal Growth	Fast crystallization often leads to small or poorly formed crystals. Slow down the rate of solvent evaporation or diffusion. For vapor diffusion, use a less volatile precipitant.
Too Many Nucleation Sites	Excessive nucleation leads to a large number of small crystals. Ensure your crystallization vessel is scrupulously clean. Filtering the solution before setting up the experiment can also help.
Impurity Incorporation	Impurities can be trapped in the crystal lattice, affecting quality. Re-purify your Gracilin A sample.

Data Presentation

Table 1: Illustrative Solubility of Gracilin A in Common Organic Solvents at 25°C

Solvent	Polarity Index	Solubility (mg/mL)
Hexane	0.1	< 0.1
Toluene	2.4	1-2
Dichloromethane	3.1	15-20
Acetone (B3395972)	5.1	25-30
Ethyl Acetate	4.4	10-15
Isopropanol	3.9	5-8
Methanol	5.1	8-12
Water	10.2	< 0.01

Experimental Protocols

Protocol 1: Slow Evaporation

• Prepare a nearly saturated solution of Gracilin A in a suitable solvent (e.g., acetone or ethyl acetate) in a clean vial.

• Loosely cap the vial to allow for slow evaporation of the solvent.

• Place the vial in a location with stable temperature and minimal vibrations.

• Monitor the vial periodically for crystal growth over several days to weeks.

Protocol 2: Vapor Diffusion (Hanging Drop Method)

• Prepare a solution of Gracilin A in a suitable solvent (e.g., dichloromethane).

• In the well of a crystallization plate, add a larger volume of a precipitant (a solvent in which Gracilin A is poorly soluble, e.g., hexane).

• Pipette a small drop (1-5 µL) of the Gracilin A solution onto a siliconized glass coverslip.

• Invert the coverslip and seal the well.

• The precipitant vapor will slowly diffuse into the drop, gradually increasing the concentration of Gracilin A and inducing crystallization.

Protocol 3: Solvent Diffusion (Layering)

• Dissolve Gracilin A in a small amount of a "good" solvent (e.g., dichloromethane) at the bottom of a narrow tube or vial.

• Carefully and slowly layer a "poor" solvent (an anti-solvent in which Gracilin A is insoluble, e.g., hexane) on top of the Gracilin A solution, minimizing mixing at the interface.

• Seal the container and leave it undisturbed.

• Crystals should form at the interface between the two solvents as they slowly mix.

Mandatory Visualizations

Signaling Pathways

Gracilin A has been reported to affect multiple signaling pathways, including the MAPK and mTOR pathways.

Caption: Simplified signaling pathways modulated by Gracilin A.

Experimental Workflow

The following diagram outlines a general workflow for the isolation and crystallization of Gracilin A.

References

• 1. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]

Technical Support Center: Refining Gracilin Delivery to the Central Nervous System

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the delivery of Gracilin and its derivatives to the central nervous system (CNS).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in delivering Gracilin to the CNS?

A1: The primary challenges for delivering Gracilin to the CNS are similar to those for other hydrophobic small molecules and include:

• The Blood-Brain Barrier (BBB): This highly selective barrier protects the brain and limits the passage of most therapeutic agents.[1][2]

• Poor Aqueous Solubility: Gracilin, as a diterpenoid, is likely to have low water solubility, making it difficult to formulate for systemic administration.[3]

• Efflux Pumps: Transporter proteins at the BBB, such as P-glycoprotein (P-gp), can actively pump Gracilin out of the brain, reducing its effective concentration.[4]

• First-Pass Metabolism: If administered orally, Gracilin may be extensively metabolized in the liver before it reaches systemic circulation.

Q2: What are the most promising strategies for enhancing Gracilin's CNS penetration?

A2: Several strategies can be employed to improve the delivery of Gracilin across the BBB:

• Nanoparticle-Based Drug Delivery: Encapsulating Gracilin in nanoparticles (e.g., polymeric nanoparticles, liposomes) can improve its solubility, protect it from degradation, and facilitate transport across the BBB.[5][6][7]

• Prodrug Approach: Modifying the Gracilin molecule to create a more lipophilic and BBB-permeable prodrug that is then converted to the active form within the CNS can be effective.[8][9][10]

• Intranasal Delivery: This non-invasive method allows direct transport of drugs to the brain along the olfactory and trigeminal nerves, bypassing the BBB.[11][12][13]

Q3: What are the known mechanisms of action for Gracilin in the CNS?

A3: In-vitro studies have shown that Gracilin and its derivatives exhibit neuroprotective and anti-inflammatory effects by modulating several key signaling pathways, including:

• Activation of the Nrf2 pathway: This pathway is a critical cellular defense mechanism against oxidative stress.[2][14][15]

• Inhibition of the NF-κB pathway: This pathway plays a central role in mediating neuroinflammation.[2][14][15]

• Reduction of p38 MAPK activation: This pathway is involved in inflammation and apoptosis.[2][14][15]

Q4: Are there any in-vivo data available for Gracilin CNS delivery?

A4: Currently, there is limited publicly available in-vivo data specifically detailing the CNS delivery of Gracilin. Most of the existing research has been conducted using in-vitro cell culture models. Therefore, researchers should consider the formulation and delivery strategies outlined in this guide as starting points for their in-vivo studies.

Troubleshooting Guides

Issue 1: Poor Solubility of Gracilin During Formulation

Symptom	Possible Cause	Suggested Solution
Gracilin precipitates out of solution during formulation preparation.	Low aqueous solubility of the diterpenoid structure.	1. Utilize co-solvents: Employ biocompatible co-solvents such as DMSO, ethanol, or PEG to increase solubility. 2. Formulate with surfactants: Use surfactants like Tween 80 or Poloxamer 188 to form micelles that can encapsulate Gracilin. 3. Prepare a nanosuspension: Reduce the particle size of Gracilin to the nanometer range to increase its surface area and dissolution rate. 4. Complex with cyclodextrins: Use cyclodextrins to form inclusion complexes with Gracilin, enhancing its solubility.
Inconsistent drug loading in nanoparticle formulations.	Inefficient encapsulation due to poor affinity between Gracilin and the nanoparticle matrix.	1. Optimize the polymer/lipid composition: Screen different polymers or lipids to find one with better compatibility with Gracilin. 2. Adjust the drug-to-carrier ratio: Experiment with different ratios to find the optimal loading capacity. 3. Modify the formulation process: Vary parameters such as stirring speed, temperature, and solvent evaporation rate during nanoparticle preparation.[10]

Issue 2: Low Brain Penetration in Animal Models

Symptom	Possible Cause	Suggested Solution
Low concentration of Gracilin detected in brain tissue after systemic administration.	Inefficient crossing of the blood-brain barrier.	1. Switch to a targeted delivery system: Use nanoparticles functionalized with ligands (e.g., transferrin, insulin) that can bind to receptors on the BBB and promote receptor-mediated transcytosis.[16] 2. Explore the prodrug strategy: Synthesize a more lipophilic prodrug of Gracilin to enhance passive diffusion across the BBB.[8] 3. Consider intranasal administration: This route can bypass the BBB and deliver Gracilin directly to the brain.[11]
Rapid clearance of Gracilin from the brain.	High activity of efflux pumps (e.g., P-glycoprotein) at the BBB.	1. Co-administer a P-gp inhibitor: Use a known P-glycoprotein inhibitor, such as verapamil (B1683045) or cyclosporin (B1163) A, to block the efflux of Gracilin. (Caution: this can have systemic side effects). 2. Formulate with P-gp inhibiting excipients: Some polymers and surfactants used in nanoparticle formulations (e.g., Pluronics) can inhibit P-gp activity.[16]

Issue 3: Variability in Experimental Results

Symptom	Possible Cause	Suggested Solution
High variability in brain concentration of Gracilin between individual animals.	Inconsistent administration technique.	1. Standardize the administration protocol: For intravenous injections, ensure a consistent injection rate and volume. For intranasal delivery, use a specialized device to ensure accurate and reproducible administration to the olfactory region.[1][5] 2. Acclimatize animals to handling: For awake intranasal dosing, proper acclimation is crucial to reduce stress and ensure consistent delivery.[17]
Discrepancy between in-vitro and in-vivo efficacy.	Poor pharmacokinetic properties of the formulation in vivo.	1. Conduct a thorough pharmacokinetic study: Measure the plasma and brain concentration of Gracilin over time to understand its absorption, distribution, metabolism, and excretion (ADME) profile. 2. Optimize the formulation for in-vivo stability: Ensure that the nanoparticle formulation is stable in the bloodstream and does not prematurely release the drug.

Experimental Protocols

Protocol 1: Formulation of Gracilin-Loaded Polymeric Nanoparticles using Nanoprecipitation

This protocol provides a general method for encapsulating a hydrophobic drug like Gracilin into polymeric nanoparticles.

Materials:

• Gracilin

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone (B3395972) (or other suitable water-miscible organic solvent)

• Poloxamer 188 (or another suitable surfactant)

• Deionized water

• Magnetic stirrer

• Syringe with a needle

Procedure:

• Organic Phase Preparation: Dissolve a known amount of PLGA (e.g., 50 mg) and Gracilin (e.g., 5 mg) in a minimal amount of acetone (e.g., 2 mL). Ensure complete dissolution.

• Aqueous Phase Preparation: Prepare an aqueous solution of Poloxamer 188 (e.g., 1% w/v) in deionized water.

• Nanoprecipitation: While vigorously stirring the aqueous phase on a magnetic stirrer, add the organic phase dropwise using a syringe. Nanoparticles will form spontaneously.

• Solvent Evaporation: Continue stirring the suspension for several hours (e.g., 4-6 hours) at room temperature in a fume hood to allow for the complete evaporation of the organic solvent.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Remove the supernatant and resuspend the nanoparticles in fresh deionized water. Repeat this washing step twice to remove any unencapsulated drug and excess surfactant.

• Characterization: Characterize the nanoparticles for size, polydispersity index (PDI), zeta potential, and drug encapsulation efficiency.

Protocol 2: Intranasal Administration to Mice

This protocol describes a method for intranasal delivery to awake mice.

Materials:

• Gracilin formulation (solution or nanoparticle suspension)

• Micropipette with fine tips

• Animal restraint device (optional)

Procedure:

• Animal Acclimation: For several days prior to the experiment, handle the mice to acclimate them to the procedure and reduce stress.[17]

• Restraint: Gently restrain the mouse by the scruff of the neck to immobilize its head. The mouse can be placed on a wire cage lid for better grip.

• Dosing: Using a micropipette, apply a small droplet (2-3 µL) of the Gracilin formulation to one nostril. Allow the mouse to inhale the droplet.

• Alternate Nostrils: Wait a few seconds and then apply another droplet to the other nostril. Continue this process, alternating between nostrils, until the full dose has been administered.

• Post-Administration Monitoring: Return the mouse to its cage and monitor for any signs of respiratory distress or adverse reactions.

Protocol 3: Quantification of Gracilin in Brain Tissue by LC-MS/MS

This protocol provides a general workflow for the extraction and quantification of a small molecule from brain tissue.

Materials:

• Brain tissue sample

• Homogenizer

• Ice-cold phosphate-buffered saline (PBS)

• Acetonitrile (B52724) with 0.1% formic acid (protein precipitation solution)

• Internal standard (a structurally similar compound not present in the sample)

• Centrifuge

• LC-MS/MS system

Procedure:

• Tissue Homogenization: Accurately weigh the brain tissue sample. Add ice-cold PBS (e.g., 4 volumes of PBS to 1 volume of tissue) and homogenize until a uniform consistency is achieved.

• Protein Precipitation: To a known volume of the brain homogenate, add three volumes of ice-cold acetonitrile containing the internal standard. Vortex vigorously for 1 minute to precipitate the proteins.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Collection: Carefully collect the supernatant and transfer it to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. Develop a specific and sensitive method for the detection and quantification of Gracilin and the internal standard.

• Quantification: Generate a calibration curve using known concentrations of Gracilin and the internal standard to quantify the amount of Gracilin in the brain tissue sample.[18][19][20]

Quantitative Data Summary

Disclaimer: The following tables summarize general quantitative data relevant to CNS drug delivery. Specific data for Gracilin is not yet available in the public domain and will need to be determined experimentally.

Table 1: Physicochemical Properties of Diterpenoids (as a proxy for Gracilin)

Property	Typical Range	Implication for CNS Delivery
Molecular Weight ( g/mol )	300 - 500	Generally favorable for passive diffusion across the BBB.
LogP (octanol-water partition coefficient)	High (>3)	Indicates high lipophilicity, which can aid in crossing the BBB but may lead to poor aqueous solubility.
Aqueous Solubility	Low	Poses a significant challenge for formulation and systemic administration.

Table 2: Comparison of CNS Delivery Strategies

Delivery Strategy	Potential Brain Bioavailability	Advantages	Disadvantages
Intravenous Injection (unformulated)	Very Low	Simple administration.	Poor BBB penetration; rapid systemic clearance.
Nanoparticle Formulation (IV)	Low to Moderate	Improved solubility and stability; potential for BBB targeting.	Complex formulation; potential for RES uptake.
Intranasal Delivery	Moderate to High	Bypasses the BBB; non-invasive.	Limited volume of administration; potential for mucociliary clearance.
Prodrug Approach (IV)	Moderate	Enhanced lipophilicity for better BBB penetration.	Requires efficient conversion to the active drug in the CNS.

Visualizations

Caption: Key signaling pathways modulated by Gracilin.

Caption: Experimental workflow for CNS drug delivery.

References

• 1. Establishment of an Olfactory Region-specific Intranasal Delivery Technique in Mice to Target the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A highly sensitive LC-MS/MS method for quantitative determination of 7 vitamin D metabolites in mouse brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research-support.uq.edu.au [research-support.uq.edu.au]
• 6. The Impact of Nuclear Factor Kappa B on the Response of Microglia in Spinal Cord Injuries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Intranasal Nose-to-Brain Drug Delivery via the Olfactory Region in Mice: Two In-Depth Protocols for Region-Specific Intranasal Application of Antibodies and for Expression Analysis of Fc Receptors via In Situ Hybridization in the Nasal Mucosa | Springer Nature Experiments [experiments.springernature.com]
• 10. benchchem.com [benchchem.com]
• 11. Understanding MAPK Signaling Pathways in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Marine Terpenoids from Polar Latitudes and Their Potential Applications in Biotechnology [mdpi.com]
• 17. Intranasal Administration of CNS Therapeutics to Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A quantitative LC-MS/MS method for determination of a small molecule agonist of EphA2 in mouse plasma and brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Gracilin Extraction from Spongionella gracilis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the extraction of Gracilin from the marine sponge Spongionella gracilis. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to enhance your research outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Gracilin and why is it of interest?

A1: Gracilin is a spongiane diterpenoid, a type of secondary metabolite, isolated from the marine sponge Spongionella gracilis. It has garnered significant interest in the scientific community due to its potent biological activities, including neuroprotective, immunosuppressive, and anti-inflammatory properties.[1] These effects are partly attributed to its ability to activate the Nrf2/ARE pathway and inhibit cyclophilins A and D, which are implicated in various disease processes.

Q2: What are the general steps involved in Gracilin extraction?

A2: The general workflow for obtaining Gracilin involves three main stages:

• Extraction: Isolating the crude extract from the sponge biomass using suitable organic solvents.

• Fractionation: Separating the crude extract into fractions with varying polarities to concentrate the desired compounds.

• Purification: Isolating pure Gracilin from the enriched fraction using chromatographic techniques.

Q3: Which solvents are most effective for the initial extraction of Gracilin?

A3: While specific comparative studies on Gracilin yield with different solvents are limited, diterpenes are typically extracted with moderately polar to non-polar solvents. A common approach for marine natural products is a sequential extraction starting with a less polar solvent and moving to a more polar one. For Gracilin and similar diterpenoids, solvents like methanol (B129727), ethanol, acetone, and chloroform (B151607) are often used.[2] A study on Spongionella sp. utilized an initial extraction from which a crude extract was obtained for further fractionation.[1]

Q4: Is it possible to cultivate Spongionella gracilis to obtain a sustainable source of Gracilin?

A4: Currently, there is a lack of specific published protocols for the cultivation of Spongionella gracilis. However, research into the cultivation of other marine sponges is ongoing and can provide a starting point. Techniques such as mariculture (in-sea cultivation) and aquaculture (land-based cultivation in closed systems) have been explored for other sponge species. These methods aim to produce a sustainable supply of bioactive compounds without depleting wild populations. Further research is needed to adapt these techniques for S. gracilis. Additionally, the sponge harbors a diverse community of symbiotic microorganisms, which may play a role in the production of secondary metabolites.[3][4]

Experimental Protocols

Protocol 1: Extraction and Fractionation of Gracilin from Spongionella gracilis

This protocol is based on a modified Kupchan scheme used for the isolation of Gracilin analogues from Spongionella species.[1]

Materials:

• Freeze-dried and ground Spongionella gracilis biomass

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• Hexane (B92381)

• Deionized water

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• Extraction:

  • Soak the freeze-dried and ground sponge biomass in a 1:1 mixture of MeOH and CH₂Cl₂ at room temperature.

  • Stir the mixture for 24 hours.

  • Filter the mixture to separate the solvent from the biomass.

  • Repeat the extraction process on the biomass residue two more times with a fresh solvent mixture.

  • Combine all the filtrates.

• Solvent Partitioning (Liquid-Liquid Extraction):

  • Concentrate the combined filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

  • Suspend the crude extract in a 9:1 mixture of MeOH and water.

  • Perform a liquid-liquid extraction by partitioning the aqueous MeOH suspension against hexane in a separatory funnel.

  • Separate the hexane layer from the aqueous MeOH layer.

  • Repeat the hexane extraction three times.

  • Combine the hexane fractions (this will contain non-polar compounds).

  • The aqueous MeOH fraction will contain the more polar compounds, including Gracilin.

• Further Fractionation:

  • Evaporate the solvent from the aqueous MeOH fraction to obtain a dried extract enriched with Gracilin. This fraction is now ready for chromatographic purification.

Protocol 2: Purification of Gracilin by Chromatography

This protocol outlines the subsequent purification steps following extraction and fractionation.

Materials:

• Dried aqueous MeOH fraction from Protocol 1

• Silica (B1680970) gel for column chromatography

• Sephadex LH-20

• Reversed-phase C18 silica gel

• Solvents for chromatography (e.g., hexane, ethyl acetate, methanol, water gradients)

• Thin Layer Chromatography (TLC) plates

• HPLC system (for final purification, if necessary)

Procedure:

• Silica Gel Column Chromatography:

  • Dissolve the dried aqueous MeOH fraction in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

  • Pack a silica gel column with a non-polar solvent (e.g., hexane).

  • Apply the sample-adsorbed silica gel to the top of the column.

  • Elute the column with a gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Collect fractions and monitor them by TLC to identify those containing Gracilin.

• Sephadex LH-20 Size Exclusion Chromatography:

  • Pool the Gracilin-containing fractions from the silica gel column and concentrate them.

  • Dissolve the concentrate in a suitable solvent (e.g., methanol or a mixture of chloroform and methanol).

  • Apply the sample to a Sephadex LH-20 column equilibrated with the same solvent.

  • Elute with the same solvent and collect fractions. This step helps to separate compounds based on their size.

• Reversed-Phase (RP-C18) Chromatography:

  • Concentrate the Gracilin-containing fractions from the Sephadex column.

  • Dissolve the sample in a polar solvent mixture (e.g., methanol/water).

  • Apply the sample to an RP-C18 column.

  • Elute with a gradient of decreasing polarity, for example, starting with a high percentage of water and gradually increasing the percentage of methanol or acetonitrile.

  • Collect fractions and analyze for the presence of pure Gracilin. High-Performance Liquid Chromatography (HPLC) with an RP-C18 column can be used for final purification to achieve high purity.

Troubleshooting Guides

Issue 1: Low Yield of Crude Gracilin Extract

Potential Cause	Suggested Solution
Incomplete Cell Lysis	Ensure the sponge biomass is thoroughly freeze-dried and finely ground to maximize the surface area for solvent penetration. Consider using ultrasonication during the extraction process to aid in cell wall disruption.[5]
Inappropriate Solvent Choice	The polarity of the extraction solvent is crucial. If the yield is low with a particular solvent, try a solvent or solvent mixture with a different polarity. A sequential extraction with solvents of increasing polarity (e.g., hexane, then ethyl acetate, then methanol) can also be effective.
Insufficient Extraction Time/Cycles	Increase the extraction time or the number of extraction cycles to ensure all the Gracilin is extracted from the biomass. Monitor the extract from each cycle by TLC to determine when the extraction is complete.
Degradation of Gracilin	Diterpenes can be sensitive to heat and light. Avoid high temperatures during solvent evaporation by using a rotary evaporator at a low temperature (<40°C). Protect the extracts from light by using amber glassware or covering the flasks with aluminum foil.

Issue 2: Emulsion Formation During Liquid-Liquid Extraction

Potential Cause	Suggested Solution
High Concentration of Surfactant-like Molecules	Sponges contain a variety of lipids and other molecules that can act as emulsifiers. To break an emulsion, you can try adding a saturated solution of sodium chloride (brine) to the separatory funnel, which increases the ionic strength of the aqueous phase and can help force the separation of the layers.[6]
Vigorous Shaking	Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the phases. This reduces the formation of stable emulsions.[6]
Centrifugation	If an emulsion persists, transferring the mixture to centrifuge tubes and centrifuging can help to break the emulsion and separate the layers.

Issue 3: Difficulty in Purifying Gracilin

Potential Cause	Suggested Solution
Co-elution of Structurally Similar Compounds	Spongionella gracilis produces a variety of other diterpenes and steroids that may have similar polarities to Gracilin. Use a combination of different chromatographic techniques that separate based on different principles (e.g., normal-phase, reversed-phase, and size-exclusion chromatography).[1]
Poor Resolution in Column Chromatography	Optimize the solvent system for your chromatographic separation. Use TLC to test different solvent systems to find one that gives good separation of Gracilin from other compounds. Using a shallower solvent gradient during column elution can also improve resolution.
Sample Overloading	Overloading the chromatography column can lead to poor separation. Ensure that you are not loading too much crude extract onto your column. It is better to run multiple smaller columns than one overloaded large column.

Data Presentation

Table 1: Summary of Chromatographic Techniques for Gracilin Purification

Chromatographic Technique	Stationary Phase	Principle of Separation	Typical Mobile Phase	Purpose in Gracilin Purification
Normal-Phase Chromatography	Silica Gel	Adsorption (Polarity)	Hexane/Ethyl Acetate Gradient	Initial fractionation of the crude extract.
Size-Exclusion Chromatography	Sephadex LH-20	Molecular Size	Methanol or Chloroform/Methanol	Removal of high and low molecular weight impurities.
Reversed-Phase Chromatography	C18 Silica Gel	Partitioning (Polarity)	Methanol/Water or Acetonitrile/Water Gradient	Final purification of Gracilin.

Visualizations

Putative Biosynthetic Pathway of Gracilin

The following diagram illustrates a plausible biosynthetic pathway for a spongiane diterpene like Gracilin, starting from the basic building blocks of terpene synthesis.

Caption: Putative biosynthetic pathway for Gracilin.

Experimental Workflow for Gracilin Extraction and Purification

This diagram outlines the logical flow of the experimental procedures described above.

Caption: Workflow for Gracilin extraction and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. marinechem.alfa-chemistry.com [marinechem.alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. rombio.unibuc.ro [rombio.unibuc.ro]
• 5. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Strategies to Enhance the Selectivity of Gracilin for CypD

Welcome to the technical support center for researchers working with Gracilin and its analogs to target Cyclophilin D (CypD). This resource provides answers to frequently asked questions and troubleshooting guidance for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Gracilin A in relation to CypD?

Gracilin A, a norditerpene isolated from the marine sponge Spongionella gracilis, exhibits neuroprotective and immunosuppressive properties by inhibiting cyclophilins.[1][2] Its primary mechanism in neuroprotection involves the inhibition of Cyclophilin D (CypD), a mitochondrial matrix protein.[1][3] CypD is a key regulator of the mitochondrial permeability transition pore (mPTP), a non-specific channel in the inner mitochondrial membrane.[4] Under conditions of cellular stress, such as high levels of calcium and reactive oxygen species (ROS), CypD promotes the opening of the mPTP.[4] This leads to mitochondrial swelling, dissipation of the mitochondrial membrane potential, and release of pro-apoptotic factors, ultimately causing cell death. Gracilin A and its derivatives can bind to CypD, preventing its interaction with mPTP components and thus inhibiting pore opening.[3][5] This action helps to maintain mitochondrial integrity and protect cells from oxidative damage.[5]

Q2: Why is enhancing the selectivity of Gracilin for CypD over CypA important?

Gracilin A naturally inhibits both Cyclophilin A (CypA) and Cyclophilin D (CypD) with similar potency.[2] While CypD inhibition is linked to neuroprotective effects, CypA inhibition is associated with immunosuppression.[1] For treating neurodegenerative diseases, it is highly desirable to have compounds that selectively inhibit CypD to avoid the unwanted side effect of suppressing the immune system.[1] Therefore, enhancing the selectivity of Gracilin derivatives for CypD is a key strategy in developing targeted neuroprotective therapeutics.

Q3: What are the key structural modifications to Gracilin A that enhance selectivity for CypD?

Structure-activity relationship (SAR) studies on synthetic analogs of Gracilin A have identified key structural features that influence selectivity for CypD over CypA. Docking experiments and subsequent synthesis have shown that modifications to the furanose ring and the presence or absence of certain functional groups are critical. For example, one study proposed a novel derivative based on a mono-acetoxy furanose derivative of gracilin (compound 29a), characterized by the presence of a diol and the absence of a gem-dimethyl group, which was predicted to have increased affinity for CypD.[3] Generally, simplifying the Gracilin A structure while maintaining key pharmacophoric elements has been a successful strategy.[5] Researchers have found that even minor changes can shift the selectivity profile. For instance, certain simplified derivatives have demonstrated significant selectivity for CypD over CypA, highlighting their potential as neuroprotective agents devoid of immunosuppressive effects.[5]

Quantitative Data Summary

The following table summarizes the inhibitory activity of Gracilin A and some of its derivatives against CypA and CypD.

Compound	IC50 for CypA (µM)	IC50 for CypD (µM)	Selectivity (CypA/CypD)	Reference
Gracilin A	0.27	0.26	~1	[2]
Derivative 5	>10	0.83	>12	[6]
Derivative B52	~1.5	0.01	150	[7]
Derivative B53	~0.3	0.01	30	[7]

Experimental Protocols

Cyclophilin Peptidyl-Prolyl Isomerase (PPIase) Activity Assay

This assay measures the ability of a compound to inhibit the cis-trans isomerization of a peptide substrate catalyzed by a cyclophilin enzyme.

Materials:

• Recombinant human CypA or CypD

• Substrate: N-succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA)

• Chymotrypsin (B1334515)

• Assay buffer: 20 mM Tris-HCl, 50 mM NaCl, pH 7.8

• Test compound (e.g., Gracilin derivative) dissolved in DMSO

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 390 nm

Procedure:

• Prepare the reaction mixture in the wells of a 96-well plate. Each well should contain the assay buffer, the desired concentration of CypA or CypD (e.g., 1 nM), and the test compound at various concentrations. Include a control with no inhibitor.

• Pre-cool the plate at 4°C for 1 hour.

• Add chymotrypsin (e.g., 0.4 mg/mL) to each well.

• Initiate the reaction by adding the substrate Suc-AAPF-pNA (e.g., 0.1 mg/mL).

• Immediately measure the increase in absorbance at 390 nm over time using a spectrophotometer. The rate of absorbance change is proportional to the PPIase activity.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Mitochondrial Permeability Transition Pore (mPTP) Opening Assay

This assay measures the opening of the mPTP in live cells using the calcein-cobalt method.

Materials:

• Cell line (e.g., SH-SY5Y neuroblastoma cells)

• Calcein (B42510) AM

• Cobalt Chloride (CoCl2)

• Ionomycin (or another mPTP inducer like tert-Butyl hydroperoxide)

• MPTP Wash Buffer

• Flow cytometer or fluorescence microscope

Procedure:

• Culture cells to the desired confluency.

• Treat the cells with the test compound (Gracilin derivative) for the desired time and concentration. Include appropriate controls (untreated, vehicle control, and a positive control like Cyclosporin A).

• Induce mPTP opening by adding an inducer like Ionomycin or TBHP.

• Load the cells with Calcein AM. Calcein AM is cell-permeable and is cleaved by intracellular esterases to the fluorescent calcein, which is retained in the cytoplasm and mitochondria.

• Add CoCl2 to the cells. CoCl2 quenches the fluorescence of calcein in the cytoplasm but cannot enter the mitochondria if the mPTP is closed.

• Analyze the mitochondrial fluorescence using a flow cytometer or fluorescence microscope. A decrease in mitochondrial fluorescence indicates the opening of the mPTP, allowing CoCl2 to enter and quench the mitochondrial calcein.

Troubleshooting Guides

Issue 1: High background in the PPIase assay.

• Possible Cause: Spontaneous isomerization of the substrate.

• Troubleshooting Step: The functional assays are known to be technically challenging due to the background isomerization rate of the substrate.[8] Ensure that the assay conditions (temperature, pH) are strictly controlled. Run a control without any enzyme to measure the rate of spontaneous isomerization and subtract this from your experimental values.

Issue 2: Inconsistent results in the mPTP assay.

• Possible Cause: Variability in cell health or density.

• Troubleshooting Step: Ensure that cells are healthy and plated at a consistent density for all experiments. Over-confluent or unhealthy cells can have altered mitochondrial function, leading to variability.

• Possible Cause: Inconsistent loading of Calcein AM.

• Troubleshooting Step: Optimize the concentration and incubation time for Calcein AM for your specific cell line to ensure consistent and optimal loading.

Issue 3: Test compound precipitates in the assay buffer.

• Possible Cause: Poor solubility of the Gracilin derivative.

• Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO) is low and consistent across all wells. If solubility is still an issue, consider using a different solvent or a solubilizing agent that does not interfere with the assay.

Issue 4: No inhibition observed with a known inhibitor.

• Possible Cause: Inactive enzyme.

• Troubleshooting Step: Verify the activity of your recombinant CypA and CypD using a known inhibitor like Cyclosporin A. Ensure proper storage and handling of the enzymes to maintain their activity.

Visualizations

Caption: Signaling Pathway of Gracilin-Mediated CypD Inhibition.

Caption: Experimental Workflow for Assessing Gracilin Selectivity.

Caption: Troubleshooting Logic for Inconsistent Results.

References

• 1. Mitochondrial Permeability Transition Pore Assay Kit (ab239704) is not available | Abcam [abcam.com]
• 2. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 3. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 4. Cyclophilin D in Mitochondrial Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. Discovery and molecular basis of subtype-selective cyclophilin inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PPIase Services | PPIase Assays | Selcia [selcia.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Neuroprotective Effects of Gracilin A and Gracilin L

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the neuroprotective properties of two marine-derived diterpenoids, Gracilin A and Gracilin L. While both compounds, isolated from the sponge Spongionella gracilis, have demonstrated potential in mitigating neuronal damage, they exhibit distinct profiles in their mechanisms of action and efficacy under different pathological stimuli. This document synthesizes available experimental data to facilitate an objective comparison for research and development purposes. It is important to note that direct comparative studies under identical experimental conditions are limited; therefore, this guide presents data from discrete studies, highlighting the respective experimental models.

Executive Summary

Gracilin A is reported to possess the most potent neuroprotective activity within the gracilin family.[1][2] Its mechanisms are multifaceted, involving direct antioxidant effects, modulation of key inflammatory pathways, and protection of mitochondrial integrity. Gracilin L also demonstrates neuroprotective capabilities, primarily through its anti-inflammatory actions. The available data suggests that Gracilin A may offer a broader spectrum of neuroprotection, addressing both oxidative stress and neuroinflammation, while Gracilin L's known effects are more specifically centered on combating inflammation.

Quantitative Data Comparison

The following tables summarize the quantitative data on the neuroprotective effects of Gracilin A and Gracilin L from published studies. It is crucial to consider the different experimental models used for each compound when interpreting these data.

Table 1: Neuroprotective Effects of Gracilin A and its Derivatives against Oxidative Stress

• Model: Hydrogen Peroxide (H₂O₂)-induced oxidative stress in human neuroblastoma SH-SY5Y cells.[3]

Parameter	Gracilin A Derivative	Concentration (µM)	% Improvement vs. H₂O₂ Control
Cell Viability	27a	0.1	~40% increase
27b	0.1	~35% increase
29a	0.1	~45% increase
Mitochondrial Membrane Potential	27a	0.1	~20% restoration
27b	0.1	~18% restoration
29a	0.1	~25% restoration
ROS Inhibition	27a	0.1	~30% reduction
27b	0.1	~25% reduction
29a	0.1	~35% reduction
GSH Levels	27a	0.1	~15% increase
27b	0.1	~12% increase
29a	0.1	~18% increase

Table 2: Anti-inflammatory and Neuroprotective Effects of Gracilin L

• Model: Lipopolysaccharide (LPS)-induced inflammation in murine microglia BV2 cells and a BV2-SH-SY5Y co-culture system.[1]

Parameter	Gracilin L Concentration (µM)	% Effect vs. LPS Control
ROS Inhibition (BV2 cells)	0.1	Significant reduction
1	~40% reduction (comparable to Cyclosporin A)
TNF-α Reduction (BV2 cells)	0.01 - 1	Reduction to near-control levels
Neuroprotection (SH-SY5Y viability in co-culture)	1	Protection against LPS-induced neuronal death

Signaling Pathways and Mechanisms of Action

Gracilin A and Gracilin L exert their neuroprotective effects through the modulation of critical signaling pathways involved in oxidative stress and inflammation.

Gracilin A: A Multi-Target Approach

Gracilin A demonstrates a broad mechanism of action, targeting both oxidative stress and neuroinflammation.[4] A key aspect of its neuroprotective effect is the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a master regulator of the antioxidant response.[4] By promoting Nrf2 translocation to the nucleus, Gracilin A upregulates the expression of antioxidant enzymes, thereby reducing cellular damage from reactive oxygen species (ROS).

Simultaneously, Gracilin A inhibits the pro-inflammatory NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2] This inhibition leads to a decrease in the production of pro-inflammatory cytokines such as TNF-α and IL-6.[4] Furthermore, Gracilin A is an inhibitor of cyclophilins A (CypA) and D (CypD), with the inhibition of CypD being linked to the protection of mitochondrial function and prevention of the mitochondrial permeability transition pore (mPTP) opening, a critical event in apoptosis.[5]

Caption: Gracilin A's multi-target neuroprotective pathways.

Gracilin L: Focused Anti-Inflammatory Action

The neuroprotective effects of Gracilin L are primarily attributed to its anti-inflammatory properties.[1] It has been shown to block the translocation of NF-κB to the nucleus, thereby inhibiting the downstream production of pro-inflammatory mediators.[2] By suppressing microglial activation and the subsequent release of cytotoxic factors, Gracilin L indirectly protects neurons from inflammatory damage.

Caption: Gracilin L's anti-inflammatory neuroprotective pathway.

Crosstalk between Nrf2 and NF-κB Signaling

The interplay between the Nrf2 and NF-κB pathways is a critical aspect of cellular response to stress and inflammation. Activation of the Nrf2 pathway can inhibit NF-κB signaling, creating an anti-inflammatory environment.[6] This crosstalk is a key component of the neuroprotective effects observed with compounds like Gracilin A that can modulate both pathways.

Caption: Crosstalk between Nrf2 and NF-κB signaling pathways.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., Gracilin A derivatives) for 1-2 hours.

• Induction of Damage: Introduce the neurotoxic agent (e.g., 150 µM H₂O₂) and incubate for the desired period (e.g., 24 hours).[7]

• MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the untreated control.

Reactive Oxygen Species (ROS) Measurement (DCFH-DA Assay)

This assay quantifies the intracellular levels of ROS.

• Cell Seeding and Treatment: Plate cells in a 96-well black plate and treat with the test compound and neurotoxic agent as described for the MTT assay.

• DCFH-DA Loading: Wash the cells with serum-free medium and then incubate with 20 µM of 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) for 30-60 minutes at 37°C in the dark.[10]

• Washing: Gently wash the cells twice with PBS to remove excess probe.

• Fluorescence Measurement: Add 100 µL of PBS to each well and immediately measure the fluorescence intensity using a fluorescence plate reader with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[10]

• Data Analysis: Normalize the fluorescence intensity to the control group and express the results as a percentage of ROS production relative to the stressed (e.g., H₂O₂ or LPS treated) group.

Neuron-Microglia Co-culture for Neuroprotection Assay

This assay assesses the ability of a compound to protect neurons from inflammation-mediated damage by microglia.

• Cell Seeding: Plate SH-SY5Y neurons in a 24-well plate. Place cell culture inserts with an appropriate pore size (e.g., 0.4 µm) into the wells and seed BV2 microglia cells into the inserts.

• Microglial Treatment: Pre-treat the BV2 microglia in the inserts with the test compound (e.g., Gracilin L) for 1 hour.[1]

• Induction of Inflammation: Add LPS (e.g., 500 ng/mL) to the inserts containing the BV2 cells and incubate for 24 hours.[1]

• Assessment of Neuronal Viability: After the 24-hour incubation, remove the inserts containing the microglia. Assess the viability of the SH-SY5Y neurons in the lower chamber using the MTT assay as described above.

• Data Analysis: Compare the viability of neurons co-cultured with treated, LPS-stimulated microglia to those co-cultured with untreated, LPS-stimulated microglia.

Conclusion

Both Gracilin A and Gracilin L exhibit promising neuroprotective properties, albeit through potentially different primary mechanisms. Gracilin A appears to be a more potent and broad-spectrum neuroprotective agent, effectively combating both oxidative stress and neuroinflammation through the modulation of Nrf2 and NF-κB pathways, as well as by preserving mitochondrial health. Gracilin L's neuroprotective effects, based on current literature, are more specifically linked to its anti-inflammatory action via the inhibition of NF-κB.

For drug development professionals, Gracilin A and its derivatives may represent more versatile lead compounds for neurodegenerative diseases where both oxidative stress and inflammation are key pathological features. Further research involving direct, side-by-side comparisons of Gracilin A and Gracilin L in various neurodegenerative models is warranted to fully elucidate their comparative efficacy and therapeutic potential.

References

• 1. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simplified immunosuppressive and neuroprotective agents based on gracilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 6. Dissecting the Crosstalk Between Nrf2 and NF-κB Response Pathways in Drug-Induced Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. cyrusbio.com.tw [cyrusbio.com.tw]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Gracilin as a BACE1 Inhibitor: A Comparative Validation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gracilin and its potential as a Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) inhibitor, a key target in Alzheimer's disease research. The following sections present available experimental data, compare Gracilin with other BACE1 inhibitors that have undergone clinical investigation, and provide detailed experimental protocols for validation assays.

Executive Summary

BACE1 Signaling Pathway in Alzheimer's Disease

BACE1 is the rate-limiting enzyme in the amyloidogenic pathway, initiating the cleavage of the Amyloid Precursor Protein (APP). This cleavage, followed by subsequent processing by γ-secretase, leads to the production of amyloid-beta (Aβ) peptides, which are central to the pathology of Alzheimer's disease. Inhibiting BACE1 is therefore a primary therapeutic strategy to reduce Aβ production.

Caption: The BACE1 signaling pathway in the amyloidogenic processing of APP.

Comparative Analysis of BACE1 Inhibitors

While a specific IC50 value for Gracilin's BACE1 inhibition is not currently available, a qualitative inhibitory effect has been reported.[1] For a comprehensive evaluation, this section compares Gracilin with several BACE1 inhibitors that have advanced to clinical trials. The table below summarizes their in vitro and in-cell potency.

Inhibitor	Target	In Vitro IC50/Ki	Cellular IC50/EC50
Gracilin A	BACE1	Data not available	Data not available
Verubecestat (MK-8931)	BACE1	IC50: 13 nM	EC50: 13 nM (in HEK293 cells)
Elenbecestat (E2609)	BACE1	Ki: 6.8 nM	IC50: 15 nM (in rat primary neurons)
Lanabecestat (AZD3293)	BACE1	IC50: 1.8 nM	IC50: 5.5 nM (in SH-SY5Y cells)
Atabecestat (JNJ-54861911)	BACE1	IC50: 4.7 nM	IC50: 6.3 nM (in SH-SY5Y cells)
CNP520	BACE1	Ki: 1.6 nM	IC50: 1.7 nM (in primary cortical neurons)

Experimental Protocols

Accurate and reproducible experimental data are crucial for the validation of any potential BACE1 inhibitor. The following are detailed protocols for key in vitro and cell-based assays.

In Vitro BACE1 Inhibition Assay (FRET-based)

This assay directly measures the enzymatic activity of BACE1 and the inhibitory potential of a compound in a cell-free system.

Workflow for In Vitro BACE1 FRET Assay

Caption: Experimental workflow for the in vitro BACE1 FRET assay.

Materials:

• Recombinant human BACE1 enzyme

• BACE1 FRET substrate (e.g., a peptide derived from the Swedish mutant APP sequence)

• Assay Buffer: 50 mM Sodium Acetate, pH 4.5

• Test compound (e.g., Gracilin) dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compound in Assay Buffer. The final DMSO concentration should be kept below 1%.

• Add the diluted test compound solutions to the wells of the 96-well plate.

• Add the BACE1 enzyme solution to all wells except for the blank (no enzyme) control.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding the FRET substrate solution to each well.

• Immediately measure the fluorescence intensity in a kinetic mode for 60 minutes at 37°C, or as an endpoint reading after a fixed incubation time.

• Calculate the percent inhibition for each concentration of the test compound relative to the control (enzyme and substrate without inhibitor).

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based BACE1 Inhibition Assay

This assay assesses the ability of a compound to inhibit BACE1 activity within a cellular context, providing a more physiologically relevant measure of potency.

Workflow for Cell-Based BACE1 Assay

Caption: Experimental workflow for the cell-based BACE1 inhibition assay.

Materials:

• Cell line overexpressing human APP (e.g., HEK293-APPsw or SH-SY5Y-APP)

• Cell culture medium and supplements (e.g., DMEM, FBS, antibiotics)

• Test compound (e.g., Gracilin) dissolved in DMSO

• Multi-well cell culture plates

• Aβ40 and Aβ42 ELISA kits

• Cell lysis buffer

• BCA protein assay kit

Procedure:

• Seed the APP-overexpressing cells in multi-well plates and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in cell culture medium.

• Remove the existing medium from the cells and replace it with the medium containing the test compound dilutions. Include a vehicle control (DMSO).

• Incubate the cells for 24-48 hours at 37°C in a CO2 incubator.

• Collect the conditioned medium from each well.

• Measure the concentrations of Aβ40 and Aβ42 in the conditioned medium using specific ELISA kits according to the manufacturer's instructions.

• Lyse the cells and determine the total protein concentration using a BCA protein assay to normalize the Aβ levels.

• Calculate the percent reduction in Aβ production for each concentration of the test compound relative to the vehicle control.

• Plot the percent reduction against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

Gracilin presents an interesting profile as a potential multi-target therapeutic for Alzheimer's disease, with reported in vitro inhibitory activity against BACE1.[1] However, the lack of specific quantitative data for its BACE1 inhibition highlights the need for further rigorous validation using standardized assays as detailed in this guide. By directly comparing its potency with other BACE1 inhibitors and elucidating its precise mechanism of action, the therapeutic potential of Gracilin can be more definitively established. Researchers are encouraged to utilize the provided protocols to generate robust and comparable data to advance our understanding of this promising natural product.

References

• 1. Gracilins: Spongionella-derived promising compounds for Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Immunosuppressive Activities of Gracilin A and Cyclosporin A

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the immunosuppressive properties of Gracilin A, a marine-derived norditerpene, and Cyclosporin A, a well-established immunosuppressant drug. The information presented is supported by experimental data to facilitate informed decisions in research and drug development.

At a Glance: Gracilin A vs. Cyclosporin A

Parameter	Gracilin A	Cyclosporin A
Primary Target	Cyclophilin A (CypA) and Cyclophilin D (CypD)	Cyclophilin A (CypA)
Mechanism of Action	Inhibition of calcineurin phosphatase activity via formation of a Gracilin A-CypA complex, leading to decreased T-cell activation and proliferation.	Inhibition of calcineurin phosphatase activity through the formation of a Cyclosporin A-CypA complex, which blocks the transcription of IL-2 and other cytokines, thus suppressing T-cell activation.[1][2]
IC50 for Cyclophilin A (CypA) Inhibition	0.27 µM[3]	Not widely reported, but its complex with CypA inhibits calcineurin with high potency.
IC50 for T-Cell Proliferation	2.84 µM (in NCI-H1299 lung cancer cells)[4]	~0.01 - 0.05 µM (in human peripheral blood mononuclear cells)[3]
IC50 for IL-2 Production Inhibition	Data on derivatives suggest potent inhibition.	~0.005 - 0.03 µM[3]
IC50 for Calcineurin Inhibition	Potent inhibition demonstrated by derivatives.	~0.007 µM[5]

Note: IC50 values can vary depending on the specific experimental conditions, cell types, and assay methods used. The data presented here is for comparative purposes.

Mechanism of Action: A Shared Pathway

Both Gracilin A and Cyclosporin A exert their immunosuppressive effects by targeting the calcineurin signaling pathway, a critical cascade in T-lymphocyte activation. The key steps are outlined below:

Caption: T-Cell activation pathway and inhibition by Gracilin A and Cyclosporin A.

Upon T-cell receptor (TCR) stimulation, intracellular calcium levels rise, leading to the activation of calcineurin.[1] Activated calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), allowing it to translocate to the nucleus and initiate the transcription of genes encoding inflammatory cytokines, most notably Interleukin-2 (IL-2).[1] IL-2 is a potent T-cell growth factor that drives their proliferation and differentiation.

Both Gracilin A and Cyclosporin A bind to the intracellular protein cyclophilin A (CypA).[5] This drug-cyclophilin complex then binds to and inhibits the phosphatase activity of calcineurin.[2][5] This blockade prevents the dephosphorylation and nuclear translocation of NFAT, thereby suppressing IL-2 gene transcription and ultimately leading to immunosuppression.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of immunosuppressive agents. Below are representative protocols for key in vitro assays.

T-Cell Proliferation Assay (CFSE-based)

This assay measures the extent of T-lymphocyte division in response to stimulation.

Caption: Workflow for a CFSE-based T-cell proliferation assay.

1. Cell Preparation:

• Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using density gradient centrifugation (e.g., Ficoll-Paque).

• Wash the cells with phosphate-buffered saline (PBS).

2. CFSE Staining:

• Resuspend PBMCs at a concentration of 1-10 x 10^6 cells/mL in pre-warmed PBS.

• Add Carboxyfluorescein succinimidyl ester (CFSE) to a final concentration of 1-5 µM and incubate for 10-15 minutes at 37°C, protected from light.

• Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI-1640 medium.

• Wash the cells twice with complete RPMI-1640 medium.

3. Cell Culture and Treatment:

• Resuspend CFSE-labeled PBMCs in complete RPMI-1640 medium at a concentration of 1 x 10^6 cells/mL.

• Plate 100 µL of the cell suspension into each well of a 96-well round-bottom plate.

• Prepare serial dilutions of Gracilin A and Cyclosporin A in complete RPMI-1640 medium.

• Add 50 µL of the drug dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Add 50 µL of T-cell stimulation reagents (e.g., anti-CD3/anti-CD28 coated beads or Phytohemagglutinin (PHA)).

4. Incubation and Analysis:

• Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.

• After incubation, harvest the cells and analyze by flow cytometry.

• Proliferation is measured by the successive halving of CFSE fluorescence intensity in daughter cell generations. The percentage of proliferating cells and the proliferation index are calculated.

Interleukin-2 (IL-2) Release Assay (ELISA)

This assay quantifies the amount of IL-2 secreted by T-cells into the culture supernatant following stimulation.

1. Cell Culture and Stimulation:

• Isolate and prepare PBMCs as described in the T-cell proliferation assay.

• Plate the cells in a 96-well plate at a density of 1-2 x 10^5 cells/well in complete RPMI-1640 medium.

• Add serial dilutions of Gracilin A or Cyclosporin A to the wells.

• Stimulate the cells with a suitable T-cell activator (e.g., PHA or anti-CD3/CD28 beads).

2. Supernatant Collection:

• Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator.

• After incubation, centrifuge the plate to pellet the cells.

• Carefully collect the supernatant from each well without disturbing the cell pellet.

3. ELISA Procedure:

• Perform the Enzyme-Linked Immunosorbent Assay (ELISA) for IL-2 according to the manufacturer's instructions of a commercial kit.

• Briefly, this involves adding the collected supernatants to a microplate pre-coated with an anti-IL-2 capture antibody.

• After incubation and washing steps, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

• A substrate solution is then added, and the resulting colorimetric reaction is measured using a microplate reader.

• The concentration of IL-2 in the samples is determined by comparison to a standard curve of recombinant IL-2.

Calcineurin Phosphatase Activity Assay

This biochemical assay directly measures the enzymatic activity of calcineurin and its inhibition by the test compounds.

1. Reagents and Preparation:

• Recombinant human calcineurin, calmodulin, and a specific phosphopeptide substrate (e.g., RII phosphopeptide).

• Assay buffer containing Tris-HCl, MgCl2, CaCl2, and DTT.

• Gracilin A and Cyclosporin A stock solutions.

• Malachite green reagent for phosphate (B84403) detection.

2. Assay Procedure:

• In a 96-well plate, combine the assay buffer, calmodulin, and calcineurin enzyme.

• Add serial dilutions of Gracilin A or Cyclosporin A to the wells. Pre-incubate for a short period to allow for inhibitor binding.

• Initiate the phosphatase reaction by adding the phosphopeptide substrate.

• Incubate the reaction mixture at 30°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction and measure the amount of free phosphate released using the malachite green reagent. The absorbance is read at a specific wavelength (e.g., 620 nm).

3. Data Analysis:

• The amount of phosphate released is proportional to the calcineurin activity.

• The percentage of inhibition is calculated for each concentration of the compounds relative to a control without any inhibitor.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined from the dose-response curve.

Conclusion

Both Gracilin A and Cyclosporin A are potent inhibitors of the calcineurin-NFAT signaling pathway, a cornerstone of T-cell mediated immunity. While Cyclosporin A is a well-established and highly potent immunosuppressant, Gracilin A emerges as a promising natural compound with a comparable mechanism of action. The quantitative data suggests that while Cyclosporin A is more potent in inhibiting T-cell proliferation and IL-2 production, Gracilin A and its derivatives also exhibit significant immunosuppressive activity. Further head-to-head studies under standardized conditions are warranted to fully elucidate the comparative efficacy and potential therapeutic advantages of Gracilin A. The detailed experimental protocols provided in this guide offer a framework for such comparative investigations.

References

• 1. atsbio.com [atsbio.com]
• 2. medkoo.com [medkoo.com]
• 3. Study on the mechanism of gracillin inhibiting the proliferation of lung cancer NCI-H1299 cells based on MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Cyclosporin A | C62H111N11O12 | CID 5284373 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Antioxidant Potential of Gracilin Derivatives: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the nuanced antioxidant capacities of novel compounds is paramount. This guide provides a comparative analysis of the antioxidant properties of various Gracilin derivatives, marine-derived diterpenoids isolated from the sponge Spongionella gracilis. While direct chemical antioxidant activity data is limited in publicly available research, this comparison focuses on cellular antioxidant effects, offering valuable insights into their potential as therapeutic agents against oxidative stress-related diseases.

Natural gracilins and their synthetic analogues have demonstrated significant antioxidant and neuroprotective capabilities.[1][2] These compounds have been shown to modulate key pathways involved in cellular defense against oxidative damage, primarily through their interaction with cyclophilins and the activation of the Nrf2 signaling pathway.[1][3] This analysis consolidates findings from several studies to present a comparative overview of their performance.

Comparative Antioxidant Capacity of Gracilin Derivatives

The antioxidant activity of Gracilin derivatives has been primarily evaluated through cellular assays, which measure the compounds' ability to mitigate oxidative stress within a biological context. The following table summarizes the observed antioxidant effects of Gracilin A, Gracilin L, and several synthetic derivatives from various studies. The data is largely qualitative, focusing on the reduction of reactive oxygen species (ROS) and the modulation of antioxidant gene expression.

Derivative Name/Identifier	Antioxidant Effect	Key Findings
Gracilin A	Neuroprotective, Antioxidant	Protects SH-SY5Y cells from H₂O₂-induced damage by reducing ROS levels, restoring glutathione (B108866) (GSH) content, and improving mitochondrial membrane potential.[4][5]
Gracilin L	Anti-inflammatory, Antioxidant	In a dose-dependent manner, significantly reduces LPS-induced ROS levels in BV2 microglia cells.[1] Also activates the Nrf2 pathway.[5]
Compound 1 (Synthetic Analogue)	Anti-inflammatory, Antioxidant	In a dose-dependent manner, significantly reduces LPS-induced ROS levels in BV2 microglia cells.[1]
Compound 2 (Synthetic Analogue)	Anti-inflammatory, Antioxidant	In a dose-dependent manner, significantly reduces LPS-induced ROS levels in BV2 microglia cells.[1] Upregulates the expression of antioxidant genes CAT, SOD1, and Nrf2.[4]
Derivative 3 (Synthetic Analogue)	Potent Antioxidant	Upregulates the expression of antioxidant genes CAT, GPx1, SOD1, and Nrf2, showing broad-spectrum activity.[4]
Derivative 4 (Synthetic Analogue)	Antioxidant	Increases the gene expression of GPx1.[4]
Derivative 5 (Synthetic Analogue)	Antioxidant	Upregulates the expression of Nrf2.[4]
Derivative 6 (Synthetic Analogue)	Antioxidant	Increases the gene expression of GPx1 and Nrf2.[4]
Derivative 7 (Synthetic Analogue)	Antioxidant	Upregulates the expression of GPx1 and SOD1.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used to assess the antioxidant capacity of Gracilin derivatives.

Cellular Antioxidant Activity (CAA) Assay

The Cellular Antioxidant Activity (CAA) assay measures the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (B58168) (DCF) in cells.[6]

• Cell Culture: Human neuroblastoma SH-SY5Y or murine microglial BV2 cells are cultured in appropriate media until confluent.[4]

• Probe Loading: Cells are washed and then incubated with a solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA), a cell-permeable probe.[4]

• Treatment: The cells are then treated with various concentrations of the Gracilin derivatives.

• Induction of Oxidative Stress: After incubation with the test compounds, a pro-oxidant such as hydrogen peroxide (H₂O₂) or lipopolysaccharide (LPS) is added to induce the generation of reactive oxygen species (ROS).[1][4]

• Fluorescence Measurement: The intracellular ROS oxidize the non-fluorescent DCFH to the highly fluorescent DCF. The fluorescence intensity is measured using a microplate reader.

• Data Analysis: The antioxidant capacity of the Gracilin derivatives is determined by their ability to reduce the fluorescence signal compared to control cells treated only with the pro-oxidant.

Gene Expression Analysis of Antioxidant Enzymes

To understand the mechanisms underlying the antioxidant effects of Gracilin derivatives, the expression levels of key antioxidant genes are quantified using real-time quantitative polymerase chain reaction (RT-qPCR).

• Cell Treatment: SH-SY5Y cells are treated with the Gracilin derivatives for a specified period.[4]

• RNA Extraction: Total RNA is extracted from the treated and control cells.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• RT-qPCR: The cDNA is then used as a template for RT-qPCR with specific primers for antioxidant genes such as Catalase (CAT), Glutathione Peroxidase (GPx), Superoxide Dismutase (SOD), and Nuclear factor erythroid 2-related factor 2 (Nrf2).[4]

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCT method, with a housekeeping gene used for normalization.

Visualizing the Pathways and Processes

Diagrams generated using Graphviz provide a clear visual representation of the experimental workflows and the signaling pathways involved in the antioxidant activity of Gracilin derivatives.

Experimental workflow for assessing antioxidant capacity.

The antioxidant effects of Gracilin derivatives are closely linked to the activation of the Nrf2 signaling pathway, a master regulator of the cellular antioxidant response.

Nrf2 signaling pathway activation by Gracilin derivatives.

References

• 1. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of Gracilin's effect on MAPK signaling pathway

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Gracilin's Performance Against Alternative MAPK Pathway Modulators, Supported by Experimental Data.

This guide provides a detailed examination of the effects of Gracilin, a steroidal saponin, on the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. In a recent study investigating its potential as an anti-cancer agent in non-small cell lung cancer (NSCLC), Gracilin was shown to modulate key components of this pathway, suggesting a mechanism for its observed anti-proliferative and pro-autophagic effects.[1][2][3] This guide will compare these findings with the effects of established, selective MAPK pathway inhibitors, offering a cross-validation of Gracilin's activity and context for its potential therapeutic applications.

Quantitative Data Summary: Gracilin vs. Selective Inhibitors

The following tables summarize the quantitative effects of Gracilin and well-characterized inhibitors on the phosphorylation status of key MAPK pathway kinases: ERK, JNK, and p38. The data for Gracilin is derived from studies on NCI-H1299 lung cancer cells.[1] Data for the selective inhibitors is based on their known and widely documented mechanisms of action.

Table 1: Effect of Gracilin on MAPK Pathway Phosphorylation in NCI-H1299 Cells

Treatment	p-ERK Level	p-JNK Level	p-p38 Level
Control	Baseline	Baseline	Baseline
Gracilin	Significantly Increased	Significantly Decreased	Significantly Increased

Table 2: Comparative Effects of Selective MAPK Pathway Inhibitors

Compound	Primary Target	Effect on Target Phosphorylation
U0126 / PD98059	MEK1/2	Decreases ERK1/2 phosphorylation[4][5][6][7][8]
SP600125	JNK1/2/3	Decreases JNK phosphorylation and its substrate c-Jun[9][10][11][12]
SB203580	p38α/β	Decreases p38 phosphorylation and its downstream targets[13][14][15][16][17]
Trametinib / Selumetinib	MEK1/2	Decreases ERK1/2 phosphorylation[18][19][20][21][22][23][24][25][26][27]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz, illustrate the MAPK signaling pathway as modulated by Gracilin and a typical experimental workflow for assessing these effects.

Caption: Gracilin's modulation of the MAPK signaling pathway.

Caption: Western blot workflow for MAPK phosphorylation analysis.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the study of Gracilin's effect on the MAPK signaling pathway in NCI-H1299 cells.[1]

Western Blotting for MAPK Phosphorylation

• Cell Culture and Treatment:

  • NCI-H1299 cells were seeded in 6-well plates at a density of 2x10^5 cells/well.

  • After overnight incubation, the cells were treated with varying concentrations of Gracilin (0, 0.75, 1.5, 3 µmol/L) for 48 hours.

  • For experiments involving specific inhibitors, cells were pre-treated for 3 hours with U0126 (10 µmol/L for ERK pathway), SP600125 (20 µmol/L for JNK pathway), or SB203580 (20 µmol/L for p38 pathway) before the addition of Gracilin (3 µmol/L) for a further 48 hours.[1]

• Protein Extraction and Quantification:

  • Following treatment, cells were collected and lysed using RIPA lysis buffer to extract total cellular protein.

  • The concentration of the protein in each sample was determined using a BCA (bicinchoninic acid) assay.[1]

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein from each sample were separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins were then transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane was blocked to prevent non-specific antibody binding.

  • The membrane was incubated with primary antibodies specific for the phosphorylated forms of ERK, JNK, and p38, as well as antibodies for the total forms of these proteins (as loading controls).

  • After washing, the membrane was incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system, and the band intensities were quantified using densitometry.

Discussion and Comparison

The experimental data reveals that Gracilin exerts a complex, multi-faceted influence on the MAPK signaling pathway in NCI-H1299 cells. Unlike selective inhibitors that target a single branch of the pathway, Gracilin simultaneously activates the ERK and p38 pathways while inhibiting the JNK pathway.[1]

• Comparison with MEK/ERK Inhibitors (U0126, Trametinib, Selumetinib): These compounds are designed to specifically block the activation of ERK.[4][22][25] In contrast, Gracilin upregulates the phosphorylation of ERK. This opposing effect suggests that while both Gracilin and MEK inhibitors impact cell fate, they do so through different mechanisms within the MAPK network. The pro-autophagic effect of Gracilin has been linked to this increase in p-ERK.[1]

• Comparison with JNK Inhibitors (SP600125): Gracilin's effect aligns with that of JNK inhibitors, as both lead to a decrease in JNK phosphorylation.[1][9] The study on Gracilin suggests that this JNK inhibition may contribute to the induction of autophagy.[1]

• Comparison with p38 Inhibitors (SB203580): Gracilin's action is contrary to that of p38 inhibitors. Gracilin increases p38 phosphorylation, whereas compounds like SB203580 are designed to block it.[1][17] The activation of the p38 pathway is often associated with cellular stress responses and apoptosis.[28]

References

• 1. Study on the mechanism of gracillin inhibiting the proliferation of lung cancer NCI-H1299 cells based on MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Study on the mechanism of gracillin inhibiting the proliferation of lung cancer NCI-H1299 cells based on MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. U0126 Protects Cells against Oxidative Stress Independent of Its Function as a MEK Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SP600125 | Cell Signaling Technology [cellsignal.com]
• 10. JNK inhibitor SP600125 promotes the formation of polymerized tubulin, leading to G2/M phase arrest, endoreduplication, and delayed apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. c-Jun N-terminal Kinase Inhibitor II (SP600125) Activates Müllerian Inhibiting Substance Type II Receptor-Mediated Signal Transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. The p38 MAPK inhibitor SB203580 differentially modulates LPS-induced interleukin 6 expression in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. SB203580 Modulates p38 MAPK Signaling and Dengue Virus-Induced Liver Injury by Reducing MAPKAPK2, HSP27, and ATF2 Phosphorylation | PLOS One [journals.plos.org]
• 16. SB203580, a specific inhibitor of p38-MAPK pathway, is a new reversal agent of P-glycoprotein-mediated multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. SB203580, a p38 mitogen-activated protein kinase inhibitor, suppresses the development of endometriosis by down-regulating proinflammatory cytokines and proteolytic factors in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. cancer-research-network.com [cancer-research-network.com]
• 20. What is the mechanism of Trametinib dimethyl sulfoxide? [synapse.patsnap.com]
• 21. researchgate.net [researchgate.net]
• 22. Clinical Pharmacokinetics and Pharmacodynamics of Selumetinib - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Dabrafenib plus Trametinib: Two Kinase Inhibitors Used in Combination to Target Different Parts of the MAPK Pathway | Value-Based Cancer Care [valuebasedcancer.com]
• 25. Trametinib in the treatment of melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. nbinno.com [nbinno.com]
• 28. Mitogen-activated protein kinase pathways mediated by ERK, JNK, and p38 protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Gracilin and Other Nrf2 Activators for Therapeutic Development

For Researchers, Scientists, and Drug Development Professionals

The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of cellular defense against oxidative and electrophilic stress.[1] Its activation triggers the expression of a host of cytoprotective genes, making it a prime therapeutic target for a variety of diseases characterized by inflammation and oxidative stress.[1][2] This guide provides a comparative overview of the marine-derived compound Gracilin and other well-characterized Nrf2 activators, with a focus on their efficacy, mechanisms of action, and the experimental data supporting their potential.

Introduction to Nrf2 Activators

Nrf2 activators are compounds that enhance the activity of the Nrf2 signaling pathway. Under basal conditions, Nrf2 is kept at low levels in the cytoplasm through its interaction with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[2][3] Many Nrf2 activators work by modifying cysteine residues on Keap1, leading to the release of Nrf2, its translocation to the nucleus, and the subsequent transcription of antioxidant and anti-inflammatory genes.[3][4] This guide will compare Gracilin with other notable Nrf2 activators, including Sulforaphane (B1684495), Dimethyl Fumarate (B1241708) (DMF), and Bardoxolone (B1667749) Methyl.

Comparative Efficacy of Nrf2 Activators

The following table summarizes the available quantitative data on the efficacy of Gracilin and its derivatives in comparison to other known Nrf2 activators. It is important to note that the experimental conditions, such as cell lines and assays used, may vary between studies, which can influence the direct comparability of the data.

Compound	Assay	Cell Line	Concentration	Result	Reference
Gracilin A Derivative 2	Nrf2 Nuclear Translocation	SH-SY5Y	0.1 µM	134.0 ± 6.9% of control	[5]
Nrf2 Gene Expression	SH-SY5Y	0.1 µM	Increased	[5]
Gracilin A Derivative 3	Nrf2 Nuclear Translocation	SH-SY5Y	0.01 µM	147.0 ± 14.4% of control	[5]
Nrf2 Gene Expression	SH-SY5Y	0.01 µM	Increased	[5]
Gracilin A Derivative 4	Nrf2 Nuclear Translocation	SH-SY5Y	Not Specified	219.4 ± 28.2% of control	[5]
Gracilin A Derivative 6	Nrf2 Nuclear Translocation	SH-SY5Y	0.01 µM	174.2 ± 19.9% of control	[5]
Sulforaphane (SFN)	NQO1 Induction	Murine Hepatoma (Hepa1c1c7)	~200 nM	Doubled enzyme activity	[6]
Nrf2 DNA Binding	BV2 microglia	Not Specified	Increased	[7]
Dimethyl Fumarate (DMF)	Nrf2 Activation	Human Retinal Endothelial Cells	10 µM	Increased Nrf2 activation	[8]
Nrf2 Activation	Human Retinal Endothelial Cells	50 µM	Statistically significant increase in Nrf2 protein levels	[8]
Bardoxolone Methyl (CDDO-Me)	Nrf2 Activation	Human Umbilical Vein Endothelial Cells	nM concentrations	Activated Nrf2 signaling	[9]
NQO1 Induction	Murine Hepatoma (Hepa1c1c7)	~1 nM	Doubled enzyme activity	[6]

Signaling Pathways and Mechanisms of Action

The canonical Nrf2 activation pathway is a central mechanism for all the compared compounds. However, nuances in their interaction with the pathway and other cellular targets can lead to different biological outcomes.

Figure 1: The Nrf2 Signaling Pathway and Point of Intervention for Activators.

Gracilin and its derivatives have been shown to promote the nuclear translocation of Nrf2 and increase the expression of Nrf2-dependent antioxidant genes.[5][10] Their neuroprotective effects are also linked to the inhibition of cyclophilins, which can modulate mitochondrial function.[11]

Sulforaphane (SFN) , an isothiocyanate from cruciferous vegetables, is a potent Nrf2 activator.[12][13] It reacts with cysteine residues on Keap1, disrupting the Nrf2-Keap1 interaction and leading to Nrf2 stabilization and nuclear accumulation.[12]

Dimethyl Fumarate (DMF) and its active metabolite monomethyl fumarate (MMF) activate Nrf2 through S-alkylation of Keap1.[14][15] DMF is an approved treatment for multiple sclerosis, highlighting the therapeutic potential of Nrf2 activation.[14]

Bardoxolone Methyl , a synthetic triterpenoid, is another potent Nrf2 activator that has been investigated in clinical trials for chronic kidney disease.[16][17] It effectively induces Nrf2 target genes at nanomolar concentrations.[9]

Experimental Protocols

Accurate assessment of Nrf2 activation is crucial for the development of new therapeutics. Below are standardized protocols for key experiments used to evaluate the efficacy of Nrf2 activators.

This protocol details the visualization of Nrf2 moving into the nucleus upon activation.

Figure 2: Experimental Workflow for Nrf2 Nuclear Translocation Assay.

• Cell Culture and Treatment : Plate cells (e.g., SH-SY5Y, HepG2) on sterile coverslips in a multi-well plate and allow them to adhere.[18] Treat the cells with the desired concentrations of the Nrf2 activator or vehicle control for a specified period.[18]

• Fixation and Permeabilization : After treatment, wash the cells with phosphate-buffered saline (PBS) and fix them with 4% paraformaldehyde. Permeabilize the cells with a detergent solution (e.g., 0.1% Triton X-100 in PBS) to allow antibody entry.

• Blocking and Antibody Incubation : Block non-specific antibody binding with a blocking solution (e.g., 1% bovine serum albumin in PBS).[18] Incubate the cells with a primary antibody specific to Nrf2 overnight at 4°C.[18] Following washes, incubate with a fluorescently labeled secondary antibody.[18]

• Counterstaining and Mounting : Stain the cell nuclei with a DNA-binding dye like DAPI.[18] Mount the coverslips on microscope slides with an anti-fade mounting medium.[18]

• Microscopy and Analysis : Visualize the cells using a fluorescence microscope. Capture images and quantify the fluorescence intensity of Nrf2 in the nucleus relative to the cytoplasm. An increase in the nuclear-to-cytoplasmic ratio of Nrf2 fluorescence indicates activation.[19]

This assay quantitatively measures the transcriptional activity of Nrf2.

• Cell Transfection : Co-transfect cells (e.g., HepG2) with a firefly luciferase reporter plasmid containing ARE sequences and a Renilla luciferase plasmid (as a transfection control).[20][21]

• Treatment : After transfection, treat the cells with the Nrf2 activator at various concentrations.

• Cell Lysis : Lyse the cells using a passive lysis buffer.[22][23]

• Luciferase Activity Measurement : Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.[22]

• Data Analysis : Normalize the firefly luciferase activity to the Renilla luciferase activity to account for differences in transfection efficiency. An increase in the normalized luciferase activity indicates Nrf2-mediated transcriptional activation.

This method quantifies the expression of Nrf2 downstream target genes.

• Cell Treatment and RNA Extraction : Treat cells with the Nrf2 activator. Extract total RNA from the cells using a suitable kit.

• cDNA Synthesis : Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.[3]

• qPCR : Perform qPCR using primers specific for Nrf2 target genes (e.g., HMOX1, NQO1, GCLC) and a reference gene (e.g., GAPDH, ACTB).[24][25]

• Data Analysis : Calculate the relative gene expression using the ΔΔCt method. An increase in the mRNA levels of target genes indicates Nrf2 pathway activation.

Logical Framework for Comparing Nrf2 Activators

The selection and development of an Nrf2 activator for a specific therapeutic application requires a systematic evaluation of its properties.

Figure 3: A Logical Workflow for the Evaluation and Comparison of Nrf2 Activators.

Conclusion

Gracilin and its derivatives represent a promising new class of Nrf2 activators with neuroprotective potential.[5][26] While the available data indicates potent activity, further studies are needed to fully characterize their efficacy and mechanism of action in comparison to more established Nrf2 activators like sulforaphane, dimethyl fumarate, and bardoxolone methyl. The experimental protocols and comparative framework provided in this guide offer a robust approach for the continued investigation and development of novel Nrf2-targeting therapeutics. The diverse chemical structures and biological activities of these compounds underscore the rich potential of the Nrf2 pathway as a target for treating a wide range of diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Contribution of Nrf2 Modulation to the Mechanism of Action of Analgesic and Anti-inflammatory Drugs in Pre-clinical and Clinical Stages [frontiersin.org]
• 3. Screening of Natural Compounds as Activators of the Keap1-Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Gracilin A derivatives target early events in Alzheimer’s disease: in vitro effects on neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Sulforaphane induces Nrf2 target genes and attenuates inflammatory gene expression in microglia from brain of young adult and aged mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Keap1-Nrf2 signaling activation by Bardoxolone-methyl ameliorates high glucose-induced oxidative injury in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gracilin A Derivatives Target Early Events in Alzheimer's Disease: in Vitro Effects on Neuroinflammation and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gracilin A | Baylor Undergraduate Minipharma [sites.baylor.edu]
• 12. Sulforaphane and Other Nutrigenomic Nrf2 Activators: Can the Clinician's Expectation Be Matched by the Reality? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. Distinct Nrf2 Signaling Mechanisms of Fumaric Acid Esters and Their Role in Neuroprotection against 1-Methyl-4-Phenyl-1,2,3,6-Tetrahydropyridine-Induced Experimental Parkinson's-Like Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent advances in understanding NRF2 as a... | F1000Research [f1000research.com]
• 16. Bardoxolone methyl decreases megalin and activates nrf2 in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. bpsbioscience.com [bpsbioscience.com]
• 21. Luciferase reporter assay [bio-protocol.org]
• 22. assaygenie.com [assaygenie.com]
• 23. med.emory.edu [med.emory.edu]
• 24. mdpi.com [mdpi.com]
• 25. Transcription Factor Nrf2-Mediated Antioxidant Defense System in the Development of Diabetic Retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-Tumor Efficacy of Gracilin in Xenograft Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-tumor activity of Gracilin in xenograft models against other anti-cancer agents. The information is compiled from preclinical studies to support further research and development of novel cancer therapeutics.

Executive Summary

Gracilin, a natural steroidal saponin, has demonstrated significant anti-tumor activity in various xenograft models, including those for breast cancer, liver cancer, glioblastoma, and non-small cell lung cancer (NSCLC). Its mechanism of action involves the modulation of key signaling pathways such as the Hippo, mTOR, and MAPK pathways, leading to the inhibition of cancer cell proliferation, migration, and invasion. This guide compares the efficacy of Gracilin with standard chemotherapeutic agents and targeted therapies in similar preclinical settings, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms and experimental workflows.

Comparative Analysis of Anti-Tumor Activity

The anti-tumor efficacy of Gracilin is compared with standard-of-care chemotherapies, Cisplatin (B142131) and Paclitaxel, and targeted therapies, Everolimus (an mTOR inhibitor) and VT3989 (a YAP/TEAD inhibitor), in relevant xenograft models.

Table 1: Comparison of Anti-Tumor Efficacy in Non-Small Cell Lung Cancer (NSCLC) Xenograft Models

Compound	Cell Line	Dosage	Tumor Growth Inhibition	Source
Gracilin	NCI-H1299	5 mg/kg	19.54% reduction in tumor weight	[1]
10 mg/kg	37.71% reduction in tumor weight	[1]
20 mg/kg	59.50% reduction in tumor weight	[1]
Cisplatin	A549	1 mg Pt/kg	54%	[2]
Motesanib (B1684634)	NCI-H1299	25 mg/kg BID	56%	[3]
75 mg/kg BID	72%	[3]

Table 2: Comparison of Anti-Tumor Efficacy in Breast Cancer Xenograft Models

Compound	Cell Line	Dosage	Tumor Growth Inhibition	Source
Gracilin	MDA-MB-231	5, 10 mg/kg/day	Dose-dependently suppressed tumor growth	[4]
Paclitaxel	MDA-MB-231	10 mg/kg/day	Significantly inhibited tumor growth	[5]
Everolimus	MCF-7	Not specified	Markedly inhibited tumor growth	[6]
PTX-TTHA (Paclitaxel derivative)	MDA-MB-231	13.73 mg/kg	77.32%	[7]

Signaling Pathways and Mechanisms of Action

Gracilin exerts its anti-tumor effects through multiple signaling pathways. Understanding these mechanisms is crucial for identifying potential synergistic drug combinations and patient populations that may benefit most from Gracilin treatment.

Caption: Signaling pathways modulated by Gracilin.

Experimental Protocols

Detailed methodologies for the key xenograft experiments are provided below to ensure reproducibility and facilitate the design of future studies.

General Xenograft Model Workflow

The establishment of xenograft models is a critical step for in vivo validation of anti-tumor compounds. The general workflow is outlined below.

Caption: General workflow for xenograft studies.

Protocol 1: Gracilin in NSCLC (NCI-H1299) Xenograft Model

• Cell Line: Human non-small cell lung cancer NCI-H1299 cells.

• Animal Model: BALB/c nude mice.

• Cell Preparation and Implantation: NCI-H1299 cells are cultured and harvested. A suspension of 3 × 10^3 cells per well are seeded in 96-well plates for in vitro assays. For in vivo studies, cells are injected subcutaneously into the right flank of the mice.

• Treatment: Once tumors reach a palpable size, mice are randomized into treatment and control groups. Gracilin is administered at doses of 5, 10, and 20 mg/kg.[1]

• Data Collection: Tumor volume and body weight are measured regularly.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and processed for immunohistochemistry to analyze protein expression (e.g., Ki-67).[1]

Protocol 2: Cisplatin in NSCLC (A549) Xenograft Model

• Cell Line: Human non-small cell lung cancer A549 cells.

• Animal Model: Nude mice.

• Cell Preparation and Implantation: A549 cells are cultured and injected subcutaneously into the rear flank of the mice (5 x 10^6 cells per mouse).[8]

• Treatment: When tumor volume reaches approximately 100 mm³, mice are randomized. Cisplatin is administered at a dose of 3 mg/kg, intraperitoneally, twice a week.[8]

• Data Collection: Tumor volume is measured twice a week using calipers. Mouse body weight is also monitored.[8]

• Endpoint Analysis: At the end of the study (e.g., Day 40), mice are sacrificed, and tumors are excised and weighed.[8]

Protocol 3: Paclitaxel in Breast Cancer (MDA-MB-231) Xenograft Model

• Cell Line: Human triple-negative breast cancer MDA-MB-231 cells.

• Animal Model: SCID mice.

• Cell Preparation and Implantation: 10^7 MDA-MB-231 cells are injected subcutaneously into the right inguinal mammary fat pad.[5]

• Treatment: When tumors reach a volume of approximately 75–100 mm³, mice are randomized. Paclitaxel is administered at a dose of 10 mg/kg/day.[5]

• Data Collection: Tumor volumes are measured regularly.

• Endpoint Analysis: Tumors are analyzed for markers of apoptosis and proliferation.[5]

Conclusion

Gracilin demonstrates promising anti-tumor activity in various xenograft models, operating through the modulation of critical cancer-related signaling pathways. The presented comparative data suggests that Gracilin's efficacy is comparable to or, in some instances, may offer advantages over existing therapies, warranting further investigation. The detailed protocols provided herein serve as a valuable resource for researchers aiming to validate and expand upon these findings. Future studies should focus on direct, head-to-head comparisons with standard-of-care agents and exploration of synergistic combinations to fully elucidate the therapeutic potential of Gracilin.

References

• 1. Study on the mechanism of gracillin inhibiting the proliferation of lung cancer NCI-H1299 cells based on MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antitumor activity of motesanib alone and in combination with cisplatin or docetaxel in multiple human non–small-cell lung cancer xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vivacetherapeutics.com [vivacetherapeutics.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Everolimus inhibits breast cancer cell growth through PI3K/AKT/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Paclitaxel Derivative for Triple-Negative Breast Cancer Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. meliordiscovery.com [meliordiscovery.com]

A Comparative Analysis of Gracilin's Cytotoxic Effects on Diverse Cancer Cell Lines

An Objective Guide for Researchers and Drug Development Professionals

Gracilin, a steroidal saponin, has demonstrated significant antitumor properties across a variety of cancer cell lines.[1][2] This guide provides a comparative analysis of its impact, summarizing key experimental data and outlining the molecular pathways it influences. The information is intended to support researchers, scientists, and drug development professionals in evaluating the potential of Gracilin as a therapeutic agent.

Quantitative Analysis of Cytotoxicity

Gracilin exhibits broad-spectrum inhibitory effects on the viability of numerous human cancer cell lines.[2][3] Its cytotoxic efficacy, often quantified by the half-maximal inhibitory concentration (IC50), varies across different cancer types. The following table summarizes the IC50 values of Gracilin in various cancer cell lines as reported in several studies.

Cancer Type	Cell Line	IC50 (µM)	Assay Duration (h)	Reference
Lung Cancer	A549	2.54	48	[4]
H1299	2.84	24	[5]
H460	~1-5	Not Specified	[3]
H226B	Not Specified	Not Specified	[1]
Leukemia	HL60	Not Specified	Not Specified	[6]
CCRF-CEM	GI50 < 2.0	48	[7]
RPMT-8226	GI50 < 2.0	48	[7]
Pancreatic Cancer	PANC1	Not Specified	72	[1]
SW1990	1.1	72	[1]
Prostate Cancer	DU-145	GI50 ≤ 2.0	48	[7]
Colorectal Cancer	HCT116	Not Specified	Not Specified	[1]
KM12	GI50 ≤ 2.0	48	[7]
CNS Cancer	SF-539	GI50 ≤ 2.0	48	[7]
U251	GI50 ≤ 2.0	48	[7]
Melanoma	M14	GI50 ≤ 2.0	48	[7]
Renal Cancer	786-0	GI50 ≤ 2.0	48	[7]
Breast Cancer	MDA-MB-435	GI50 ≤ 2.0	48	[7]

Note: GI50 represents the concentration for 50% growth inhibition.

Mechanisms of Action: A Multi-Faceted Approach

Gracilin's antitumor activity is not limited to cytotoxicity; it also induces apoptosis and autophagy through various signaling pathways.[1]

Induction of Apoptosis:

Gracilin has been shown to induce apoptosis in several cancer cell lines, including HL60 and A549.[4][6] The mechanism primarily involves the mitochondrial pathway, characterized by:

• Modulation of Bcl-2 Family Proteins: A decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax.[4][6]

• Mitochondrial Dysfunction: Disruption of the mitochondrial membrane potential and subsequent release of cytochrome C.[2][4]

• Caspase Activation: Upregulation of cleaved caspase-3, a key executioner caspase.[4]

• Oxidative Stress: Increased levels of malondialdehyde (MDA) and decreased superoxide (B77818) dismutase (SOD) activity have been observed in HL60 cells.[6]

Cell Cycle Arrest:

Treatment with Gracilin can lead to cell cycle arrest, primarily at the G1 phase, as demonstrated in HL60 and A549 cells.[2][6]

Induction of Autophagy:

In non-small cell lung cancer (NSCLC) cells like A549 and H1299, Gracilin has been found to induce autophagy.[5][8] This is mediated through the inhibition of the mTOR signaling pathway and activation of the MAPK pathway.[5][9]

Signaling Pathways Modulated by Gracilin

The antitumor effects of Gracilin are orchestrated by its influence on several key signaling pathways.

Overview of signaling pathways affected by Gracilin leading to its cytotoxic effects.

Experimental Protocols

The data presented in this guide are based on standard in vitro assays for cancer research. Detailed methodologies are provided below.

Cell Viability Assay (MTT/CCK-8):

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000 to 10,000 cells/well and incubated for 24 hours.

• Treatment: Cells are treated with various concentrations of Gracilin for 24, 48, or 72 hours.

• Reagent Addition: MTT or CCK-8 solution is added to each well and incubated for 2-4 hours.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm for CCK-8) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control group, and IC50 values are determined.

A typical workflow for assessing cell viability after Gracilin treatment.

Apoptosis Assay (Annexin V-FITC/PI Staining):

• Cell Culture and Treatment: Cells are cultured and treated with Gracilin for a specified duration.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis:

• Cell Preparation: Cells are treated with Gracilin, harvested, and fixed in cold 70% ethanol.

• Staining: Fixed cells are washed and stained with a solution containing PI and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis:

• Protein Extraction: Total protein is extracted from Gracilin-treated and control cells.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, p-mTOR) followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Gracilin demonstrates potent and broad-spectrum anticancer activity in vitro. Its ability to induce apoptosis and autophagy through the modulation of key signaling pathways, such as the mitochondrial, mTOR, and MAPK pathways, makes it a promising candidate for further preclinical and clinical investigation. The comparative data presented herein serves as a valuable resource for researchers working on the development of novel cancer therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The natural compound gracillin exerts potent antitumor activity by targeting mitochondrial complex II - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gracillin Isolated from Reineckia carnea Induces Apoptosis of A549 Cells via the Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study on the mechanism of gracillin inhibiting the proliferation of lung cancer NCI-H1299 cells based on MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gracillin induces apoptosis in HL60 human leukemic cell line via oxidative stress and cell cycle arrest of G1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The cytotoxicity of methyl protoneogracillin (NSC-698793) and gracillin (NSC-698787), two steroidal saponins from the rhizomes of Dioscorea collettii var. hypoglauca, against human cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Gracillin Shows Potential Efficacy Against Non-Small Cell Lung Cancer Through Inhibiting the mTOR Pathway [frontiersin.org]
• 9. Gracillin Shows Potential Efficacy Against Non-Small Cell Lung Cancer Through Inhibiting the mTOR Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Gracilin: A Procedural Guide for Laboratory Professionals

For the safe and compliant disposal of Gracilin, a compound utilized in various biological research contexts, it is imperative to adhere to rigorous laboratory waste management protocols. Due to the absence of specific public disposal guidelines for Gracilin, a conservative approach, treating it as a potentially hazardous chemical, is recommended. This guide provides a comprehensive, step-by-step plan for the proper handling and disposal of Gracilin waste, synthesized from established laboratory safety principles.

Researchers and laboratory personnel must prioritize safety and environmental responsibility when managing chemical waste. The following procedures are designed to provide clear, actionable guidance for the disposal of Gracilin, ensuring the protection of both laboratory staff and the wider environment.

Immediate Safety and Handling

Before beginning any work with Gracilin, consult your institution's specific safety protocols and the product's Safety Data Sheet (SDS), if available. Adherence to good industrial hygiene and safety practices is paramount.

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

• Hand Protection: Use appropriate chemical-resistant gloves to prevent skin exposure.

• Body Protection: A lab coat or other protective clothing must be worn.

• Respiratory Protection: If handling Gracilin as a powder where dust may be generated, ensure adequate ventilation or use a NIOSH/MSHA-approved respirator.

Step-by-Step Gracilin Disposal Protocol

All chemical waste, including Gracilin and materials contaminated with it, should be treated as hazardous waste unless explicitly confirmed otherwise by your institution's Environmental Health and Safety (EHS) office. Under no circumstances should chemical wastes be discharged into the sewer system or disposed of in regular trash.

• Waste Characterization and Segregation:

  • Solid Waste: Unused, expired, or contaminated solid Gracilin should be collected as solid chemical waste. This includes contaminated personal protective equipment (gloves, etc.) and lab supplies (weighing boats, pipette tips).

  • Liquid Waste: Solutions containing Gracilin (e.g., dissolved in solvents like DMSO or ethanol) must be collected as liquid chemical waste. Do not mix incompatible waste streams.

  • Sharps Waste: Needles, syringes, or other sharp objects contaminated with Gracilin must be disposed of in a designated, puncture-proof sharps container.[1][2]

• Waste Container Selection and Labeling:

  • Choose a container that is chemically compatible with the Gracilin waste and in good condition, with a secure, tight-fitting lid.[3]

  • As soon as you begin collecting waste, affix a "Hazardous Waste" label to the container.

  • The label must clearly identify the contents, including "Gracilin Waste" and the name of the solvent if it is a liquid waste. All components of a mixture should be listed.

  • Indicate the associated hazards (e.g., "Toxic," "Irritant") based on available information and precautionary principles.

• Waste Storage in the Laboratory:

  • Store waste containers in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of waste generation.

  • Keep the waste container closed at all times, except when adding waste.[3] A funnel left in the opening of a container does not constitute a closed container.[3]

  • Segregate the Gracilin waste container from incompatible materials. As a general rule, store acids and bases separately, and keep oxidizers away from organic materials.

  • Store hazardous chemical waste containers below eye level and never on the floor.

• Arranging for Disposal:

  • When the waste container is full, or you are no longer generating that specific waste stream, contact your institution's EHS or hazardous waste management department to schedule a pickup.

  • Do not allow hazardous waste to accumulate for more than one year from the date you first added waste to the container.

• Spill Procedures:

  • In the event of a Gracilin spill, ensure the area is well-ventilated.

  • Wearing appropriate PPE, contain and clean up the spill.

  • For solid spills, gently sweep up the material to avoid dust formation and place it into a suitable, labeled container for disposal as hazardous waste.

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill, then collect the absorbed material into a labeled hazardous waste container.

  • Thoroughly clean the spill area with an appropriate solvent or detergent and water. All cleanup materials should also be disposed of as hazardous waste.

Summary of Gracilin Information

The following table summarizes the available information on Gracilin. It is important to note the lack of specific data regarding its disposal, reinforcing the need for a cautious approach.

Parameter	Information	Source
Chemical Identity	Gracillin is a steroidal saponin. Other related compounds are known as gracilins, which are diterpene derivatives.	[4][5]
CAS Number	19083-00-2 (for Gracillin)	[4][6]
Molecular Formula	C45H72O17 (for Gracillin)	[4][6]
Known Hazards	Specific hazard information is not readily available in the provided search results. It is prudent to handle it as a potentially toxic or irritating substance.	General Precaution
Disposal Information	No specific disposal protocols for Gracilin were found. General hazardous chemical waste procedures should be followed.	Inferred

Experimental Protocols

Due to the lack of specific information, a validated experimental protocol for the chemical neutralization or deactivation of Gracilin cannot be provided. Attempting to create such a protocol without verified data would be unsafe. The primary and recommended method for the disposal of Gracilin waste is through collection by a certified hazardous waste management provider, who will typically use high-temperature incineration.[7][8]

Gracilin Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Gracilin waste in a laboratory setting.

Caption: Workflow for the proper disposal of Gracilin waste.

By following these guidelines, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of Gracilin, thereby protecting themselves, their colleagues, and the environment. Always prioritize consulting your institution's Environmental Health and Safety office for specific guidance.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. mcgill.ca [mcgill.ca]
• 3. unsw.edu.au [unsw.edu.au]
• 4. caymanchem.com [caymanchem.com]
• 5. Gracilin-Derivatives as Lead Compounds for Anti-inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gracillin | C45H72O17 | CID 159861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. iwaste.epa.gov [iwaste.epa.gov]
• 8. benchchem.com [benchchem.com]

Personal protective equipment for handling Gracilin

Essential Safety and Disposal Plan for Gracilin

Physicochemical Data of Gracilin Compounds

The following table summarizes the key physicochemical properties of various Gracilin derivatives as identified in public databases. Understanding these properties is crucial for safe handling and storage.

Property	Gracilin[1][2]	Gracilin A[3]	Gracilin L[4]	Gracillin (Saponin)[5][6]
Molecular Formula	C₁₅H₂₀O₃[1][2]	C₂₃H₃₄O₅[3]	C₂₃H₃₄O₆[4]	C₄₅H₇₂O₁₇[5][6]
Molar Mass	248.32 g/mol [1]	390.5 g/mol	422.5 g/mol	885.1 g/mol [5]
Appearance	Solid (presumed)	Solid (presumed)	Solid (presumed)	Solid[5]
CAS Number	23522-05-6[1][2]	Not available	1174022-27-5[4]	19083-00-2[5][6]
Storage Temperature	Not specified	Not specified	Not specified	-20℃[6]

Operational and Safety Protocols

Adherence to the following experimental protocols is mandatory to ensure a safe laboratory environment when working with Gracilin and its derivatives.

Personal Protective Equipment (PPE)

Given that the toxicological properties of Gracilin have not been thoroughly investigated, a cautious approach is necessary. The following PPE is required at all times when handling the compound:

• Eye Protection: Chemical safety goggles or a face shield must be worn to protect against splashes or airborne particles.

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Gloves should be inspected before use and changed frequently, especially if contaminated.

• Body Protection: A laboratory coat must be worn. For procedures with a higher risk of splashes, a chemically resistant apron is recommended.

• Respiratory Protection: If handling the solid compound and there is a risk of generating dust, a properly fitted respirator (e.g., N95 or higher) should be used. All handling of the solid form should ideally be done in a chemical fume hood or a glove box.

Handling and Experimental Workflow

The following diagram and steps outline the standard operating procedure for the safe handling of Gracilin in a laboratory setting.

Caption: Workflow for Safe Handling of Gracilin.

Step-by-Step Handling Procedure:

• Preparation:

  • Before handling Gracilin, ensure all necessary PPE is correctly worn.

  • Prepare the designated work area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

  • Carefully weigh the required amount of solid Gracilin, avoiding the generation of dust.

• Experimentation:

  • Dissolve the weighed Gracilin in the appropriate solvent as per the experimental protocol.

  • Proceed with the planned experiment, maintaining good laboratory practices.

• Cleanup and Decontamination:

  • Upon completion of the experiment, decontaminate all surfaces and equipment that may have come into contact with Gracilin.

  • Segregate all waste materials as described in the disposal plan below.

Disposal Plan

Proper disposal of Gracilin and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance. As Gracilin is an investigational compound, it should be treated as hazardous chemical waste.

Waste Segregation and Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of Gracilin-related waste.

References

• 1. Gracilin | C15H20O3 | CID 211707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. gracilin A | C23H34O5 | CID 23425244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Gracilin L | C23H34O6 | CID 44254080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Gracillin - Immunomart [immunomart.com]